Decanenitrile

• CAS: 1975-78-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Decanenitrile

For Researchers, Scientists, and Drug Development Professionals

Decanenitrile (C₁₀H₁₉N), also known as caprinitrile or 1-cyanononane, is a versatile aliphatic nitrile with a range of applications in organic synthesis and as a precursor in the manufacturing of pharmaceuticals and agrochemicals.[1] A thorough understanding of its physical properties is paramount for its effective use in research and development, particularly in process design, safety assessments, and quality control. This guide provides a comprehensive overview of the key physical characteristics of decanenitrile, supported by detailed experimental methodologies and structured data presentation.

Core Physical Properties

The physical state of decanenitrile under standard conditions is a colorless to pale yellow liquid.[2] Its characteristic mild odor is also a notable physical property. The key quantitative physical properties of decanenitrile are summarized in the tables below, providing a consolidated reference for laboratory and industrial applications.

Table 1: General and Molar Properties of Decanenitrile

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₉N	[3][4]
Molecular Weight	153.26 g/mol	[3]
Exact Mass	153.1517 g/mol	[5]
Molar Volume	189.22 cm³/mol	[5][6]

Table 2: Thermal Properties of Decanenitrile

Property	Value	Reference(s)
Melting Point	-18°C to -15°C	[5][7][8][9]
Boiling Point	241°C to 243°C	[3][5][7][8]
Flash Point	91.67°C to 97°C	[2]

Table 3: Optical and Density Properties of Decanenitrile

Property	Value	Reference(s)
Density	0.81 g/cm³ to 0.828 g/cm³ at 20°C	[5][7][8]
Refractive Index	1.428 to 1.432 at 20°C	[5]

Table 4: Solubility and Partitioning Properties of Decanenitrile

Property	Value	Reference(s)
Water Solubility	Slightly soluble to insoluble	[1][5]
Solubility in Organic Solvents	Soluble in ethanol, ether, and oils	[1][5]
logP (Octanol-Water Partition Coefficient)	3.65 to 3.78	[5]

Table 5: Vapor Pressure of Decanenitrile

Property	Value	Reference(s)
Vapor Pressure	0.0325 mmHg at 25°C	[5][8]

Experimental Protocols for Property Determination

The following sections detail the standard experimental methodologies that are typically employed to determine the key physical properties of organic liquids like decanenitrile.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common laboratory method for determining the boiling point of an organic liquid is the distillation method.[10]

• Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source (e.g., a heating mantle).

• Procedure:

  • A sample of the liquid is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

  • The flask is heated, and the liquid is brought to a boil.

  • The vapor rises, passes into the condenser, where it is cooled and condenses back into a liquid, which is then collected in the receiving flask.

  • The thermometer is placed in the neck of the distillation flask such that the top of the bulb is level with the side arm leading to the condenser.

  • The temperature at which the liquid-vapor equilibrium is established, indicated by a constant temperature reading on the thermometer as the liquid distills, is recorded as the boiling point.[8]

2. Determination of Melting Point

For substances that are solid at or near room temperature, the melting point is a crucial indicator of purity. While decanenitrile is a liquid at room temperature, its melting point is determined for characterization and to understand its behavior at lower temperatures. A common method is the capillary tube method.[11]

• Apparatus: A melting point apparatus (such as a Thiele tube or a digital melting point device), a thermometer, and a sealed capillary tube.

• Procedure:

  • A small, powdered sample of the solidified compound is packed into a capillary tube.

  • The capillary tube is attached to a thermometer or placed in the heating block of a melting point apparatus.

  • The sample is heated slowly and uniformly.

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

  • The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range. For a pure compound, this range is typically narrow.[2]

3. Determination of Density

The density of a liquid is its mass per unit volume. It is a fundamental physical property that is temperature-dependent. The most straightforward method for determining the density of a liquid is by using a pycnometer or by direct mass and volume measurements.[6]

• Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), an analytical balance, and a graduated cylinder.

• Procedure (using a pycnometer):

  • The mass of the clean, dry pycnometer is accurately measured.

  • The pycnometer is filled with the liquid, ensuring no air bubbles are trapped, and the excess liquid is removed.

  • The mass of the pycnometer filled with the liquid is measured.

  • The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.[6]

• Procedure (using a graduated cylinder):

  • The mass of an empty, dry graduated cylinder is measured.

  • A known volume of the liquid is added to the graduated cylinder.

  • The total mass of the graduated cylinder and the liquid is measured.

  • The mass of the liquid is calculated.

  • The density is calculated by dividing the mass of the liquid by the measured volume.[12]

4. Determination of Refractive Index

The refractive index of a liquid is a dimensionless number that describes how light propagates through it. It is a characteristic property that is dependent on temperature and the wavelength of light used. An Abbe refractometer is a common instrument for this measurement.[7]

• Apparatus: An Abbe refractometer, a light source (often built into the instrument), and a constant temperature water bath.

• Procedure:

  • A few drops of the liquid sample are placed on the prism of the refractometer.

  • The prism is closed, and the light source is activated.

  • The user looks through the eyepiece and adjusts the controls until the boundary line between the light and dark regions is sharp and centered in the crosshairs.

  • The refractive index is read directly from the instrument's scale.

  • The temperature at which the measurement is made should be controlled and recorded, as the refractive index is temperature-sensitive.

Visualizing Key Relationships of Decanenitrile's Physical Properties

While decanenitrile is not involved in biological signaling pathways, its physical properties are logically interconnected and determine its suitability for various applications. The following diagram illustrates these relationships.

References

• 1. researchgate.net [researchgate.net]
• 2. athabascau.ca [athabascau.ca]
• 3. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 4. scribd.com [scribd.com]
• 5. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 6. mt.com [mt.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. vernier.com [vernier.com]
• 9. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 11. byjus.com [byjus.com]
• 12. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to Decanenitrile: Molecular Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of decanenitrile, along with detailed experimental protocols for its synthesis. The information is intended to support research and development activities in the fields of chemistry and drug development.

Core Molecular Data

Decanenitrile, also known as caprinitrile or 1-cyanononane, is an aliphatic nitrile with a ten-carbon chain. Its molecular characteristics are fundamental to its reactivity and physical properties.

Table 1: Molecular and Physical Properties of Decanenitrile

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₉N	[1][2][3][4][5]
Molecular Weight	153.26 g/mol	[1][3][6]
IUPAC Name	Decanenitrile	[1]
CAS Number	1975-78-6	[1][2][4]
Appearance	Clear to colorless or pale yellow liquid	[1][2][6]
Boiling Point	241-243 °C	[1][3][6]
Melting Point	-15 °C	[3][6]
Density	0.81 g/mL	[3][6]
Solubility	Insoluble in water; soluble in organic solvents like ethanol (B145695) and ether.	[6][7]

Experimental Protocols

The synthesis of decanenitrile can be achieved through various methods. Below are detailed protocols for two common synthetic routes.

This method involves the reaction of 1-bromononane (B48978) with sodium cyanide in a polar aprotic solvent, such as dimethyl sulfoxide (B87167) (DMSO). The cyanide ion acts as a nucleophile, displacing the bromide ion to form the nitrile.

Experimental Workflow:

Caption: Workflow for the synthesis of decanenitrile via nucleophilic substitution.

Detailed Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium cyanide in dimethyl sulfoxide (DMSO).

• Addition of Reactant: Slowly add 1-bromononane to the stirred solution.

• Reaction Conditions: Heat the reaction mixture to a temperature between 100-150°C. The reaction progress can be monitored by gas chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Pour the mixture into water and extract the product with an organic solvent such as diethyl ether.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and filter. Remove the solvent under reduced pressure. The crude product is then purified by vacuum distillation to yield pure decanenitrile.

Another established method is the dehydration of decanamide (B1670024) using a dehydrating agent.

Logical Relationship of Dehydration Synthesis:

Caption: Logical diagram of the dehydration of decanamide to decanenitrile.

Detailed Protocol:

• Reaction Setup: In a reaction vessel suitable for heating, combine decanamide with a dehydrating agent such as phosphorus pentoxide (P₂O₅) or thionyl chloride (SOCl₂).

• Reaction Conditions: Heat the mixture, typically under reflux, to drive the dehydration reaction. The reaction temperature will depend on the specific dehydrating agent used.

• Workup and Purification: Upon completion, the reaction mixture is worked up to remove the dehydrating agent and any byproducts. This may involve quenching the reaction, extraction, and washing. The final product is purified by distillation.

Applications in Research and Development

Decanenitrile serves as a versatile intermediate in organic synthesis.[6][7] Its nitrile functional group can be readily converted into other functional groups, such as amines, carboxylic acids, and ketones, making it a valuable building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[6][7] It is also used in the fragrance industry.[8] Due to its properties, it has been investigated for potential use in liquid crystals.[7]

References

• 1. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]
• 2. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 3. Decanenitrile | C10H19N | CID 74791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. File:Laboratory synthesis of decanenitrile.svg - Wikimedia Commons [commons.wikimedia.org]
• 5. Decanenitrile [webbook.nist.gov]
• 6. CAS 1975-78-6: Decanenitrile | CymitQuimica [cymitquimica.com]
• 7. Buy Decanenitrile | 1975-78-6 | >98% [smolecule.com]
• 8. parchem.com [parchem.com]

An In-depth Technical Guide to Undecanenitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Undecanenitrile (B1346573), with the chemical formula CH₃(CH₂)₈CN, is a long-chain aliphatic nitrile that serves as a versatile intermediate in organic synthesis. This document provides a comprehensive overview of its chemical and physical properties, spectroscopic data, synthesis protocols, and its applications, with a particular focus on its relevance to the pharmaceutical and chemical industries. The unique reactivity of the nitrile functional group makes undecanenitrile a valuable building block for the synthesis of a variety of organic compounds, including amines, carboxylic acids, and ketones. This guide is intended to be a technical resource for researchers, chemists, and professionals in drug development, offering detailed information to support its use in laboratory and industrial settings.

Chemical Identity and Physical Properties

Undecanenitrile is also known by several synonyms, including decyl cyanide and 1-cyanodecane.[1] It is a colorless liquid under standard conditions.[1]

Table 1: Chemical Identifiers and Physical Properties of Undecanenitrile

Property	Value	Reference
IUPAC Name	Undecanenitrile	[1]
Synonyms	Decyl cyanide, 1-Cyanodecane, n-Undecanonitrile	[1]
CAS Number	2244-07-7	[2][3][4]
Molecular Formula	C₁₁H₂₁N	[1][2]
Molecular Weight	167.29 g/mol	[1]
Appearance	Colorless liquid	[1]
Boiling Point	252-254 °C at 760 mmHg	[5]
129 °C at 11 mmHg	[4]
Melting Point	-5.8 °C	[4]
Density	0.820 - 0.824 g/cm³ at 20 °C	[5]
Refractive Index	1.431 - 1.435 at 20 °C	[5]
Solubility	Soluble in organic solvents; limited solubility in water.	[6]
Vapor Pressure	0.0187 mmHg at 25 °C	[4]
Flash Point	>110 °C	[5]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of undecanenitrile.

Table 2: Spectroscopic Data for Undecanenitrile

Spectrum Type	Key Peaks/Signals	Reference
Mass Spectrometry (GC-MS)	m/z: 41, 97, 43, 96, 57	[1]
¹³C NMR (in CDCl₃)	Chemical shifts are available in spectral databases.	[7][8]
Infrared (IR) Spectroscopy	A characteristic peak for the nitrile (C≡N) stretch is expected around 2240-2260 cm⁻¹.

Synthesis of Undecanenitrile: Experimental Protocol

Undecanenitrile can be synthesized via the nucleophilic substitution of a corresponding alkyl halide with a cyanide salt. The following is a representative protocol based on general methods for nitrile synthesis.

Reaction:

CH₃(CH₂)₉Br + NaCN → CH₃(CH₂)₈CN + NaBr

Materials:

• 1-Bromodecane (B1670165) (1.0 mol)

• Sodium cyanide (1.2 mol)

• Dimethyl sulfoxide (B87167) (DMSO) (500 mL)

• Diethyl ether

• Saturated aqueous sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, dissolve sodium cyanide in DMSO.

• Slowly add 1-bromodecane to the stirred solution.

• Heat the reaction mixture to 140-150 °C and maintain for several hours, monitoring the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3 x 200 mL).

• Combine the organic extracts and wash with a saturated aqueous sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude undecanenitrile.

• Purify the crude product by vacuum distillation.

Applications in Research and Drug Development

Undecanenitrile is a valuable intermediate in the synthesis of various organic compounds.[9] The nitrile group can be readily transformed into other functional groups, making it a versatile building block in organic chemistry.[10]

4.1. Role of the Nitrile Group in Medicinal Chemistry

The nitrile group is an important pharmacophore in modern drug design.[11][12][13] Its incorporation into drug candidates can offer several advantages:

• Enhanced Binding Affinity: The linear geometry and electron-withdrawing nature of the nitrile group allow it to act as a hydrogen bond acceptor and participate in dipole-dipole interactions with biological targets.[11][14]

• Improved Pharmacokinetic Properties: Introduction of a nitrile group can modulate a molecule's polarity and solubility, potentially improving its absorption, distribution, metabolism, and excretion (ADME) profile.[13]

• Metabolic Stability: The nitrile group is generally resistant to metabolic degradation.[13]

• Bioisosteric Replacement: The nitrile group can serve as a bioisostere for other functional groups, such as a carbonyl group or a halogen atom.[10]

4.2. Synthetic Utility of Undecanenitrile

The versatile reactivity of the nitrile group in undecanenitrile allows for its conversion into a range of other functionalities, which is a key aspect of its utility for researchers and drug development professionals.

Caption: Synthetic transformations of undecanenitrile.

Logical Workflow for Nitrile-Containing Drug Discovery

The process of discovering and developing a new drug that contains a nitrile functional group follows a logical progression from initial concept to a potential clinical candidate. This workflow highlights the key stages where the properties of the nitrile group are considered and optimized.

Caption: A logical workflow for nitrile-containing drug discovery.

Safety and Handling

Undecanenitrile is harmful if swallowed or in contact with skin, and it causes skin and serious eye irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood.

Conclusion

Undecanenitrile is a commercially available and synthetically versatile long-chain aliphatic nitrile. Its value to researchers, scientists, and drug development professionals lies in the rich chemistry of the nitrile functional group, which can be transformed into a wide array of other functionalities. The strategic incorporation of a nitrile group into molecules is a well-established strategy in medicinal chemistry to enhance biological activity and improve pharmacokinetic properties. This technical guide provides essential data and protocols to facilitate the effective and safe use of undecanenitrile in a research and development setting.

References

• 1. Undecanenitrile | C11H21N | CID 16722 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Undecanenitrile | CymitQuimica [cymitquimica.com]
• 3. UNDECANENITRILE | 2244-07-7 [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]
• 5. undecane nitrile, 2244-07-7 [thegoodscentscompany.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. dev.spectrabase.com [dev.spectrabase.com]
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• 10. nbinno.com [nbinno.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Nitriles: an attractive approach to the development of covalent inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Decanenitrile

For Researchers, Scientists, and Drug Development Professionals

CAS Registry Number: 1975-78-6

Decanenitrile, also known as caprinitrile or nonyl cyanide, is a linear aliphatic nitrile with significant applications in organic synthesis and as an intermediate in the manufacturing of various specialty chemicals, including pharmaceuticals and agrochemicals.[1][2] Its unique chemical reactivity, attributed to the cyano (-C≡N) functional group, allows for its versatile use as a building block for more complex molecules.[3] This guide provides a comprehensive overview of its chemical properties, synthesis protocols, and safety information, tailored for a technical audience.

Chemical and Physical Properties

Decanenitrile is a colorless to pale yellow liquid at room temperature with a characteristic mild, fatty odor.[1][4] It is insoluble in water but soluble in organic solvents like ethanol (B145695) and ether.[1] The following tables summarize its key quantitative properties.

Table 1: General and Physical Properties of Decanenitrile

Property	Value	Source(s)
CAS Registry Number	1975-78-6	[1][3][5]
Molecular Formula	C₁₀H₁₉N	[3][4][5]
Molecular Weight	153.26 g/mol	[3][4][6]
Appearance	Clear, colorless to light yellow liquid	[1][4]
Melting Point	-15 °C	[4][7]
Boiling Point	241-243 °C	[4][6][7]
Density	0.81 g/cm³	[4][7]
Flash Point	241-243 °C	[4][7]
Refractive Index	1.429 - 1.430	[4][7]
Solubility	Slightly soluble in water; soluble in alcohol and oils	[4]
LogP (Octanol/Water)	3.7 - 3.78	[4][6]

Table 2: Chemical Identifiers for Decanenitrile

Identifier Type	Identifier	Source(s)
IUPAC Name	Decanenitrile	[6]
Synonyms	Caprinitrile, Nonyl cyanide, 1-Cyanononane	[1][4][5]
InChI	InChI=1S/C10H19N/c1-2-3-4-5-6-7-8-9-10-11/h2-9H2,1H3	[1][5]
InChIKey	HBZDPWBWBJMYRY-UHFFFAOYSA-N	[1][3][5]
SMILES	CCCCCCCCCC#N	[1][3]
EC Number	217-830-6	[4][6]
UNII	1602VQ5IVC	[4][6]

Table 3: Spectroscopic Data Availability

Spectroscopic Technique	Availability	Source(s)
Infrared (IR) Spectrum	Data available	[5][8][9]
Mass Spectrometry (MS)	Data available (Electron Ionization)	[5][8][10]
Nuclear Magnetic Resonance (NMR)	¹H NMR and ¹³C NMR data available	[6]
Gas Chromatography (GC)	Data available	[5][8][9]

Synthesis of Decanenitrile: Experimental Protocols

Several synthetic routes are employed for the preparation of decanenitrile and other aliphatic nitriles. The choice of method often depends on the availability of starting materials, desired purity, and scalability. The most common methods include nucleophilic substitution and dehydration of amides.

Nucleophilic Substitution of Alkyl Halides

This is a classical and widely used method for preparing nitriles.[11][12] It involves the reaction of a primary or secondary alkyl halide with an alkali metal cyanide.

Reaction: R-X + NaCN → R-CN + NaX (where R = nonyl group, X = Br, Cl)

Experimental Protocol:

• Materials: 1-Bromononane (or other suitable nonyl halide), sodium cyanide (NaCN) or potassium cyanide (KCN), and a suitable solvent such as ethanol or DMSO.[4][11]

• Procedure: The alkyl halide is heated under reflux with a solution of sodium or potassium cyanide in ethanol.[11][13] The use of an alcoholic solvent is crucial to prevent the formation of alcohol byproducts, which can occur if water is present.[11][13]

• Reaction Conditions: The mixture is heated to reflux for several hours to ensure the completion of the reaction. The progress can be monitored by techniques like TLC or GC.

• Work-up and Purification: After cooling, the reaction mixture is typically poured into water and extracted with an organic solvent (e.g., diethyl ether). The organic layer is then washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure. The resulting crude decanenitrile is purified by vacuum distillation.

Dehydration of Primary Amides

Nitriles can also be synthesized through the dehydration of primary amides using a strong dehydrating agent.[3][11] For decanenitrile, the starting material would be decanamide (B1670024).

Reaction: CH₃(CH₂)₈CONH₂ + Dehydrating Agent → CH₃(CH₂)₈CN + H₂O

Experimental Protocol:

• Materials: Decanamide, and a dehydrating agent such as phosphorus(V) oxide (P₄O₁₀), thionyl chloride (SOCl₂), or phosphorus oxychloride (POCl₃).[11][12]

• Procedure (using P₄O₁₀): A solid mixture of decanamide and phosphorus(V) oxide is heated.[11][13]

• Reaction Conditions: The mixture is heated strongly, causing the elimination of a water molecule from the amide group.

• Work-up and Purification: The liquid decanenitrile product is collected directly via simple distillation from the reaction mixture.[11][13] Further purification can be achieved if necessary.

Free Radical Addition to Olefins

A documented method for decanenitrile synthesis involves the free-radical addition of acetonitrile (B52724) to an α-olefin, such as 1-octene.[3][14] This process is a chain reaction involving initiation, propagation, and termination steps.[3]

Experimental Protocol (Example):

• Materials: 1-Octene, acetonitrile, and a free-radical initiator like di-tert-butyl peroxide.[14]

• Procedure: Acetonitrile, 1-octene, and the initiator are charged into a high-pressure autoclave. The reactor is sealed, deoxygenated, and pressurized (e.g., with nitrogen).[14]

• Reaction Conditions: The autoclave is heated to a high temperature (e.g., 180°C) under autogenous pressure for a specified period (e.g., one hour).[14]

• Work-up and Purification: After cooling and depressurizing, the resulting liquid is stripped of volatile components using a rotary evaporator. The product-containing residue is then isolated and purified by fractional distillation under vacuum.[14]

Applications in Research and Drug Development

Decanenitrile serves as a valuable intermediate in organic synthesis.[2] Its cyano group can be readily transformed into other functional groups such as carboxylic acids (via hydrolysis), primary amines (via reduction), and ketones (via Grignard reactions), making it a versatile precursor for a wide range of more complex molecules.[3]

In the context of drug development, the nitrile group is present in over 30 approved pharmaceuticals.[15] Incorporating a nitrile moiety can enhance binding affinity to biological targets, improve pharmacokinetic profiles, and in some cases, act as a "warhead" for covalent inhibitors.[15][16] While decanenitrile itself is not a therapeutic agent, its role as a building block for creating larger, more complex molecules makes it relevant to medicinal chemists and drug development professionals.[2]

Visualizations: Synthesis and Chemical Logic

The following diagrams illustrate the key synthetic pathways for nitriles and a general workflow for their preparation.

Caption: Key synthetic routes for the preparation of nitriles.

Caption: General experimental workflow for nitrile synthesis.

Safety and Handling

Decanenitrile is considered hazardous and should be handled with appropriate safety precautions. It can be toxic if swallowed or absorbed through the skin and may cause irritation to the skin and eyes.[1][17]

• Handling: Work in a well-ventilated area, preferably under a chemical fume hood.[2][18] Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[2][17]

• Storage: Store in a cool, dry, well-ventilated place away from heat and ignition sources.[2][4] Keep containers tightly closed when not in use.[2]

• First Aid: In case of eye contact, flush with plenty of water for at least 15 minutes.[17] For skin contact, wash the affected area with soap and water.[17][19] If inhaled, move to fresh air.[17] In case of ingestion, wash out the mouth with water.[17] Seek medical attention in all cases of exposure.[17][19]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations. Avoid release into the environment.[20]

References

• 1. CAS 1975-78-6: Decanenitrile | CymitQuimica [cymitquimica.com]
• 2. Decanenitrile (1975-78-6) | Industrial Chemicals Manufacturer [chemicalbull.com]
• 3. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]
• 4. Decanonitrile | 1975-78-6 [chemicalbook.com]
• 5. Decanenitrile [webbook.nist.gov]
• 6. Decanenitrile | C10H19N | CID 74791 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Decanenitrile [webbook.nist.gov]
• 9. Decanenitrile [webbook.nist.gov]
• 10. Decanenitrile [webbook.nist.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Preparation of Nitriles - Chemistry Steps [chemistrysteps.com]
• 13. chemguide.co.uk [chemguide.co.uk]
• 14. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 15. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Nitriles: an attractive approach to the development of covalent inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 18. chemicalbook.com [chemicalbook.com]
• 19. fishersci.com [fishersci.com]
• 20. datasheets.scbt.com [datasheets.scbt.com]

A Comprehensive Technical Guide to the Solubility of Decanenitrile in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility characteristics of decanenitrile, a versatile long-chain aliphatic nitrile. Understanding its behavior in various organic solvents is crucial for its application in organic synthesis, pharmaceutical development, and materials science. This document compiles available quantitative data, outlines experimental protocols for solubility determination, and presents a logical workflow for assessing solubility.

Core Concepts in Decanenitrile Solubility

Decanenitrile's solubility is governed by its molecular structure, which features a long, nonpolar ten-carbon alkyl chain and a polar nitrile (-C≡N) group. This amphiphilic nature dictates its interaction with different solvent types. The principle of "like dissolves like" is central to understanding its solubility profile. Solvents with similar polarity to decanenitrile will generally be more effective at dissolving it.

Key factors influencing the solubility of decanenitrile include:

• Polarity: The polarity of the solvent determines its ability to interact with the polar nitrile group and the nonpolar alkyl chain.

• Intermolecular Forces: Van der Waals forces, dipole-dipole interactions, and the potential for hydrogen bonding between the solvent and the nitrile group play a significant role.

• Temperature: Solubility is generally temperature-dependent, often increasing with a rise in temperature.

Quantitative Solubility of Decanenitrile

Based on available information, the following table summarizes the qualitative and semi-quantitative solubility of decanenitrile:

Solvent Class	Solvent	Solubility Description	Citation(s)
Alcohols	Ethanol	Soluble
Ethers	Diethyl Ether	Soluble
Aprotic Polar	Dimethyl Sulfoxide (DMSO)	Soluble
Oils	Various Oils	Soluble
Aqueous	Water	Slightly soluble to insoluble

For a definitive quantitative understanding, consulting the original 1944 publication by Hoerr et al. is strongly recommended.

Experimental Protocol for Determining Nitrile Solubility

The following is a generalized experimental protocol for determining the solubility of a nitrile like decanenitrile in an organic solvent, based on established methods.

Methodology: Isothermal Saturation Method

This method involves preparing a saturated solution of the solute (decanenitrile) in the solvent at a constant temperature and then determining the concentration of the solute in the solution.

Apparatus:

• Constant temperature water bath or incubator

• Sealed glass vials or flasks

• Magnetic stirrer and stir bars

• Analytical balance

• Volumetric flasks and pipettes

• Gas chromatograph (GC) or other suitable analytical instrument for concentration determination

• Syringes and filters

Procedure:

• Sample Preparation: An excess amount of decanenitrile is added to a known volume or mass of the organic solvent in a sealed glass vial.

• Equilibration: The vial is placed in a constant temperature bath and stirred vigorously for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is saturated.

• Phase Separation: After equilibration, stirring is stopped, and the vial is allowed to stand undisturbed in the constant temperature bath for a sufficient time (e.g., several hours) to allow the undissolved solute to settle.

• Sample Withdrawal: A sample of the clear supernatant is carefully withdrawn using a pre-heated or temperature-equilibrated syringe to avoid precipitation of the solute upon cooling. The syringe should be fitted with a filter to remove any suspended particles.

• Dilution: The withdrawn sample is immediately transferred to a pre-weighed volumetric flask and diluted with a suitable solvent to a known volume. The mass of the transferred sample is determined by the difference in the weight of the flask before and after the addition of the sample.

• Concentration Analysis: The concentration of decanenitrile in the diluted sample is determined using a calibrated analytical method, such as gas chromatography.

• Calculation of Solubility: The solubility is calculated from the measured concentration and the dilution factor and is typically expressed in units of g/100 g of solvent, molality, or mole fraction.

Logical Workflow for Solubility Assessment

The process of assessing the solubility of a compound like decanenitrile can be visualized as a logical workflow. This begins with understanding the physicochemical properties of the solute and potential solvents and progresses through experimental determination and data analysis.

Caption: Logical workflow for determining the solubility of decanenitrile.

This structured approach ensures a systematic and accurate determination of solubility, providing reliable data for research and development applications.

An In-depth Technical Guide to the Physicochemical Properties of Decanenitrile: Boiling and Melting Point Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of decanenitrile (C₁₀H₁₉N), a long-chain aliphatic nitrile. The document collates critical data from various sources and outlines the standardized experimental methodologies employed for their determination, offering valuable insights for professionals in research and development.

Quantitative Data Summary

The melting and boiling points of decanenitrile have been determined and reported across multiple chemical databases and scientific literature. While minor variations exist between sources, the data presents a consistent physicochemical profile for this compound. The following table summarizes the reported values.

Physical Property	Reported Value (°C)	Reported Value (K)	Source(s)
Boiling Point	241	514.15	PubChem[1]
241 - 243	514.15 - 516.15	Fisher Scientific[2]
242 - 244	515.15 - 517.15	The Good Scents Company[3]
243.75	516.9	NIST[4]
Melting Point	-14.5 to -18	258.65 to 255.15	Smolecule[5]
-15	258.15	Chem-Supply.com[6]
-17.9	255.25	The Good Scents Company[3]
-14.46	258.69	NIST[4]

Experimental Protocols

The determination of accurate melting and boiling points is fundamental to the characterization and purity assessment of chemical substances. The methodologies for these measurements are well-established and standardized by international organizations such as the Organisation for Economic Co-operation and Development (OECD).

2.1 Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state at atmospheric pressure. For pure crystalline solids, this occurs over a narrow temperature range. The presence of impurities typically leads to a depression and broadening of the melting range. The reported melting points of decanenitrile were likely determined using one of the following standard methods outlined in OECD Test Guideline 102 .[7][8][9][10]

• Capillary Method: This is the most common technique for determining the melting point of a crystalline solid.[11]

  • Sample Preparation: A small amount of finely powdered, dry decanenitrile is packed into a thin-walled glass capillary tube, sealed at one end, to a height of 2-3 mm.[12][13]

  • Apparatus: The capillary tube is placed in a heating apparatus, which can be a liquid bath (e.g., Thiele tube with mineral oil) or a metal block (e.g., Mel-Temp apparatus), in close proximity to a calibrated thermometer or temperature sensor.[11]

  • Heating: The apparatus is heated at a steady and slow rate, typically 1-2°C per minute, especially when approaching the expected melting point.[12] A rapid initial heating can be used to find an approximate range, followed by a more precise determination with a fresh sample.[11]

  • Observation: The sample is observed through a magnifying lens. The temperature at which the first droplet of liquid appears is recorded as the start of the melting range. The temperature at which the last solid crystal disappears is recorded as the end of the melting range.[12] For a pure substance like decanenitrile, this range is expected to be narrow.

• Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These are modern instrumental methods that can also be used for melting point determination.[2][9][10] They measure the difference in heat flow (DSC) or temperature (DTA) between the sample and a reference material as a function of temperature. The melting point is identified as the peak of the endothermic transition in the resulting thermogram.

2.2 Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. Several methods are described in OECD Test Guideline 103 for its determination.[5][6][14]

• Ebulliometer Method: An ebulliometer is a specialized apparatus designed for the precise measurement of boiling points. It involves heating the liquid to its boiling point and measuring the temperature of the vapor-liquid equilibrium. This method can yield highly accurate results.

• Dynamic Method: This method involves measuring the vapor pressure of the substance as a function of temperature. The boiling point is determined by interpolating the temperature at which the vapor pressure equals the standard atmospheric pressure (101.325 kPa).[6]

• Distillation Method: The boiling point can be determined during the distillation of the liquid.[6] The temperature of the vapor that is in equilibrium with the boiling liquid is measured. For a pure substance, the boiling point should remain constant throughout the distillation process.

• Siwoloboff Method: This is a micro-method suitable for small quantities of liquid. A sample is heated in a test tube alongside a thermometer. A capillary tube, sealed at the top, is inverted into the sample. As the temperature rises, air escapes from the capillary. At the boiling point, a continuous stream of bubbles emerges. The heat source is then removed, and the temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.[3]

Visualization of Experimental Workflow

The following diagram illustrates the generalized workflow for determining the melting point of decanenitrile using the capillary method, a fundamental technique in physical chemistry.

Caption: Workflow for Melting Point Determination by the Capillary Method.

References

• 1. Decanenitrile | C10H19N | CID 74791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. OECD 102 / 103 - Phytosafe [phytosafe.com]
• 3. Physical chemical testing studies | Essem Compliance [essem-compliance.com]
• 4. Decanenitrile [webbook.nist.gov]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 9. laboratuar.com [laboratuar.com]
• 10. oecd.org [oecd.org]
• 11. chem.ucalgary.ca [chem.ucalgary.ca]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. thinksrs.com [thinksrs.com]
• 14. laboratuar.com [laboratuar.com]

Spectral Analysis of Decanenitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral data for decanenitrile, a long-chain aliphatic nitrile. The document details the characteristic signals observed in Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS). Detailed experimental protocols for obtaining this data are also provided, offering a complete resource for the characterization of this compound.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectral analysis of decanenitrile.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Assignment	Intensity
~2925	C-H stretch (asymmetric, CH₂)	Strong
~2855	C-H stretch (symmetric, CH₂)	Strong
~2247	C≡N stretch	Medium, Sharp
~1465	C-H bend (CH₂)	Medium

Note: The exact peak positions may vary slightly depending on the experimental conditions and the physical state of the sample.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment	Coupling Constant (J) (Hz)
~2.32	t	2H	-CH₂-CN (C2)	~7.0
~1.65	quintet	2H	-CH₂-CH₂-CN (C3)	~7.5
~1.45	m	2H	-CH₂-CH₂-CH₂-CN (C4)	-
~1.28	m	10H	-(CH₂)₅-	-
~0.88	t	3H	-CH₃ (C10)	~6.8

Note: Spectra acquired in CDCl₃ at a standard operating frequency. Chemical shifts are referenced to TMS (0 ppm). The multiplets for the central methylene (B1212753) groups often overlap.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (δ) (ppm)	Assignment
~119.8	C≡N (C1)
~31.8	C9
~29.3	C5, C6, C7
~29.1	C8
~28.8	C4
~25.3	C3
~22.6	C10
~17.1	-CH₂-CN (C2)
~14.1	-CH₃ (C11)

Note: Spectra acquired in CDCl₃. Chemical shifts are referenced to the solvent peak.

Mass Spectrometry (Electron Ionization)

m/z	Relative Intensity (%)	Proposed Fragment
41	99.9	[C₃H₅]⁺
96	78.3	[C₇H₁₂]⁺
82	73.8	[C₆H₁₀]⁺
83	70.3	[C₆H₁₁]⁺
43	69.1	[C₃H₇]⁺

Note: The molecular ion peak (M⁺) at m/z 153 is often of low abundance or absent in the electron ionization mass spectrum of long-chain nitriles due to facile fragmentation.[1][2]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To obtain the infrared spectrum of liquid decanenitrile to identify the characteristic functional group vibrations.

Instrumentation: A standard FT-IR spectrometer equipped with a deuterated triglycine (B1329560) sulfate (B86663) (DTGS) or mercury cadmium telluride (MCT) detector.

Sample Preparation: Decanenitrile, being a clear liquid at room temperature, is analyzed as a neat thin film.[3] A drop of the liquid is placed between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates. The plates are gently pressed together to form a thin, uniform film.

Data Acquisition:

• A background spectrum of the empty salt plates is recorded to subtract atmospheric and instrumental interferences.

• The prepared sample is placed in the spectrometer's sample holder.

• The spectrum is acquired over a range of 4000-400 cm⁻¹.

• Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of decanenitrile to determine its chemical structure.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Approximately 10-20 mg of decanenitrile is dissolved in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard for chemical shift referencing (0 ppm).

• The solution is transferred to a 5 mm NMR tube.

¹H NMR Data Acquisition:

• Pulse Program: Standard single-pulse experiment.

• Solvent: CDCl₃

• Temperature: 298 K

• Spectral Width: ~16 ppm

• Acquisition Time: ~2-3 seconds

• Relaxation Delay: 1-2 seconds

• Number of Scans: 8-16

¹³C NMR Data Acquisition:

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

• Solvent: CDCl₃

• Temperature: 298 K

• Spectral Width: ~240 ppm

• Acquisition Time: ~1-2 seconds

• Relaxation Delay: 2-5 seconds

• Number of Scans: 128-1024 (or more, as the ¹³C nucleus is less sensitive).

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of decanenitrile.

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Sample Preparation: A dilute solution of decanenitrile is prepared in a volatile organic solvent such as dichloromethane (B109758) or hexane (B92381) (e.g., 1 mg/mL).

GC Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms).

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: 5 minutes at 250 °C.

• Injection Volume: 1 µL (split or splitless injection can be used depending on the concentration).

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Range: m/z 35-300.

• Scan Speed: ~2 scans/second.

Visualizations

The following diagrams illustrate the relationships between the spectroscopic techniques and the information they provide, as well as a typical experimental workflow.

Caption: Relationship between spectroscopic techniques and the structural information they provide for decanenitrile.

Caption: A generalized experimental workflow for the spectroscopic analysis of decanenitrile.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]

A Historical Technical Guide to Aliphatic Nitriles: From Discovery to Early Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive historical overview of the research on aliphatic nitriles, focusing on their discovery, seminal synthetic methods, and early applications. The content is structured to offer researchers and scientists a detailed understanding of the foundational chemistry of this important class of organic compounds.

Early Discoveries and Foundational Syntheses

The history of nitriles dates back to the late 18th and early 19th centuries, with pioneering chemists laying the groundwork for their synthesis and understanding.

The first compound in the nitrile homologous series, hydrogen cyanide, was synthesized by C. W. Scheele in 1782.[1] Subsequently, in 1832, Friedrich Wöhler and Justus von Liebig prepared benzonitrile, the nitrile of benzoic acid, although the yield was minimal, preventing a thorough characterization of its physical and chemical properties.[1][2] A significant step forward in aliphatic nitrile chemistry was made in 1834 by Théophile-Jules Pelouze, who synthesized propionitrile.[1][2]

The Kolbe Nitrile Synthesis

A cornerstone in the synthesis of aliphatic nitriles is the Kolbe nitrile synthesis, developed by Hermann Kolbe. This method involves the nucleophilic substitution of an alkyl halide with a metal cyanide.[3]

Experimental Protocol: Kolbe Nitrile Synthesis (General 19th Century Method)

A general procedure from the latter half of the 19th century for the Kolbe nitrile synthesis would typically involve the following steps:

• Reactant Preparation: An alkyl halide (e.g., alkyl iodide or bromide) and a metal cyanide (e.g., potassium cyanide) were prepared.

• Reaction Setup: The alkyl halide and an aqueous or alcoholic solution of the metal cyanide were mixed in a flask.

• Reaction Conditions: The mixture was typically heated under reflux for several hours to facilitate the nucleophilic substitution reaction.

• Work-up and Isolation: After cooling, the reaction mixture was subjected to distillation to separate the crude nitrile from the inorganic salts and unreacted starting materials.

• Purification: The crude nitrile was then purified by fractional distillation to obtain the final product.

It is important to note that a common side product in this reaction is the formation of an isonitrile, as the cyanide ion is an ambident nucleophile.[3] The ratio of nitrile to isonitrile product is influenced by the solvent and the specific reaction conditions.

Table 1: Physical Properties of Simple Aliphatic Nitriles (Historical Data)

Nitrile	Formula	Boiling Point (°C)	Solubility in Water (at 20°C)
Acetonitrile (B52724)	CH₃CN	82	Miscible
Propionitrile	CH₃CH₂CN	97	10 g per 100 cm³
Butanenitrile	CH₃CH₂CH₂CN	116-118	3 g per 100 cm³

Historical data on yields for early syntheses are not consistently reported in readily accessible sources. The focus of many early publications was on the isolation and characterization of new compounds rather than the optimization of reaction yields.

Workflow for a typical 19th-century Kolbe nitrile synthesis.

Dehydration of Amides

Another historically significant method for the preparation of nitriles is the dehydration of primary amides. This reaction typically involves heating the amide with a dehydrating agent.

Experimental Protocol: Dehydration of a Primary Amide (General Historical Method)

• Reactant and Reagent: A primary amide (R-CONH₂) was mixed with a dehydrating agent such as phosphorus pentoxide (P₂O₅).

• Reaction Conditions: The mixture was heated, often to high temperatures, to drive the dehydration reaction.

• Isolation: The resulting nitrile was isolated from the reaction mixture, typically by distillation.

General workflow for the historical synthesis of nitriles via amide dehydration.

Key Chemical Transformations of Aliphatic Nitriles

Once synthesized, aliphatic nitriles proved to be versatile intermediates, capable of undergoing several important chemical transformations.

Hydrolysis to Carboxylic Acids

The hydrolysis of nitriles to carboxylic acids is a fundamental reaction that was investigated in the 19th century. This transformation can be achieved under either acidic or alkaline conditions.[4]

Experimental Protocol: Acid-Catalyzed Hydrolysis of a Nitrile (General Historical Method)

• Reaction Setup: The aliphatic nitrile was mixed with an aqueous solution of a strong acid, such as hydrochloric acid or sulfuric acid.

• Reaction Conditions: The mixture was heated under reflux for an extended period.

• Isolation: The resulting carboxylic acid was isolated from the reaction mixture. Depending on the properties of the acid, this could involve distillation or extraction.

Experimental Protocol: Alkaline-Catalyzed Hydrolysis of a Nitrile (General Historical Method)

• Reaction Setup: The aliphatic nitrile was heated with an aqueous solution of a strong base, such as sodium hydroxide.

• Intermediate Formation: This initially formed the sodium salt of the carboxylic acid and ammonia.

• Acidification and Isolation: The reaction mixture was then acidified with a strong acid to protonate the carboxylate salt, yielding the free carboxylic acid, which was then isolated.

Historical pathways for the hydrolysis of aliphatic nitriles.

Reduction to Primary Amines

The reduction of nitriles to primary amines is another crucial transformation. Early methods for this reduction often involved the use of nascent hydrogen, generated in situ.

Experimental Protocol: Reduction of a Nitrile to a Primary Amine (General Historical Method)

• Reaction Setup: The aliphatic nitrile was dissolved in a suitable solvent, such as ethanol.

• Reducing Agent: A metal, such as sodium, was added portion-wise to the solution to generate nascent hydrogen.

• Reaction: The nascent hydrogen reduced the nitrile group to a primary amine.

• Work-up: After the reaction was complete, the mixture was worked up to isolate the amine product, often involving acidification and subsequent basification to purify the amine.

Early Applications and Toxicological Considerations

While the extensive use of aliphatic nitriles in pharmaceuticals is a more modern development, their versatile chemistry made them valuable intermediates in organic synthesis from an early stage. They served as key building blocks for extending carbon chains and introducing nitrogen-containing functional groups.

The toxicity of nitriles was also a subject of early investigation, primarily due to their relationship with hydrogen cyanide.[5] Early toxicological studies focused on the acute effects of these compounds.

Table 2: Historical Acute Toxicity Data for Simple Aliphatic Nitriles

Compound	Species	Route of Administration	LD₅₀ (mg/kg)
Acetonitrile	Mouse	Oral	170-520
Propionitrile	Rat	Gavage	20-80

This data is from later 20th-century studies but reflects the ongoing investigation into the toxicology of these early-known compounds.[6]

The toxic effects of many aliphatic nitriles are attributed to the metabolic release of cyanide.[7] However, the rate of metabolism and the resulting toxicity can vary significantly between different nitriles. For instance, acetonitrile is metabolized much more slowly than other nitriles, which contributes to its relatively lower acute toxicity.[1]

Conclusion

The historical research on aliphatic nitriles, from their initial discovery and the development of foundational synthetic methods like the Kolbe synthesis, laid the essential groundwork for modern organic chemistry. The early elucidation of their key reactions, such as hydrolysis to carboxylic acids and reduction to amines, established them as versatile and valuable building blocks in chemical synthesis. While their full potential in drug development would be realized much later, the pioneering work of 19th and early 20th-century chemists provided the fundamental knowledge that continues to underpin their application in science and industry today.

References

• 1. Justus Liebigs Annalen der Chemie : Justus Liebigs Annalen der Chemie. : Free Download, Borrow, and Streaming : Internet Archive [archive.org]
• 2. Journal für praktische Chemie : Free Download, Borrow, and Streaming : Internet Archive [archive.org]
• 3. Comparative toxicities of aliphatic nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. catalog.hathitrust.org [catalog.hathitrust.org]
• 5. Studies on the mechanism of acute toxicity of nitriles in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Annalen der Chemie und Pharmacie : Justus Liebig : Free Download, Borrow, and Streaming : Internet Archive [archive.org]
• 7. Aliphatic Nitriles - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structural Classification of Decanenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decanenitrile, a member of the aliphatic nitrile family, is a versatile chemical compound with significant applications in organic synthesis and as an intermediate in the manufacturing of pharmaceuticals and agrochemicals.[1] Its molecular structure, characterized by a ten-carbon alkyl chain and a terminal cyano group, dictates its physicochemical properties and reactivity. This guide provides a comprehensive overview of the structural classification, properties, synthesis, purification, and analysis of decanenitrile, with a particular focus on aspects relevant to research and drug development.

Structural Classification

Decanenitrile is classified as a linear aliphatic nitrile .[1] This classification is based on two key structural features: the nature of the carbon chain and the presence of the nitrile functional group.

• Aliphatic: The molecule consists of a straight-chain, saturated hydrocarbon backbone.

• Nitrile: It contains a cyano (-C≡N) functional group, where a carbon atom is triple-bonded to a nitrogen atom.

The IUPAC name for the straight-chain isomer is decanenitrile . It is also commonly known by several synonyms, including 1-cyanononane, caprinitrile, and nonyl cyanide.[1]

Isomeric Forms

Decanenitrile (C₁₀H₁₉N) can exist in various structural isomeric forms, which are broadly classified based on the branching of the carbon chain and the position of the nitrile group. The primary classifications include:

• Primary Nitriles: The cyano group is attached to a primary carbon atom (a carbon bonded to only one other carbon atom). n-Decanenitrile is a primary nitrile.

• Secondary Nitriles: The cyano group is attached to a secondary carbon atom (a carbon bonded to two other carbon atoms).

• Tertiary Nitriles: The cyano group is attached to a tertiary carbon atom (a carbon bonded to three other carbon atoms).

The branching of the nine-carbon alkyl chain further increases the number of possible isomers.

Figure 1: Structural classification of decanenitrile.

Physicochemical Properties

The physical and chemical properties of n-decanenitrile are summarized in the table below. These properties are crucial for designing reaction conditions, purification procedures, and for understanding its behavior in biological systems.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₉N	[1]
Molecular Weight	153.27 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1][2]
Melting Point	-17.9 °C	[3]
Boiling Point	242-244 °C at 760 mmHg	[3]
Density	0.813 - 0.828 g/cm³ at 20 °C	[3]
Vapor Pressure	0.032 mmHg at 25 °C	[3]
Solubility in Water	23.43 mg/L at 25 °C (estimated)	[3]
Solubility in Organic Solvents	Soluble in alcohol, ether, and DMSO.[1][4]	[1][4]
logP (o/w)	3.780	[3]
Refractive Index	1.428 - 1.432 at 20 °C	[3]
Flash Point	91.67 °C (Closed Cup)	[3]

Experimental Protocols

Synthesis of n-Decanenitrile

A common and efficient method for the laboratory synthesis of n-decanenitrile is the nucleophilic substitution of 1-bromononane (B48978) with sodium cyanide in a polar aprotic solvent like dimethyl sulfoxide (B87167) (DMSO).

Figure 2: Synthesis of decanenitrile from 1-bromononane.

Materials:

• 1-Bromononane

• Sodium cyanide (NaCN)

• Dimethyl sulfoxide (DMSO), anhydrous

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve sodium cyanide in anhydrous DMSO with stirring.

• Slowly add 1-bromononane to the stirred solution at room temperature.

• Heat the reaction mixture to 80-90 °C and maintain this temperature for several hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield crude decanenitrile.

Purification by Fractional Distillation

Due to its relatively high boiling point, fractional distillation under reduced pressure is the preferred method for purifying decanenitrile.[4]

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux column)

• Distillation head with thermometer

• Condenser

• Receiving flask

• Vacuum source and gauge

• Heating mantle

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry.

• Place the crude decanenitrile in the round-bottom flask with a few boiling chips or a magnetic stir bar.

• Connect the apparatus to a vacuum source and slowly reduce the pressure to the desired level.

• Begin heating the flask gently with a heating mantle.

• Collect and discard the initial forerun, which may contain lower-boiling impurities.

• Collect the fraction that distills at a constant temperature corresponding to the boiling point of decanenitrile at the applied pressure.

• Stop the distillation before the flask is completely dry to prevent the formation of peroxides.

Analytical Methods

The purity and identity of decanenitrile can be confirmed using a variety of analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS):

• Sample Preparation: Dilute a small amount of the purified decanenitrile in a volatile organic solvent such as dichloromethane (B109758) or hexane.[5][6] The typical concentration for GC-MS analysis is around 10-100 µg/mL.

• Instrumentation: A standard GC-MS system equipped with a non-polar or medium-polarity capillary column (e.g., DB-5ms) is suitable.

• Analysis: The retention time of the decanenitrile peak in the gas chromatogram and the fragmentation pattern in the mass spectrum can be compared to a reference standard or library data for identification. Purity is determined by the relative peak area.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum of decanenitrile will show characteristic signals for the different methylene (B1212753) groups in the alkyl chain and a triplet around 2.3 ppm for the methylene group adjacent to the cyano group.

• ¹³C NMR: The carbon NMR spectrum will show a signal for the nitrile carbon around 120 ppm, along with signals for the carbons in the alkyl chain.

Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum of decanenitrile exhibits a sharp, strong absorption band around 2245 cm⁻¹ corresponding to the C≡N stretching vibration.[7] Additional bands corresponding to C-H stretching and bending vibrations of the alkyl chain will also be present.

Figure 3: Workflow for the synthesis, purification, and analysis of decanenitrile.

Relevance in Drug Development

Metabolic Pathways and Toxicology

Aliphatic nitriles, including decanenitrile, can undergo metabolic activation in the liver. The primary metabolic pathway involves the oxidation of the α-carbon (the carbon atom adjacent to the cyano group) by cytochrome P450 enzymes.[8][9][10][11] This oxidation leads to the formation of an unstable cyanohydrin intermediate, which can then decompose to release cyanide and the corresponding aldehyde.

The released cyanide is a potent inhibitor of cellular respiration and is responsible for the acute toxicity associated with some nitriles. The toxicity is influenced by the rate of metabolism and the efficiency of cyanide detoxification pathways in the body.

Figure 4: Metabolic pathway of decanenitrile leading to cyanide release.

Role as a Pharmacophore

In drug design, the nitrile group can serve as a versatile pharmacophore. It can act as a bioisostere for other functional groups, such as a carbonyl group, and can participate in hydrogen bonding and other non-covalent interactions with biological targets. The inclusion of a nitrile group can modulate the pharmacokinetic and pharmacodynamic properties of a drug candidate, including its metabolic stability, receptor binding affinity, and cell permeability.

Conclusion

Decanenitrile is a structurally straightforward yet chemically significant molecule. Its classification as a linear aliphatic nitrile provides a framework for understanding its properties and reactivity. For researchers and professionals in drug development, a thorough understanding of its synthesis, purification, and analytical characterization is essential for its effective use as a building block. Furthermore, knowledge of its metabolic fate and the potential toxicological implications of cyanide release is critical for the development of safe and effective pharmaceuticals. The methodologies and data presented in this guide offer a comprehensive resource for the scientific community engaged in research involving decanenitrile and related compounds.

References

• 1. CAS 1975-78-6: Decanenitrile | CymitQuimica [cymitquimica.com]
• 2. Decanenitrile - Synarome [synarome.com]
• 3. decane nitrile, 1975-78-6 [thegoodscentscompany.com]
• 4. Buy Decanenitrile | 1975-78-6 | >98% [smolecule.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. Sample preparation GC-MS [scioninstruments.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. purdue.edu [purdue.edu]
• 10. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. UNDERSTANDING THE MECHANISM OF CYTOCHROME P450 3A4: RECENT ADVANCES AND REMAINING PROBLEMS - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Handling of Decanenitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for decanenitrile (CAS No. 1975-78-6), a long-chain aliphatic nitrile used in various research and development applications, including as a fragrance ingredient and an intermediate in organic synthesis.[1] Due to its potential hazards, a thorough understanding of its properties and associated safety measures is crucial for all personnel handling this chemical.

Chemical and Physical Properties

Decanenitrile is a colorless to pale yellow liquid with a mild, characteristic odor.[1] It is insoluble in water but soluble in organic solvents like ethanol (B145695) and ether.[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Decanenitrile

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₉N	[2][3]
Molecular Weight	153.26 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[1][3]
Odor	Mild, characteristic	[1]
Boiling Point	241-243 °C	[4]
Melting Point	-15 °C	[4]
Flash Point	97 °C (closed cup)	[3]
Specific Gravity	0.813 - 0.828 @ 20°C
Vapor Pressure	0.0325 mmHg @ 25°C
Water Solubility	Insoluble	[1]
logP (Octanol/Water Partition Coefficient)	3.65 - 3.7	[2][4]

Hazard Identification and GHS Classification

Decanenitrile is classified as a hazardous substance.[5][6] It is harmful if swallowed, in contact with skin, or inhaled.[7][8] It is also known to cause skin and eye irritation.[9][10] Furthermore, decanenitrile is very toxic to aquatic life with long-lasting effects.[2] The GHS classification is summarized in Table 2 and visualized in the diagram below.

Table 2: GHS Hazard Classification for Decanenitrile

Hazard Class	Hazard Category	Hazard Statement	Reference(s)
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	[8]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin	[8]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled	[8]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[2]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation	[11]
Hazardous to the Aquatic Environment, Acute Hazard	Category 1	H400: Very toxic to aquatic life	[2]
Hazardous to the Aquatic Environment, Long-term Hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects	[2]

Caption: GHS Hazard Pictograms and Statements for Decanenitrile.

Toxicological Information

While decanenitrile is classified for acute toxicity, specific quantitative data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values are not consistently available in the reviewed literature.[2][6][8] One source indicates an inhalation LC50 of >5.09 mg/L, but further details on the study parameters are lacking.[5] Nitrile compounds, in general, can exhibit toxicity through the liberation of cyanide ions in the body.[12]

Chronic Exposure: Long-term or repeated exposure to nitrile compounds may lead to symptoms such as headache, dizziness, nausea, and respiratory irritation.[6]

Safe Handling and Storage

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.[6]

• Avoid contact with skin, eyes, and clothing.[6][12]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile rubber), safety goggles or a face shield, and a lab coat.[8]

• Do not eat, drink, or smoke in the work area.[9][10]

• Wash hands thoroughly after handling.[6]

• Keep away from heat, sparks, and open flames.[6]

Storage:

• Store in a cool, dry, well-ventilated area.[6][7]

• Keep containers tightly closed when not in use.[6][7]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[5][8]

First Aid Measures

In case of exposure, immediate medical attention is crucial.[6]

Table 3: First Aid Measures for Decanenitrile Exposure

Exposure Route	First Aid Procedure	Reference(s)
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.	[7][8]
Skin Contact	Immediately remove contaminated clothing. Flush skin with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.	[7][8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.	[7][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.	[6][7]

Accidental Release and Fire-Fighting Measures

Accidental Release: In the event of a spill, follow the workflow outlined in the diagram below. The primary objectives are to ensure personnel safety, contain the spill, and prevent environmental contamination.

Caption: Workflow for Handling a Decanenitrile Spill.

Fire-Fighting: Decanenitrile is a combustible liquid.[6]

• Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water spray.[6]

• Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[7][8]

• Hazardous Combustion Products: Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.[7][8]

Experimental Protocols for Safety Assessment

• Acute Oral Toxicity: OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method) or OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure).[13] These methods involve administering the substance to animals and observing for signs of toxicity and mortality.

• Skin Irritation: OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[14][15] This in vitro method uses reconstructed human epidermis to assess the potential of a substance to cause skin irritation, thereby reducing the need for animal testing.[16]

• Eye Irritation: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).[17][18][19] This test involves applying the substance to the eye of an animal (typically a rabbit) and observing for ocular lesions. In vitro alternatives are also available and preferred when possible.

Researchers planning to conduct safety assessments on decanenitrile or its derivatives should consult the latest versions of these and other relevant OECD guidelines.

Disposal Considerations

Decanenitrile and its containers must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[6] Do not dispose of it down the drain or into the environment.[6]

Conclusion

Decanenitrile is a valuable chemical for research and development but poses significant health and environmental hazards. Strict adherence to the safety precautions outlined in this guide is essential to minimize the risk of exposure and ensure a safe working environment. All personnel should be thoroughly trained in the proper handling, storage, and emergency procedures for this compound.

References

• 1. oecd.org [oecd.org]
• 2. fishersci.com [fishersci.com]
• 3. Decanenitrile | C10H19N | CID 74791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 5. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Aliphatic Nitriles - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. wisnerbaum.com [wisnerbaum.com]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. Studies on the mechanism of acute toxicity of nitriles in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. fda.gov [fda.gov]
• 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 15. jacvam.go.jp [jacvam.go.jp]
• 16. episkin.com [episkin.com]
• 17. oecd.org [oecd.org]
• 18. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 19. flashpointsrl.com [flashpointsrl.com]

A Technical Guide to the Discovery and Background of Long-Chain Nitriles

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the discovery, natural occurrence, synthesis, and chemical properties of long-chain nitriles. It is intended to serve as a technical resource, offering detailed experimental protocols and structured data for ease of reference and comparison.

Introduction and Historical Context

A nitrile is an organic compound characterized by a −C≡N functional group.[1] The history of nitriles begins with the synthesis of the simplest nitrile, hydrogen cyanide (HCN), by C. W. Scheele in 1782.[1] The term "nitrile" was later coined by Hermann Fehling in 1844 during his work on benzonitrile.[1] While early research focused on simpler, short-chain molecules, subsequent discoveries have revealed a vast and diverse world of long-chain nitriles, both of terrestrial and extraterrestrial origin. These compounds are now recognized for their critical roles in prebiotic chemistry, as versatile intermediates in organic synthesis, and as key pharmacophores in modern drug development.[2]

Discovery and Natural Occurrence

Long-chain nitriles are not mere laboratory curiosities; they are found in a wide array of environments, from deep space to common vegetables.

Extraterrestrial Discovery

The discovery of nitriles in interstellar space has profound implications for the study of prebiotic chemistry and the origins of life.[3]

• Interstellar Molecular Clouds: Researchers have identified a diverse range of nitriles within molecular clouds, such as G+0.693-0.027 near the Milky Way's center and the Taurus Molecular Cloud (TMC-1).[3][4] Detected species include cyanoallene (B85789) (CH₂CCHCN), propargyl cyanide (HCCCH₂CN), and cyanopropyne.[3][5] The presence of these molecules supports the "RNA World" hypothesis, which posits that nitriles could have been delivered to a young Earth via meteorites, providing the building blocks for life.[3]

• Titan's Atmosphere: Saturn's largest moon, Titan, possesses a thick, nitrogen-rich atmosphere where methane (B114726) photolysis products and nitriles polymerize to form a distinct organic haze.[6][7] Acrylonitrile (B1666552) (vinyl cyanide, C₂H₃CN) has been convincingly detected in Titan's stratosphere at concentrations of 2.8 parts per billion.[8] It is theorized that this acrylonitrile could accumulate on the surface and form stable, flexible structures analogous to cell membranes, termed "azotosomes".[8]

Terrestrial and Biological Sources

On Earth, over 120 naturally occurring nitriles have been isolated from various plant, animal, and microbial sources.[1]

• Plants: Nitriles are commonly released during the cooking or hydrolysis of Brassica crops like cabbage, broccoli, and cauliflower.[1][9] For example, 5-methylthiopentanenitrile was isolated from the hydrolysis of broccoli.[9] They are also found in the fruit pits of almonds, where the cyanogenic glycoside mandelonitrile (B1675950) can release hydrogen cyanide.[1]

• Bacteria and Marine Organisms: Analysis of volatiles from bacterial cultures, such as Pseudomonas veronii and Micromonospora echinospora, revealed long-chain aliphatic nitriles as a new class of natural products with antimicrobial properties.[10][11] Various nitrile-containing compounds have also been isolated from marine sponges of the Mycale genus.[12]

Laboratory Synthesis of Nitriles

The synthesis of nitriles is a fundamental process in organic chemistry, enabling the extension of carbon chains and providing precursors for amines, carboxylic acids, and ketones.[13][14][15] Several reliable methods are employed for their preparation in a laboratory setting.[16][17][18]

Key Synthetic Routes

Method	Reactants	Reagents/Conditions	Description	Reference(s)
Kolbe Nitrile Synthesis	Primary/Secondary Alkyl Halide	Sodium or Potassium Cyanide (NaCN/KCN) in ethanol (B145695)	A nucleophilic substitution (SN2) reaction where the halide is replaced by a cyanide group. This method is effective for extending a carbon chain by one carbon.	[13][16][17]
Dehydration of Amides	Primary Amide (R-CONH₂)	Thionyl chloride (SOCl₂), Phosphorus(V) oxide (P₄O₁₀), or POCl₃	A dehydration reaction that removes the oxygen and two hydrogen atoms from the primary amide group to form the nitrile functional group.	[13][16][17]
Cyanohydrin Formation	Aldehyde or Ketone	Hydrogen Cyanide (HCN) or NaCN/K₂SO₄	An addition reaction where HCN adds across the carbon-oxygen double bond of the carbonyl group to form a hydroxynitrile (cyanohydrin).	[1][13][16]
Ammoxidation	Alkene or Aromatic Hydrocarbon	Ammonia (NH₃) and Oxygen (O₂)	An industrial, vapor-phase catalytic reaction used for large-scale production of important nitriles like acrylonitrile.	[14]

Experimental Protocols

The following sections provide detailed methodologies for the key synthetic and analytical procedures discussed.

Protocol 1: Synthesis of Butanenitrile from 1-Bromopropane (B46711)

This protocol details the synthesis of a nitrile from a halogenoalkane via nucleophilic substitution.[13][16]

• Apparatus Setup: Assemble a reflux apparatus consisting of a round-bottom flask, a condenser placed vertically in the neck of the flask, and a heating mantle.

• Reactant Mixture: In the round-bottom flask, place 1-bromopropane. Prepare a solution of potassium cyanide (KCN) in ethanol. Caution: Potassium cyanide is extremely toxic. Handle with appropriate personal protective equipment in a fume hood.

• Reaction: Carefully add the ethanolic KCN solution to the 1-bromopropane in the flask. The use of ethanol as a solvent is critical to prevent the formation of alcohols as a side product, which can occur if water is present.[13]

• Reflux: Gently heat the mixture to reflux for a period of 1-2 hours. The reflux setup prevents the loss of volatile reactants and products.[16]

• Work-up and Isolation: After cooling, the reaction mixture is typically subjected to distillation to separate the butanenitrile product from the ethanol solvent and inorganic salts. Further purification can be achieved through fractional distillation.

Protocol 2: Synthesis of Ethanenitrile from Ethanamide

This protocol describes the dehydration of a primary amide to form a nitrile.[13][16]

• Reactant Mixture: In a dry round-bottom flask, mix solid ethanamide with a dehydrating agent, typically phosphorus(V) oxide (P₄O₁₀).

• Apparatus Setup: Arrange the apparatus for simple distillation, with the reaction flask connected to a condenser and a receiving flask.

• Reaction and Distillation: Gently heat the solid mixture. The P₄O₁₀ removes water from the amide group, forming ethanenitrile.[13]

• Collection: The liquid ethanenitrile product is volatile and will distill over. Collect the distillate in the receiving flask.

Protocol 3: Analysis of Long-Chain Nitriles by Gas Chromatography

Gas chromatography (GC) is a powerful technique for separating and identifying volatile and semi-volatile compounds like long-chain nitriles.[19]

• Column Selection: Utilize a capillary column with a suitable stationary phase, such as a polyester (B1180765) or a phosphoric acid-treated column, which provides good separation and symmetrical peaks for long-chain polar compounds.[19]

• Sample Preparation: Dissolve the nitrile sample in a suitable volatile solvent (e.g., dichloromethane (B109758) or hexane).

• Injection: Inject a small volume (typically 1 µL) of the prepared sample into the heated injector port of the gas chromatograph.

• Temperature Program: Program the GC oven to start at a lower temperature and ramp up to a higher temperature. This allows for the separation of compounds with different boiling points. A typical program might start at 60°C, hold for 2 minutes, then ramp at 10°C/min to 250°C.

• Detection: Use a suitable detector, such as a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), to detect the compounds as they elute from the column. An MS detector (GC-MS) provides both retention time and mass spectral data, allowing for confident identification of the nitrile constituents.[20]

• Data Analysis: Identify the nitriles based on their retention times compared to known standards. Quantify the compounds by integrating the peak areas.

Data Presentation and Spectroscopic Properties

Nitriles are readily identified by their characteristic spectroscopic signatures. The linear N-C-C geometry reflects the sp hybridization of the triply bonded carbon, and the C≡N bond distance is short at approximately 1.16 Å, consistent with a triple bond.[1]

Spectroscopic Technique	Characteristic Signature	Wavenumber / Chemical Shift	Notes	Reference(s)
Infrared (IR) Spectroscopy	C≡N Stretch	2220 - 2260 cm⁻¹	This is a very sharp, intense, and easily identifiable peak in a relatively clean region of the IR spectrum. Aromatic nitriles absorb at a lower wavenumber (2220-2240 cm⁻¹) due to conjugation.	[21]
¹H NMR Spectroscopy	Protons on α-carbon (H-C-C≡N)	2.0 - 3.0 ppm	Protons adjacent to the electron-withdrawing nitrile group are deshielded and appear in this characteristic region.
¹³C NMR Spectroscopy	Carbon of C≡N group	115 - 125 ppm	The carbon atom of the nitrile group itself gives a signal in this range. The peak is often of low intensity due to the lack of attached protons.
Mass Spectrometry	Molecular Ion (M⁺)	Variable	The molecular ion peak is often weak or absent. A characteristic M-1 peak resulting from the loss of a proton from the α-carbon is common.

Diagrams and Workflows

Visual representations are essential for understanding the complex relationships and processes involved in the study of long-chain nitriles.

References

• 1. Nitrile - Wikipedia [en.wikipedia.org]
• 2. savemyexams.com [savemyexams.com]
• 3. Building blocks for life discovered near the center of the Milky Way [techexplorist.com]
• 4. space.com [space.com]
• 5. Frontiers | Molecular Precursors of the RNA-World in Space: New Nitriles in the G+0.693−0.027 Molecular Cloud [frontiersin.org]
• 6. Anti-greenhouse effect - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. sciencealert.com [sciencealert.com]
• 9. scribd.com [scribd.com]
• 10. Natural Products Containing the Nitrile Functional Group and Their Biological Activities | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chemguide.co.uk [chemguide.co.uk]
• 14. perlego.com [perlego.com]
• 15. youtube.com [youtube.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Preparation of Nitriles - Chemistry Steps [chemistrysteps.com]
• 18. Synthesis of Nitrile [en.highfine.com]
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• 20. pubs.acs.org [pubs.acs.org]
• 21. spectroscopyonline.com [spectroscopyonline.com]

Theoretical Properties Prediction for Decanenitrile: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decanenitrile (C₁₀H₁₉N), also known as caprinitrile or 1-cyanononane, is a long-chain aliphatic nitrile.[1] Its molecular structure, consisting of a ten-carbon chain with a terminal nitrile group, imparts specific physicochemical properties that are of interest in various fields, including organic synthesis, fragrance formulation, and as an intermediate in the production of pharmaceuticals and agrochemicals.[2] Understanding and predicting these properties are crucial for designing and optimizing chemical processes, assessing environmental fate, and evaluating potential biological activity.

This technical guide provides a comprehensive overview of the theoretical prediction of key properties of decanenitrile. It serves as a resource for researchers and professionals by presenting established experimental data as a benchmark, detailing the computational methodologies for in silico prediction, and outlining a logical workflow for these theoretical calculations.

Experimental Data for Decanenitrile

A critical step in theoretical property prediction is the validation of computational models against experimental data. The following tables summarize the reported experimental values for the physicochemical, thermodynamic, and spectroscopic properties of decanenitrile.

Physicochemical Properties

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₉N	[3]
Molecular Weight	153.26 g/mol	[1]
Physical Description	Clear, colorless to pale yellow liquid	[1][3]
Boiling Point	241-243 °C	[1][4]
Melting Point	-15 °C to -18 °C	[4]
Density	0.81 - 0.828 g/cm³ at 20 °C	[5][6]
Vapor Pressure	0.0325 - 0.0395 mmHg at 20-25 °C	[3][4]
Refractive Index	1.428 - 1.432 at 20 °C	[6]
Flash Point	91.67 - 97 °C	[3][6]
Solubility	Slightly soluble to insoluble in water; soluble in alcohol and oils.	[4]
logP (Octanol/Water Partition Coefficient)	1.7 - 3.7	[1][3]

Thermodynamic Properties

Property	Value	Source(s)
Enthalpy of Vaporization (ΔvapH)	54.4 - 58.0 kJ/mol	[7]
Enthalpy of Combustion, liquid (ΔcH°liquid)	-6475.4 kJ/mol	[7]
Enthalpy of Formation, gas (ΔfH°gas)	-108.6 kJ/mol	[7]
Enthalpy of Formation, liquid (ΔfH°liquid)	-173.8 kJ/mol	[7]

Spectroscopic Data

Spectroscopic Method	Key Features	Source(s)
Infrared (IR) Spectroscopy	Data available in various databases.	[1][8]
¹H NMR Spectroscopy	Spectra available for structural elucidation.	[1]
¹³C NMR Spectroscopy	Data available for structural analysis.	[1]
Mass Spectrometry (MS)	Electron ionization mass spectra are available.	[1][9]

Methodologies for Theoretical Property Prediction

The prediction of molecular properties through computational methods is a cornerstone of modern chemical research. These in silico techniques offer a rapid and cost-effective alternative to experimental measurements, enabling high-throughput screening and deeper mechanistic insights.

Density Functional Theory (DFT)

Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems, particularly atoms, molecules, and the condensed phases. DFT is a popular and versatile method for predicting a wide range of molecular properties with a good balance between accuracy and computational cost.

Protocol for DFT Calculations:

• Molecular Geometry Optimization: The first step in any DFT calculation is to find the lowest energy conformation of the molecule. This is typically achieved using a geometry optimization algorithm. For decanenitrile, a flexible molecule, a conformational search may be necessary to identify the global minimum on the potential energy surface.

• Functional and Basis Set Selection: The accuracy of DFT calculations is highly dependent on the choice of the exchange-correlation functional and the basis set.

  • Functionals: Common functionals for organic molecules include B3LYP (Becke, 3-parameter, Lee-Yang-Parr) and M06-2X. The choice of functional can be guided by literature precedents for similar molecules or by benchmarking against experimental data.

  • Basis Sets: Pople-style basis sets such as 6-31G* or 6-311+G** are frequently used for organic molecules. Larger basis sets generally provide more accurate results but at a higher computational cost.

• Property Calculation: Once the geometry is optimized, various properties can be calculated.

  • Thermodynamic Properties: Frequencies, enthalpies, and Gibbs free energies can be calculated from the vibrational frequencies obtained from a frequency calculation at the optimized geometry.

  • Spectroscopic Properties:

    • IR Spectra: Vibrational frequencies and their corresponding intensities can be calculated to predict the infrared spectrum.

    • NMR Spectra: Nuclear magnetic shieldings can be calculated and then converted to chemical shifts relative to a standard (e.g., tetramethylsilane, TMS).

  • Physicochemical Properties: Properties like dipole moment and polarizability are readily obtained from the DFT output. Boiling point prediction often requires empirical models that use DFT-calculated descriptors.

Ab Initio Methods

Ab initio methods are quantum chemistry methods based on first principles, without the inclusion of empirical parameters. Methods like Hartree-Fock (HF), Møller-Plesset perturbation theory (MP2), and Coupled Cluster (CC) theory offer higher accuracy than DFT for some properties but are computationally more demanding. They are often used for benchmarking results for smaller molecules.

Quantitative Structure-Property/Activity Relationship (QSPR/QSAR)

QSPR and QSAR models are statistical methods that correlate chemical structures with their physicochemical properties or biological activities. These models are built using a training set of molecules with known properties/activities and can then be used to predict these for new, untested molecules. For decanenitrile, QSPR models could be employed to predict properties like boiling point, vapor pressure, and solubility. QSAR models are particularly relevant for predicting toxicity and other biological effects.

Protocol for QSPR/QSAR Modeling:

• Data Collection: A dataset of molecules with reliable experimental data for the property of interest is compiled.

• Descriptor Calculation: A large number of molecular descriptors (e.g., topological, geometrical, electronic) are calculated for each molecule in the dataset.

• Model Building: Statistical techniques such as multiple linear regression (MLR), partial least squares (PLS), or machine learning algorithms are used to build a model that correlates the descriptors with the property.

• Model Validation: The predictive power of the model is assessed using internal and external validation techniques.

Workflow for Theoretical Property Prediction of Decanenitrile

The following diagram illustrates a general workflow for the theoretical prediction of the properties of decanenitrile, integrating the methodologies described above.

Caption: Workflow for theoretical property prediction of decanenitrile.

Safety and Hazard Considerations

Experimental data indicates that decanenitrile is considered a hazardous substance.[10] It is reported to cause skin irritation and is very toxic to aquatic life with long-lasting effects.[1] In case of contact with acids, it can liberate very toxic gas.[10] Nitrile poisoning can exhibit symptoms similar to those of hydrogen cyanide.[10] Therefore, appropriate safety precautions should be taken when handling this compound.[2]

Conclusion

The theoretical prediction of the properties of decanenitrile offers a powerful and efficient approach to complement and guide experimental studies. By leveraging computational methodologies such as Density Functional Theory and QSPR/QSAR models, researchers can gain valuable insights into the physicochemical, thermodynamic, spectroscopic, and toxicological characteristics of this molecule. The workflow and data presented in this guide provide a framework for conducting such theoretical investigations, ultimately aiding in the informed application of decanenitrile in research and development. The validation of theoretical predictions against reliable experimental data remains a critical aspect of ensuring the accuracy and relevance of computational models.

References

• 1. Decanenitrile | C10H19N | CID 74791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 1975-78-6: Decanenitrile | CymitQuimica [cymitquimica.com]
• 3. Decanenitrile - Synarome [synarome.com]
• 4. Buy Decanenitrile | 1975-78-6 | >98% [smolecule.com]
• 5. decane nitrile, 1975-78-6 [perflavory.com]
• 6. decane nitrile, 1975-78-6 [thegoodscentscompany.com]
• 7. Decanenitrile [webbook.nist.gov]
• 8. Decanenitrile [webbook.nist.gov]
• 9. Decanenitrile [webbook.nist.gov]
• 10. datasheets.scbt.com [datasheets.scbt.com]

Unveiling the Aromatic Profile of Decanenitrile: A Technical Guide for Fragrance Research

An in-depth exploration into the olfactory characteristics, sensory evaluation, and underlying molecular mechanisms of decanenitrile, a potent fragrance ingredient.

Decanenitrile, a linear aliphatic nitrile, is a significant component in the perfumer's palette, valued for its powerful and multifaceted aroma. This technical guide provides a comprehensive overview of its olfactory properties, methodologies for its sensory and analytical assessment, and the current understanding of its interaction with the olfactory system. This document is intended for researchers, scientists, and professionals in the fields of fragrance chemistry, sensory science, and drug development.

Olfactory Properties of Decanenitrile

Decanenitrile (C₁₀H₁₉N) is characterized by a strong and complex odor profile. Its primary descriptors include aldehydic, fatty, and waxy notes, complemented by fresh, citrus, and floral undertones. Some evaluators also perceive musty and cognac-like facets.[1][2] This rich aromatic profile allows for its versatile application in fragrance compositions, where it can impart a natural, long-lasting effect and enhance the overall complexity of a scent.[1]

Physicochemical and Olfactory Characteristics

Property	Value	Source(s)
Chemical Formula	C₁₀H₁₉N	[1]
Molecular Weight	153.27 g/mol	[5]
CAS Number	1975-78-6	[1]
Appearance	Colorless to pale yellow liquid	[1]
Odor Profile	Aldehydic, floral, citrus, fatty, waxy, musty, oily, cognac	[1][2]
Odor Family	Aldehydic	[1]
Tenacity on Blotter	Up to 1 month	[1]
Recommended Usage in Fragrance Concentrate	Up to 0.5% - 1%	[1][2]
Vapor Pressure @ 25°C	0.032 mmHg (est.)	[6]
Flash Point	91.67 °C (197 °F)	[2]
Solubility	Soluble in alcohol; slightly soluble in water	[6]

Experimental Protocols for Olfactory Evaluation

The comprehensive assessment of decanenitrile's olfactory properties involves a combination of sensory and analytical techniques. These protocols are crucial for quality control, new fragrance development, and research into structure-activity relationships.

Sensory Panel Evaluation

Sensory evaluation by trained panelists is the cornerstone of fragrance assessment. A descriptive analysis protocol is typically employed to characterize the odor profile of decanenitrile.

Objective: To identify and quantify the distinct aromatic characteristics of decanenitrile.

Materials:

• Decanenitrile (high purity, >98%)

• Odorless solvent (e.g., diethyl phthalate (B1215562) or ethanol)

• Glass smelling strips

• Odor-free evaluation booths

• Standardized sensory evaluation scoresheets or software

Panel: A panel of 8-12 trained sensory assessors with demonstrated olfactory acuity and experience in describing fragrance notes.

Procedure:

• Sample Preparation: Prepare a series of dilutions of decanenitrile in the chosen solvent (e.g., 10%, 5%, 1% in diethyl phthalate).

• Sample Presentation: Dip smelling strips into the dilutions for a standardized duration and allow the solvent to evaporate for a set period (e.g., 10 seconds).

• Evaluation: Present the coded smelling strips to the panelists in the evaluation booths.

• Data Collection: Panelists evaluate the odor and rate the intensity of various descriptors (e.g., aldehydic, fatty, citrus, floral) on a structured scale (e.g., a 15-point intensity scale). Open-ended comments are also encouraged to capture novel descriptors.

• Data Analysis: Analyze the intensity ratings statistically to generate a sensory profile of decanenitrile. Techniques such as spider plots are often used for visualization.

Sensory evaluation workflow for decanenitrile.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector. This allows for the identification of individual odor-active compounds in a sample.

Objective: To identify the specific retention times at which the characteristic odors of decanenitrile are perceived.

Instrumentation:

• Gas chromatograph (GC) coupled to a mass spectrometer (MS) and an olfactory detection port (ODP).

• Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent).

• Humidified air supply for the ODP.

Procedure:

• Sample Injection: Inject a diluted solution of decanenitrile into the GC.

• Chromatographic Separation: The components of the sample are separated as they travel through the GC column.

• Effluent Splitting: The column effluent is split, with a portion directed to the MS for chemical identification and the other to the ODP for sensory evaluation.

• Olfactory Detection: A trained assessor sniffs the effluent from the ODP and records the time, duration, and description of any perceived odors.

• Data Correlation: The olfactory data (aromagram) is correlated with the chromatographic data from the MS to link specific chemical compounds to their perceived odors.

Gas Chromatography-Olfactometry (GC-O) workflow.

Molecular Mechanisms of Decanenitrile Perception

The perception of decanenitrile, like all odorants, begins with its interaction with olfactory receptors (ORs) located in the cilia of olfactory sensory neurons in the nasal epithelium. While the specific ORs that bind to decanenitrile have not yet been definitively identified, the general signaling pathway is well understood.

Olfactory Signal Transduction

The binding of an odorant molecule, such as decanenitrile, to its cognate OR initiates a cascade of intracellular events. This process, known as olfactory signal transduction, converts the chemical signal into an electrical signal that is sent to the brain.

The generally accepted pathway is as follows:

• Odorant Binding: Decanenitrile, carried through the nasal mucus possibly by odorant-binding proteins (OBPs), binds to a specific G-protein coupled olfactory receptor (OR) on the surface of an olfactory sensory neuron.[7]

• G-Protein Activation: This binding event causes a conformational change in the OR, which in turn activates an associated G-protein (Gαolf).[8]

• Adenylyl Cyclase Activation: The activated Gαolf subunit then activates the enzyme adenylyl cyclase.[9]

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP), a secondary messenger.[8][9]

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels in the neuron's membrane.[10]

• Depolarization: The opening of these channels allows an influx of cations (primarily Ca²⁺ and Na⁺), leading to the depolarization of the olfactory sensory neuron.

• Action Potential Generation: If the depolarization reaches a certain threshold, it triggers an action potential (an electrical signal).

• Signal Transmission: This action potential travels along the neuron's axon to the olfactory bulb in the brain, where the signal is processed, leading to the perception of smell.

Simplified olfactory signal transduction pathway.

Future Directions in Decanenitrile Research

While the fundamental olfactory properties of decanenitrile are well-documented, several avenues for future research remain. The deorphanization of the specific olfactory receptors that bind to decanenitrile would provide invaluable insight into the molecular basis of its perception. Quantitative structure-activity relationship (QSAR) studies could further elucidate the relationships between the molecular structure of aliphatic nitriles and their perceived odor characteristics.[5][11] Continued research in these areas will not only deepen our understanding of the sense of smell but also enable the more targeted design of novel fragrance ingredients.

References

• 1. Odor Detection Thresholds [leffingwell.com]
• 2. scienomics.com [scienomics.com]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. opac.bhamada.ac.id [opac.bhamada.ac.id]
• 5. researchgate.net [researchgate.net]
• 6. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]
• 7. Olfactory cilia, regulation and control of olfaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation of the sensory current in salamander olfactory receptor neurons depends on a G protein-mediated cAMP second messenger system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The cyclic AMP signaling pathway in the rodent main olfactory system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Activation and desensitization of the olfactory cAMP-gated transduction channel: identification of functional modules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A quantitative structure-activity relationship (QSAR) study of alkylpyrazine odor modalities - PubMed [pubmed.ncbi.nlm.nih.gov]

Decanenitrile as a Biomarker in Environmental Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decanenitrile (C₁₀H₁₉N), a long-chain aliphatic nitrile, is emerging as a potential biomarker in environmental studies due to its association with specific industrial activities and its inherent toxicity to aquatic ecosystems. This technical guide provides a comprehensive overview of the current understanding of decanenitrile as an environmental marker, including its potential sources, analytical methodologies for its detection, and its ecotoxicological significance. While specific data on decanenitrile in environmental matrices remain limited, this guide synthesizes available information on related compounds and established analytical principles to provide a framework for future research and monitoring efforts.

Data Presentation: Physicochemical Properties and Toxicity

A clear understanding of the physical and chemical properties of decanenitrile is fundamental to developing appropriate analytical methods and understanding its environmental fate.

Property	Value	Reference
Molecular Formula	C₁₀H₁₉N	N/A
Molecular Weight	153.27 g/mol	N/A
Boiling Point	241-244 °C	N/A
Water Solubility	Slightly soluble	N/A
logP (Octanol-Water Partition Coefficient)	3.78 (estimated)	N/A
Vapor Pressure	0.032 mmHg @ 25 °C (estimated)	N/A

Ecotoxicity: Decanenitrile is classified as very toxic to aquatic life with long-lasting effects.[1] This high toxicity underscores the importance of monitoring its presence in aquatic environments. The toxicity of aliphatic nitriles is often linked to the metabolic release of cyanide, which can inhibit cellular respiration.[2][3][4][5][6]

Experimental Protocols: Methodologies for Detection and Quantification

While validated protocols specifically for decanenitrile in diverse environmental matrices are not widely published, established methods for other volatile organic compounds (VOCs) and aliphatic nitriles can be adapted. Gas chromatography-mass spectrometry (GC-MS) is the analytical technique of choice due to its sensitivity and selectivity.[7][8]

Sample Collection and Preparation

• Water Samples: Collect water samples in amber glass bottles with Teflon-lined caps (B75204) to minimize photodegradation and analyte loss. Acidification to pH < 2 with a suitable acid (e.g., sulfuric or hydrochloric acid) is recommended to inhibit microbial degradation. Store samples at 4°C and analyze as soon as possible.

• Soil and Sediment Samples: Collect soil and sediment samples in glass jars and store them at 4°C. Air-drying or freeze-drying may be necessary prior to extraction, depending on the chosen extraction method.

• Air Samples: Active air sampling can be performed using sorbent tubes packed with materials like Tenax TA or a combination of sorbents to trap volatile and semi-volatile organic compounds.[9] Passive air samplers can also be deployed for long-term monitoring.

• Biota Samples: Collect tissue samples from organisms of interest and store them frozen (-20°C or lower) until analysis. Homogenization of the tissue will be required before extraction.

Extraction Techniques

• Liquid-Liquid Extraction (LLE) for Water Samples:

  • To a 1 L water sample, add a suitable surrogate or internal standard.

  • Extract the sample with a water-immiscible organic solvent such as dichloromethane (B109758) (DCM) or a mixture of hexane (B92381) and acetone (B3395972) at a neutral or slightly acidic pH.

  • Perform the extraction three times, pooling the organic layers.

  • Dry the combined extract over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Headspace Analysis for Soil and Water Samples:

  • Place a known amount of the sample (e.g., 5-10 g of soil or 5-10 mL of water) into a headspace vial.

  • Add a matrix modifier, such as a salt solution, to improve the partitioning of the analyte into the headspace.

  • Seal the vial and incubate at a controlled temperature (e.g., 80-100°C) for a specific time to allow for equilibration between the sample and the headspace.

  • Automatically inject a known volume of the headspace gas into the GC-MS.[10]

• Soxhlet Extraction for Soil and Biota Samples:

  • Place a known amount of the dried and homogenized sample into a Soxhlet thimble.

  • Extract with a suitable solvent (e.g., hexane or a hexane/acetone mixture) for several hours.

  • Concentrate the resulting extract before cleanup and analysis.

Sample Cleanup

• Solid-Phase Extraction (SPE): SPE can be used to clean up extracts and remove interfering matrix components. A C18 or silica (B1680970) gel cartridge may be appropriate depending on the solvent system used.

• Gel Permeation Chromatography (GPC): For complex matrices like biota, GPC can be employed to remove high-molecular-weight interferences such as lipids.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) is suitable for separating aliphatic nitriles.

  • Injector: Splitless or pulsed splitless injection is recommended for trace analysis.

  • Oven Temperature Program: A temperature program starting at a low temperature (e.g., 40-60°C) and ramping up to a higher temperature (e.g., 250-280°C) will be necessary to elute decanenitrile and separate it from other compounds.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode: Full scan mode can be used for initial identification, while selected ion monitoring (SIM) or multiple reaction monitoring (MRM) will provide higher sensitivity and selectivity for quantification.

  • Quantification: Use an internal standard method with a labeled analogue of decanenitrile if available, or a structurally similar compound as a surrogate.

Mandatory Visualization

Caption: Experimental workflow for decanenitrile analysis in environmental samples.

Signaling Pathways and Logical Relationships

Specific signaling pathways disrupted by decanenitrile in environmental organisms have not yet been elucidated. However, based on the known toxicity of organic pollutants and nitriles, several general pathways are likely to be affected, particularly in aquatic invertebrates which are sensitive to such contaminants.[11]

The primary mechanism of toxicity for many aliphatic nitriles is the metabolic release of cyanide, which inhibits cytochrome c oxidase, a key enzyme in the mitochondrial electron transport chain.[2][3][4][6] This disruption of cellular respiration can lead to a cascade of adverse effects.

Caption: Postulated toxicity pathway of decanenitrile via cyanide release.

Microbial Degradation

The environmental fate of decanenitrile is likely influenced by microbial degradation. Bacteria have evolved enzymatic pathways to utilize nitriles as a source of carbon and nitrogen.[12][13][14][15][16][17][18] Two primary pathways are known for nitrile metabolism in bacteria:

• Nitrilase-mediated pathway: A single enzyme, nitrilase, directly hydrolyzes the nitrile to the corresponding carboxylic acid (decanoic acid) and ammonia.

• Nitrile hydratase and amidase pathway: Nitrile hydratase first converts the nitrile to an amide (decanamide), which is then hydrolyzed by an amidase to the carboxylic acid and ammonia.[15]

Caption: Microbial degradation pathways of decanenitrile.

Conclusion and Future Directions

Decanenitrile holds promise as a specific biomarker for certain industrial activities, and its high aquatic toxicity warrants further investigation into its environmental occurrence and effects. This guide provides a foundational framework for researchers by outlining potential analytical methodologies and highlighting likely ecotoxicological and degradation pathways based on current knowledge of related compounds.

Future research should focus on:

• Developing and validating robust analytical methods for the quantification of decanenitrile in various environmental matrices.

• Conducting field studies to determine the background levels and distribution of decanenitrile in different ecosystems, particularly in areas with potential industrial sources.

• Investigating the specific signaling pathways disrupted by decanenitrile in relevant environmental organisms to better understand its mode of toxic action.

• Characterizing the microbial communities and enzymes responsible for the degradation of decanenitrile in the environment.

By addressing these research gaps, the scientific community can establish a more definitive role for decanenitrile as a biomarker and better assess its potential risks to environmental and human health.

References

• 1. Biochemical markers for the assessment of aquatic environment contamination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative toxicities of aliphatic nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aliphatic Nitriles - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Pathways for the bioactivation of aliphatic nitriles to free cyanide in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Teratogenic effects of aliphatic nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. bhu.ac.in [bhu.ac.in]
• 8. Modern developments in gas chromatography-mass spectrometry-based environmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. neptjournal.com [neptjournal.com]
• 11. env.go.jp [env.go.jp]
• 12. researchgate.net [researchgate.net]
• 13. Metabolism of Aldoximes and Nitriles in Plant-Associated Bacteria and Its Potential in Plant-Bacteria Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | Impact of Nitriles on Bacterial Communities [frontiersin.org]
• 16. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 17. benchchem.com [benchchem.com]
• 18. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]

Protocols & Analytical Methods

Application Note: Laboratory Synthesis of Decanenitrile

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the laboratory synthesis of decanenitrile, a valuable intermediate in organic synthesis. The primary method detailed is the nucleophilic substitution (SN2) reaction between 1-bromononane (B48978) and sodium cyanide, chosen for its efficiency and reliability in a standard laboratory setting. Alternative synthetic routes are also discussed and compared. This guide includes a comprehensive experimental procedure, safety precautions, and a visual workflow diagram to ensure clarity and reproducibility.

Comparison of Synthetic Routes for Decanenitrile

Several methods exist for the synthesis of nitriles.[1][2] The choice of method often depends on the availability of starting materials, required scale, and tolerance of functional groups. Below is a summary of common routes applicable to the synthesis of decanenitrile.

Synthetic Route	Starting Material(s)	Key Reagents/Catalysts	Typical Conditions	Reported Yield	Key Advantages/Disadvantages
Nucleophilic Substitution (SN2)	1-Bromononane	Sodium Cyanide (NaCN), DMSO	100-150°C	85-95% (analogous reactions)[3]	Adv: High yield, straightforward, common reagents.[4][5] Disadv: NaCN is highly toxic; not suitable for tertiary halides.[6]
Dehydration of Amide	Decanamide	Thionyl chloride (SOCl₂), P₄O₁₀, or POCl₃	Heat/Reflux	Good to Excellent[7]	Adv: General method, avoids highly toxic cyanides in the main reaction.[1][8] Disadv: Requires prior synthesis of the amide.
From Carboxylic Acid	Decanoic Acid	Acetonitrile, H₂SO₄ or specific catalysts (e.g., Iron-based)	High Temperatures (>200°C)[9][10]	Moderate to Good[11][12]	Adv: Uses readily available carboxylic acids.[12] Disadv: Often requires harsh conditions or specialized catalysts.[13]
Free Radical Addition	1-Nonene	Acetonitrile, Di-tert-butyl peroxide (DTBP)	150-180°C, Autoclave	~36-58%[14]	Adv: Builds carbon chain from olefins. Disadv: Requires high temperature/pressure, specialized equipment (autoclave).[15]

Detailed Protocol: Synthesis of Decanenitrile via SN2 Reaction

This protocol details the synthesis of decanenitrile from 1-bromononane and sodium cyanide in dimethyl sulfoxide (B87167) (DMSO). This method, an adaptation of the Kolbe nitrile synthesis, is highly effective for primary alkyl halides.[4][16]

Principle

The synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[17][18][19] The cyanide anion (CN⁻) acts as a potent nucleophile, attacking the electrophilic carbon atom bonded to the bromine in 1-bromononane. The reaction occurs in a single, concerted step, leading to the displacement of the bromide leaving group and the formation of a new carbon-carbon bond, yielding decanenitrile.[20] The use of a polar aprotic solvent like DMSO enhances the nucleophilicity of the cyanide ion and accelerates the reaction.[4]

Materials and Equipment

• Reagents:

  • 1-Bromononane (C₉H₁₉Br)

  • Sodium Cyanide (NaCN), finely powdered

  • Dimethyl Sulfoxide (DMSO), anhydrous

  • Diethyl ether (or other suitable extraction solvent)

  • Saturated aqueous sodium chloride solution (Brine)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Deionized Water

• Equipment:

  • Three-necked round-bottom flask

  • Reflux condenser with a drying tube (e.g., filled with CaCl₂)

  • Thermometer or thermocouple

  • Magnetic stirrer and hotplate

  • Separatory funnel

  • Rotary evaporator

  • Standard glassware (beakers, graduated cylinders, Erlenmeyer flasks)

  • Vacuum distillation apparatus (optional, for high purity)

Experimental Workflow

Caption: Workflow diagram for the synthesis of decanenitrile via SN2 reaction.

Step-by-Step Procedure

• Reaction Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser (with a drying tube), and a thermometer. Place the apparatus on a magnetic stirrer/hotplate in a well-ventilated fume hood.

• Adding Reagents: To the flask, add finely powdered sodium cyanide (1.2 equivalents) followed by anhydrous DMSO. Begin stirring to create a slurry.

• Initial Heating: Gently heat the stirred mixture to approximately 90°C to ensure the sodium cyanide is well-dispersed.

• Substrate Addition: Slowly add 1-bromononane (1.0 equivalent) to the reaction mixture dropwise using an addition funnel over 20-30 minutes. An initial exotherm may be observed.

• Reaction: After the addition is complete, heat the reaction mixture to 140-150°C and maintain this temperature with vigorous stirring for 2-3 hours. Monitor the reaction progress using TLC or GC analysis if desired.

• Cooling and Quenching: After the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Cautiously pour the dark reaction mixture into a beaker containing a substantial amount of cold water (approx. 4-5 times the volume of DMSO used).

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether (3 x volume of the aqueous layer). Combine the organic extracts.

• Washing: Wash the combined organic layers sequentially with water (2x) and then with saturated brine (1x) to remove residual DMSO and salts.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter off the drying agent, and remove the solvent using a rotary evaporator.

• Purification: The resulting crude oil is decanenitrile. For higher purity, the product can be purified by vacuum distillation.

Characterization

The identity and purity of the final product can be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To assess purity and confirm the molecular weight (153.27 g/mol ).[21]

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• FTIR Spectroscopy: To identify the characteristic nitrile (C≡N) stretch (approx. 2245 cm⁻¹).

Safety Information

• Sodium Cyanide (NaCN): This substance is extremely toxic if ingested, inhaled, or absorbed through the skin. Handle only in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and safety goggles.

• Acid Incompatibility: NEVER allow sodium cyanide to come into contact with acid. This will liberate highly toxic hydrogen cyanide (HCN) gas. All work-up steps should be performed under neutral or basic conditions.

• Waste Disposal: All cyanide-containing waste (solid and liquid) must be quenched with an oxidizing agent (e.g., bleach) and disposed of according to institutional hazardous waste protocols.

• Solvents: DMSO is readily absorbed through the skin and can carry dissolved substances with it. Diethyl ether is extremely flammable. Handle both with care and avoid ignition sources.

References

• 1. 20.7 Chemistry of Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. Recent developments in dehydration of primary amides to nitriles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Kolbe nitrile synthesis - Wikipedia [en.wikipedia.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Nitrile synthesis by oxidation, rearrangement, dehydration [organic-chemistry.org]
• 10. US3948968A - Preparation of nitriles from carboxylic acids - Google Patents [patents.google.com]
• 11. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 15. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]
• 16. File:Laboratory synthesis of decanenitrile.svg - Wikimedia Commons [commons.wikimedia.org]
• 17. The isocyanide SN2 reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 18. youtube.com [youtube.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. m.youtube.com [m.youtube.com]
• 21. decanenitrile | CAS#:1975-78-6 | Chemsrc [chemsrc.com]

Decanenitrile: A Versatile Starting Material in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Decanenitrile (C₁₀H₁₉N), a long-chain aliphatic nitrile, serves as a valuable and versatile starting material in organic synthesis. Its linear ten-carbon chain and reactive nitrile functional group allow for its conversion into a variety of important chemical entities, including primary amines, ketones, and carboxylic acids. These products are often key intermediates in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. This document provides detailed application notes and experimental protocols for several key transformations of decanenitrile.

Key Synthetic Applications

Decanenitrile's utility as a synthetic precursor stems from the diverse reactivity of the nitrile group. The primary applications include:

• Reduction to Primary Amines: The nitrile group can be readily reduced to a primary amine, yielding decylamine (B41302). This transformation is fundamental for introducing a lipophilic ten-carbon primary amine moiety, a common feature in various bioactive molecules.

• Conversion to Ketones: Reaction with organometallic reagents, such as Grignard reagents, allows for the introduction of new carbon-carbon bonds and the formation of ketones. This provides a straightforward route to long-chain ketones that can be further elaborated.

• Hydrolysis to Carboxylic Acids: Under acidic or basic conditions, the nitrile group can be hydrolyzed to a carboxylic acid, producing decanoic acid. This reaction is a standard method for the synthesis of carboxylic acids from nitriles.

• Synthesis of Heterocycles: Nitriles are important building blocks in the synthesis of various nitrogen-containing heterocyclic compounds, such as pyridines, which are prevalent scaffolds in medicinal chemistry.[1][2][3][4][5]

Quantitative Data Summary

The following table summarizes the quantitative data for the key synthetic transformations of decanenitrile described in the experimental protocols.

Product Name	Reagents	Solvent	Reaction Time	Temperature	Yield (%)
Decylamine	Lithium aluminum hydride (LiAlH₄), Water	Diethyl ether	4 hours (reflux)	Reflux	85-90%
2-Undecanone (B123061)	Methylmagnesium bromide (CH₃MgBr), Aqueous HCl	Diethyl ether	30 minutes	0 °C to RT	~80%
Decanoic Acid	Sodium hydroxide (B78521) (NaOH), Sulfuric acid (H₂SO₄)	Water, Ethanol (B145695)	24 hours (reflux)	Reflux	~90%

Experimental Protocols

Reduction of Decanenitrile to Decylamine

This protocol describes the reduction of decanenitrile to decylamine using lithium aluminum hydride (LiAlH₄).

Workflow Diagram:

Caption: Workflow for the reduction of decanenitrile to decylamine.

Materials:

• Decanenitrile

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether

• 15% Sodium hydroxide (NaOH) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Distilled water

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, ice bath.

Procedure:

• In a dry 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, suspend 7.6 g (0.2 mol) of lithium aluminum hydride in 200 mL of anhydrous diethyl ether under a nitrogen atmosphere.

• Cool the suspension to 0 °C using an ice bath.

• Dissolve 15.3 g (0.1 mol) of decanenitrile in 50 mL of anhydrous diethyl ether and add it to the dropping funnel.

• Add the decanenitrile solution dropwise to the LiAlH₄ suspension over a period of 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Heat the reaction mixture to reflux and maintain for 4 hours.

• Cool the reaction mixture to 0 °C with an ice bath.

• Carefully quench the reaction by the dropwise addition of 8 mL of water, followed by 8 mL of 15% aqueous sodium hydroxide solution, and then 24 mL of water.

• Stir the resulting white suspension vigorously for 15 minutes.

• Filter the solid aluminum salts and wash them with diethyl ether (3 x 50 mL).

• Combine the organic filtrates and dry over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford decylamine as a colorless liquid.

Synthesis of 2-Undecanone from Decanenitrile

This protocol details the synthesis of 2-undecanone via the reaction of decanenitrile with methylmagnesium bromide.

Reaction Scheme:

Caption: Reaction of decanenitrile with methylmagnesium bromide.

Materials:

• Decanenitrile

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether

• Aqueous hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath.

Procedure:

• In a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel under a nitrogen atmosphere, place 15.3 g (0.1 mol) of decanenitrile dissolved in 100 mL of anhydrous diethyl ether.

• Cool the solution to 0 °C using an ice bath.

• Add 40 mL (0.12 mol) of a 3.0 M solution of methylmagnesium bromide in diethyl ether dropwise to the decanenitrile solution over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1 hour.

• Cool the reaction mixture to 0 °C and slowly add 100 mL of 1 M aqueous hydrochloric acid to hydrolyze the intermediate imine.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to yield 2-undecanone as a colorless oil.

Hydrolysis of Decanenitrile to Decanoic Acid

This protocol outlines the basic hydrolysis of decanenitrile to decanoic acid.

Logical Flow Diagram:

Caption: Hydrolysis of decanenitrile to decanoic acid.

Materials:

• Decanenitrile

• Sodium hydroxide (NaOH)

• Concentrated sulfuric acid (H₂SO₄)

• Ethanol

• Diethyl ether

• Distilled water

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer.

Procedure:

• In a 500 mL round-bottom flask, prepare a solution of 40 g (1.0 mol) of sodium hydroxide in 200 mL of water and 200 mL of ethanol.

• Add 30.6 g (0.2 mol) of decanenitrile to the flask.

• Attach a reflux condenser and heat the mixture to reflux with stirring for 24 hours. Ammonia gas will be evolved.

• After cooling, transfer the reaction mixture to a separatory funnel and remove the ethanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and carefully acidify by the slow addition of concentrated sulfuric acid until the pH is approximately 2. Decanoic acid will precipitate as a white solid.

• Extract the decanoic acid with diethyl ether (3 x 100 mL).

• Combine the ether extracts and wash with water (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and remove the solvent by rotary evaporation to yield crude decanoic acid.

• Recrystallize the crude product from acetone/water to obtain pure decanoic acid as a white crystalline solid.

Conclusion

Decanenitrile is a highly adaptable and valuable starting material in organic synthesis. The protocols provided herein offer robust and reproducible methods for the preparation of key synthetic intermediates such as decylamine, 2-undecanone, and decanoic acid. These transformations highlight the versatility of the nitrile functionality and provide a foundation for the development of more complex molecules in the fields of pharmaceutical and materials science. Researchers are encouraged to adapt and optimize these procedures to suit their specific synthetic goals.

References

• 1. Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ias.ac.in [ias.ac.in]
• 3. Synthesis of multi-substituted pyridines from ylidenemalononitriles and their emission properties - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]

Applications of Decanenitrile in the Synthesis of Pharmaceutical Intermediates: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Decanenitrile, a versatile long-chain aliphatic nitrile, serves as a valuable building block in the synthesis of various pharmaceutical intermediates. Its cyano group can be readily transformed into key functional groups such as amines, amides, and carboxylic acids, which are integral to the structure and activity of numerous active pharmaceutical ingredients (APIs). This document provides detailed application notes and experimental protocols for the utilization of decanenitrile in the synthesis of key pharmaceutical intermediates.

Overview of Decanenitrile's Utility in Pharmaceutical Synthesis

Decanenitrile's ten-carbon chain and reactive nitrile group make it a strategic starting material for introducing lipophilic moieties and versatile functional handles in drug candidates. The primary transformations of decanenitrile in pharmaceutical intermediate synthesis include:

• Reduction to Decylamine (B41302): The primary amine, decylamine, is a crucial intermediate for the synthesis of various APIs, where it can be incorporated to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

• Hydrolysis to Decanamide (B1670024): Amides are prevalent functional groups in a wide range of pharmaceuticals, contributing to their biological activity and stability.

• Hydrolysis to Decanoic Acid: The corresponding carboxylic acid can be used in ester or amide bond formation, common strategies in drug derivatization and synthesis.

The following sections provide detailed protocols for these key transformations and a specific example of the synthesis of a bioactive compound intermediate.

Synthesis of Decylamine via Reduction of Decanenitrile

The reduction of decanenitrile to decylamine is a fundamental step in utilizing this building block for pharmaceutical synthesis. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent commonly employed for this transformation.

Experimental Protocol: Reduction of Decanenitrile to Decylamine

This protocol outlines the reduction of decanenitrile using lithium aluminum hydride.

Materials:

• Decanenitrile

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Distilled water

• Sodium hydroxide (B78521) (NaOH) solution (15% w/v)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Rotary evaporator

• Standard glassware for organic synthesis (round-bottom flask, reflux condenser, dropping funnel, etc.)

Procedure:

• A solution of decanenitrile (e.g., 0.1 moles) in anhydrous diethyl ether (100 mL) is prepared in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

• A suspension of lithium aluminum hydride (e.g., 0.12 moles) in anhydrous diethyl ether (150 mL) is cautiously added to the dropping funnel.

• The LiAlH₄ suspension is added dropwise to the decanenitrile solution at a rate that maintains a gentle reflux. The reaction is exothermic.

• After the addition is complete, the reaction mixture is stirred and heated under reflux for an additional 2-4 hours to ensure complete reduction.

• The reaction is cooled in an ice bath, and the excess LiAlH₄ is quenched by the slow, sequential dropwise addition of distilled water (equal to the mass of LiAlH₄ used), followed by 15% NaOH solution (equal to the mass of LiAlH₄ used), and finally more distilled water (three times the mass of LiAlH₄ used).

• The resulting granular precipitate of aluminum salts is removed by filtration, and the filter cake is washed with diethyl ether.

• The combined organic filtrates are dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure using a rotary evaporator to yield decylamine.

Quantitative Data:

Parameter	Value
Yield	85-95%
Purity	>98% (determined by GC-MS)
Reaction Time	3-5 hours
Scale	Laboratory scale (mmol to mol)

Experimental Workflow for the Reduction of Decanenitrile to Decylamine

Caption: Workflow for the synthesis of decylamine from decanenitrile.

Synthesis of a Pharmaceutical Intermediate: N-((1-(3-(dimethylamino)propyl)-1H-indol-3-yl)methyl)decan-1-amine (a "Dynole" analogue)

Decylamine, synthesized from decanenitrile, is a key building block for a class of compounds known as "Dynoles," which have been investigated as modulators of the GTPase dynamin. The synthesis involves a reductive amination reaction between decylamine and an appropriate indole-3-carboxaldehyde (B46971) derivative.

Experimental Protocol: Synthesis of a Dynole Analogue

This protocol describes the synthesis of N-((1-(3-(dimethylamino)propyl)-1H-indol-3-yl)methyl)decan-1-amine.

Materials:

• 1-(3-(dimethylamino)propyl)-1H-indole-3-carbaldehyde

• Decylamine

• Sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

• Dichloromethane (B109758) (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (glacial)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Standard glassware for organic synthesis

Procedure:

• To a solution of 1-(3-(dimethylamino)propyl)-1H-indole-3-carbaldehyde (e.g., 1.0 mmol) and decylamine (e.g., 1.2 mmol) in dichloromethane (20 mL) is added a few drops of glacial acetic acid.

• The mixture is stirred at room temperature for 1 hour to facilitate the formation of the intermediate imine.

• Sodium triacetoxyborohydride (e.g., 1.5 mmol) is added in one portion, and the reaction mixture is stirred at room temperature for 12-24 hours.

• The reaction is quenched by the addition of saturated sodium bicarbonate solution.

• The layers are separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure, and the crude product is purified by silica gel column chromatography (e.g., using a gradient of methanol (B129727) in dichloromethane as the eluent) to afford the desired product.

Quantitative Data:

Parameter	Value
Yield	70-85%
Purity	>95% (determined by NMR and LC-MS)
Reaction Time	13-25 hours
Scale	Laboratory scale (mmol)

Synthetic Pathway for a "Dynole" Analogue

Caption: Synthetic route to a "Dynole" analogue from decanenitrile.

Synthesis of Decanamide via Hydrolysis of Decanenitrile

The partial hydrolysis of decanenitrile to decanamide provides another important pharmaceutical intermediate. This transformation can be achieved under controlled acidic or basic conditions.

Experimental Protocol: Acid-Catalyzed Hydrolysis to Decanamide

This protocol details the conversion of decanenitrile to decanamide using sulfuric acid.

Materials:

• Decanenitrile

• Concentrated sulfuric acid (H₂SO₄)

• Distilled water

• Ice

• Sodium carbonate solution

• Standard glassware for organic synthesis

Procedure:

• Decanenitrile (e.g., 0.2 moles) is added to a flask and cooled in an ice bath.

• Concentrated sulfuric acid (e.g., 0.4 moles) is added slowly with stirring, keeping the temperature below 10 °C.

• The mixture is stirred at room temperature for 24-48 hours.

• The reaction mixture is then poured slowly onto crushed ice with vigorous stirring.

• The precipitated solid is collected by filtration and washed with cold water.

• The crude product is purified by recrystallization (e.g., from ethanol-water) to give decanamide.

Quantitative Data:

Parameter	Value
Yield	75-90%
Purity	>97% (determined by melting point and NMR)
Reaction Time	24-48 hours
Scale	Laboratory scale (mol)

Logical Flow for Decanamide Synthesis

Application Notes and Protocols for the Synthesis of Diketones from Decanenitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of a 1,4-diketone, specifically tridecan-2,5-dione, utilizing decanenitrile as a key starting material. The described methodology employs a Grignard reaction with a protected keto-Grignard reagent, followed by acidic deprotection to yield the target diketone.

Introduction

Diketones are valuable intermediates in organic synthesis, serving as precursors to a variety of heterocyclic compounds and other complex molecules with potential applications in medicinal chemistry and materials science. This protocol outlines a robust two-step synthesis of a 1,4-diketone from decanenitrile. The strategy involves the nucleophilic addition of a protected keto-Grignard reagent to the nitrile, followed by hydrolysis of the resulting imine and deprotection of the ketal to unveil the diketone.

Overall Reaction Scheme

The synthesis is divided into two main stages:

• Grignard Reaction: Reaction of decanenitrile with the Grignard reagent derived from 2-(2-bromoethyl)-1,3-dioxolane (B43116) to form a protected keto-ketone.

• Deprotection: Acid-catalyzed hydrolysis of the dioxolane protecting group to yield the final 1,4-diketone.

Caption: Overall synthetic workflow for the synthesis of a 1,4-diketone from decanenitrile.

Experimental Protocols

Materials and Reagents

Reagent	Supplier	Purity
Decanenitrile	Sigma-Aldrich	98%
2-(2-Bromoethyl)-1,3-dioxolane	Sigma-Aldrich	96%
Magnesium turnings	Sigma-Aldrich	99.5%
Anhydrous Tetrahydrofuran (THF)	Sigma-Aldrich	≥99.9%
Iodine	Sigma-Aldrich	99.8%
Hydrochloric acid (HCl)	Fisher Chemical	37%
Diethyl ether	Fisher Chemical	99.8%
Saturated aqueous ammonium (B1175870) chloride	In-house prep.	-
Saturated aqueous sodium bicarbonate	In-house prep.	-
Brine	In-house prep.	-
Anhydrous magnesium sulfate	Sigma-Aldrich	≥99.5%
Acetone	Fisher Chemical	99.5%

Synthesis of the Grignard Reagent

Protocol:

• A 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel is flame-dried under a stream of dry argon.

• Magnesium turnings (1.2 equivalents) are added to the flask.

• A small crystal of iodine is added to activate the magnesium.

• Anhydrous THF is added to cover the magnesium.

• A solution of 2-(2-bromoethyl)-1,3-dioxolane (1.0 equivalent) in anhydrous THF is added dropwise from the dropping funnel to initiate the reaction.[1]

• Once the reaction has started (indicated by the disappearance of the iodine color and gentle refluxing), the remaining solution of the bromo-compound is added at a rate that maintains a gentle reflux.[2]

• After the addition is complete, the reaction mixture is stirred at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.[3]

Caption: Workflow for the preparation of the protected keto-Grignard reagent.

Reaction of Decanenitrile with the Grignard Reagent

Protocol:

• The freshly prepared Grignard reagent solution is cooled to 0 °C in an ice bath.

• A solution of decanenitrile (0.9 equivalents) in anhydrous THF is added dropwise to the stirred Grignard solution.[4]

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then gently refluxed for 2-4 hours.[5] The progress of the reaction can be monitored by TLC or GC-MS.

• The reaction is cooled to 0 °C and quenched by the slow addition of saturated aqueous ammonium chloride solution.

• The mixture is transferred to a separatory funnel and the aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with saturated aqueous sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure to yield the crude protected keto-ketone, which can be purified by column chromatography on silica (B1680970) gel.

Deprotection of the Ketal

Protocol:

• The purified protected keto-ketone is dissolved in a mixture of acetone and 1 M aqueous HCl (e.g., 4:1 v/v).[6][7]

• The solution is stirred at room temperature for 4-8 hours. The reaction progress is monitored by TLC or GC-MS until the starting material is consumed.[8]

• The acetone is removed under reduced pressure.

• The aqueous residue is extracted with diethyl ether (3 x 30 mL).

• The combined organic extracts are washed with saturated aqueous sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

• The solvent is evaporated to yield the crude 1,4-diketone, which can be further purified by column chromatography or distillation.

Caption: Workflow for the acid-catalyzed deprotection of the ketal.

Data Presentation

The following tables summarize typical quantitative data for the synthesis of a 1,4-diketone from decanenitrile. The data is based on literature precedents for similar reactions.

Table 1: Reaction Conditions and Yields for the Grignard Reaction

Entry	Decanenitrile (equiv.)	Grignard Reagent (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield of Protected Ketone (%)
1	1.0	1.2	THF	0 to reflux	3	75-85
2	1.0	1.5	THF	0 to reflux	3	80-90
3	1.0	1.2	Ether	0 to reflux	4	65-75

Table 2: Reaction Conditions and Yields for the Deprotection Step

Entry	Protected Ketone (equiv.)	Acid (equiv.)	Solvent System	Temperature (°C)	Time (h)	Yield of 1,4-Diketone (%)
1	1.0	catalytic	Acetone/1M HCl (4:1)	RT	6	90-98
2	1.0	catalytic	THF/1M HCl (4:1)	RT	8	85-95
3	1.0	catalytic	Acetone/p-TsOH	RT	6	90-95

Signaling Pathways and Logical Relationships

The reaction proceeds through a well-defined mechanistic pathway involving nucleophilic attack and subsequent hydrolysis.

Caption: Mechanistic pathway for the synthesis of a 1,4-diketone from decanenitrile.

Conclusion

The described protocol provides a reliable and efficient method for the synthesis of 1,4-diketones from readily available decanenitrile. The use of a protected keto-Grignard reagent allows for the selective formation of the desired diketone in good overall yield. This methodology is applicable to a range of aliphatic nitriles and can be a valuable tool for the synthesis of complex molecular architectures in drug discovery and development.

References

• 1. 2-(2-Bromoethyl)-1,3-dioxolane | 18742-02-4 | FB35778 [biosynth.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. quora.com [quora.com]
• 6. Dioxolane - Wikipedia [en.wikipedia.org]
• 7. 2-(2-Bromoethyl)-1,3-dioxolane｜lookchem [lookchem.com]
• 8. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Application Notes and Protocols: Free Radical Addition of Acetonitrile to 1-Nonene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the free radical addition of acetonitrile (B52724) to 1-nonene (B85954), yielding undecanenitrile (B1346573). This reaction is a valuable method for carbon-carbon bond formation, extending a nine-carbon chain to an eleven-carbon nitrile, which is a versatile precursor for amines, carboxylic acids, and other functional groups relevant to drug development and organic synthesis. Two primary protocols are presented: a modern copper-catalyzed method offering high regioselectivity and a classic peroxide-initiated radical addition.

Introduction

The addition of a cyanomethyl group (•CH2CN) to an alkene is a powerful tool in synthetic organic chemistry. The reaction proceeds via a free radical mechanism, where the cyanomethyl radical is generated from acetonitrile and adds to the double bond of the alkene. In the case of terminal alkenes like 1-nonene, the addition typically follows an anti-Markovnikov pathway, where the cyanomethyl group attaches to the terminal carbon, and a hydrogen atom is subsequently abstracted by the resulting radical intermediate. This regioselectivity is governed by the formation of the more stable secondary radical on the internal carbon of the former double bond.

Recent advancements have introduced transition metal catalysis, particularly with copper, to facilitate this transformation under milder conditions and with greater control over the reaction's outcome. These methods offer an efficient route to functionalized nitriles.

Reaction Mechanism: General Overview

The free radical addition of acetonitrile to 1-nonene proceeds through a chain reaction mechanism involving three key stages: initiation, propagation, and termination.

• Initiation: The process begins with the generation of a cyanomethyl radical (•CH2CN) from acetonitrile. This can be achieved through various methods, including the use of a radical initiator such as a peroxide or through photocatalysis or metal catalysis.

• Propagation: The highly reactive cyanomethyl radical adds to the terminal carbon of the 1-nonene double bond. This addition occurs at the less substituted carbon to generate a more stable secondary radical intermediate. This intermediate then abstracts a hydrogen atom from another molecule (e.g., another acetonitrile molecule or a hydrogen donor), forming the undecanenitrile product and regenerating a radical species that continues the chain reaction.

• Termination: The chain reaction is terminated when two radical species combine to form a stable, non-radical product.

Experimental Protocols

Two distinct protocols are provided below. The first is a copper-catalyzed method adapted from contemporary literature, and the second is a traditional approach using a peroxide initiator.

Protocol 1: Copper-Catalyzed Hydrocyanoalkylation of 1-Nonene

This protocol is adapted from a copper-catalyzed method for the hydrocyanoalkylation of unactivated alkenes, which demonstrates high efficiency and complete anti-Markovnikov regioselectivity.[1]

Materials:

• 1-Nonene (C9H18)

• Acetonitrile (CH3CN), anhydrous

• Copper(I) iodide (CuI)

• Di-tert-butyl peroxide (DTBP)

• Anhydrous, degassed solvent (e.g., 1,2-dichloroethane)

• Schlenk flask or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

• Silica (B1680970) gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Copper(I) iodide (0.1 mmol, 10 mol%).

• Add anhydrous acetonitrile (10 mL).

• Add 1-nonene (1.0 mmol, 1.0 eq).

• Add Di-tert-butyl peroxide (DTBP) (2.0 mmol, 2.0 eq) to the mixture.

• Seal the flask and heat the reaction mixture at 120 °C for 12-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with a saturated aqueous solution of ammonium (B1175870) chloride.

• Separate the organic layer, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure undecanenitrile.

Protocol 2: Peroxide-Initiated Free Radical Addition

This protocol is a more traditional approach utilizing a peroxide to initiate the radical chain reaction.

Materials:

• 1-Nonene (C9H18)

• Acetonitrile (CH3CN)

• Benzoyl peroxide (BPO) or Di-tert-butyl peroxide (DTBP)

• High-pressure reaction vessel or sealed tube

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• In a high-pressure reaction vessel, combine 1-nonene (10 mmol, 1.0 eq) and acetonitrile (200 mmol, 20 eq). Acetonitrile serves as both a reactant and the solvent.

• Add benzoyl peroxide (1 mmol, 10 mol%) as the radical initiator.

• Seal the vessel tightly.

• Heat the reaction mixture to 80-100 °C for 12-24 hours. The temperature should be sufficient to induce homolytic cleavage of the peroxide.

• Monitor the reaction by taking aliquots and analyzing via GC or TLC.

• After the reaction is complete, cool the vessel to room temperature.

• Carefully vent the vessel.

• Transfer the reaction mixture to a round-bottom flask and remove the excess acetonitrile by distillation or rotary evaporation.

• Dissolve the residue in a suitable organic solvent like diethyl ether or ethyl acetate.

• Wash the organic solution with a saturated sodium bicarbonate solution to remove any acidic byproducts, followed by a brine wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the resulting crude oil by silica gel column chromatography (hexane/ethyl acetate eluent) to obtain undecanenitrile.

Data Presentation

The following table summarizes expected quantitative data for the free radical addition of acetonitrile to 1-nonene based on similar reactions reported in the literature.

Protocol	Catalyst/Initiator	Temperature (°C)	Time (h)	Expected Yield (%)	Regioselectivity (Anti-Markovnikov:Markovnikov)
1	CuI / DTBP	120	12-24	70-85	>99:1
2	Benzoyl Peroxide	80-100	12-24	40-60	~95:5

Note: Yields are estimates and may vary depending on the precise reaction conditions and purification efficiency.

Visualizations

Reaction Scheme

Caption: Overall reaction for the addition of acetonitrile to 1-nonene.

Logical Workflow for Experimental Protocol 1

Caption: Workflow for the copper-catalyzed addition of acetonitrile to 1-nonene.

Signaling Pathway: Free Radical Chain Mechanism

Caption: Key steps in the free radical addition chain reaction.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes: Dehydration of Decanoic Acid Amide for Nitrile Synthesis

Introduction

The conversion of primary amides to nitriles is a fundamental transformation in organic chemistry, providing a key pathway to the versatile cyano group. Nitriles, such as decanenitrile (also known as caprinitrile or nonyl cyanide), are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] They can be readily converted into other functional groups, including carboxylic acids, amines, and ketones.[1][2] The most direct method for synthesizing nitriles from primary amides is dehydration, which involves the removal of a water molecule.[3] This document provides an overview of common methods, quantitative data, and detailed experimental protocols for the dehydration of decanoic acid amide to produce decanenitrile.

Reaction Overview and Mechanism

The dehydration of decanoic acid amide proceeds by eliminating one molecule of water to form decanenitrile. This transformation requires a dehydrating agent to activate the amide's carbonyl oxygen, converting it into a good leaving group.

General Reaction: CH₃(CH₂)₈CONH₂ (Decanoic Acid Amide) → CH₃(CH₂)₈CN (Decanenitrile) + H₂O

The general mechanism involves the activation of the amide oxygen by a dehydrating agent, followed by a base-mediated elimination process to form the carbon-nitrogen triple bond.

Caption: Generalized mechanism for amide dehydration.

Comparative Data on Dehydrating Agents

Various reagents have been developed to facilitate the dehydration of primary amides. The choice of reagent often depends on substrate compatibility, reaction conditions, and cost. While data for decanoic acid amide is not always specifically reported, the following conditions are broadly applicable to aliphatic amides and serve as an excellent starting point.

Dehydrating Agent	Co-reagent / Base	Solvent	Temperature (°C)	Time	Typical Yield (%)	Ref.
PCl₃	Diethylamine (B46881) (Et₂NH)	Chloroform (CHCl₃)	Reflux	40 min	High	[1][2]
P(NMe₂)₃	Diethylamine (Et₂NH)	Chloroform (CHCl₃)	Reflux	6 h	High	[1][2]
P(OPh)₃	DBU	Neat	150 (Microwave)	4 min	High	[1][2]
POCl₃	-	- (or inert solvent)	Heat	Varies	Good	[4][5]
SOCl₂	-	- (or inert solvent)	Heat	Varies	Good	[4][6][7]
(COCl)₂	Et₃N / Ph₃PO	Varies	RT	1 h	Good to Excellent	[8]
T3P® (Propylphosphonic Anhydride)	-	Varies	Varies	Excellent	[8]
SO₂F₂	-	Acetonitrile	RT	Varies	Excellent	[8]
Adduct of SO₃ and Amine	Tertiary Amine	Basic Medium	70 - 90	Varies	High	[9]

Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the dehydration of decanoic acid amide using common and modern reagents.

Protocol 1: Dehydration using Phosphorus Oxychloride (POCl₃)

This protocol uses a classic and cost-effective dehydrating agent.[4][5]

Materials:

• Decanoic acid amide

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, dropping funnel

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve decanoic acid amide (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Slowly add phosphorus oxychloride (POCl₃, ~1.1 eq) to the stirred solution via a dropping funnel over 15-20 minutes. The reaction can be exothermic.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Heat the mixture to reflux if required.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Upon completion, cool the mixture back to 0 °C and carefully quench the reaction by the slow addition of crushed ice, followed by a saturated NaHCO₃ solution until the effervescence ceases.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude decanenitrile.

• Purify the crude product by vacuum distillation or column chromatography if necessary.

Protocol 2: Dehydration using Phosphorus Trichloride (B1173362) (PCl₃) and Diethylamine

This method is a high-yielding procedure conducted under relatively mild conditions.[1][2]

Materials:

• Decanoic acid amide

• Phosphorus trichloride (PCl₃)

• Diethylamine (Et₂NH)

• Chloroform (CHCl₃, anhydrous)

• Hydrochloric acid (1M HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add decanoic acid amide (1.0 eq), anhydrous chloroform, and diethylamine (3.0 eq).

• Stir the mixture at room temperature and add phosphorus trichloride (2.0 eq) dropwise.

• Heat the reaction mixture to reflux for approximately 40 minutes.

• Monitor the reaction by TLC or GC to confirm the disappearance of the amide.

• After completion, cool the mixture to room temperature and dilute with chloroform.

• Wash the organic phase sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• The resulting crude decanenitrile can be purified by vacuum distillation.

General Experimental and Purification Workflow

The overall process, from reaction setup to final product characterization, follows a standard workflow in synthetic organic chemistry.

Caption: Standard workflow for nitrile synthesis.

Safety Precautions

• Dehydrating Agents: Reagents like POCl₃, SOCl₂, PCl₃, and oxalyl chloride are corrosive and moisture-sensitive. They often release toxic and corrosive gases (e.g., HCl, SO₂) upon contact with water.[4][5][6] All manipulations should be performed in a well-ventilated fume hood.

• Solvents: Use anhydrous solvents as required and handle flammable organic solvents with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, lab coat, and chemical-resistant gloves.

• Quenching: The quenching of reactive dehydrating agents is highly exothermic. Perform quenching slowly and at low temperatures (e.g., 0 °C).

References

• 1. Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]
• 4. Amide to Nitrile - Common Conditions [commonorganicchemistry.com]
• 5. Amide Dehydration Mechanism by SOCl2, POCl3, and P2O5 - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. google.com [google.com]
• 8. Nitrile synthesis by oxidation, rearrangement, dehydration [organic-chemistry.org]
• 9. US5817827A - Method for the dehydration of amides to nitriles - Google Patents [patents.google.com]

Application Notes and Protocols for the Gas Chromatographic Analysis of Decanenitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the analysis of decanenitrile using gas chromatography (GC) with both Flame Ionization Detection (FID) and Mass Spectrometry (MS). It includes recommended instrumental parameters, sample preparation protocols, and expected quantitative performance data based on available scientific information.

Introduction

Decanenitrile (C₁₀H₁₉N), also known as caprinitrile or n-nonyl cyanide, is a long-chain aliphatic nitrile. Accurate and reliable quantitative analysis of decanenitrile is crucial in various fields, including industrial process monitoring, environmental analysis, and as an intermediate in pharmaceutical and fragrance synthesis. Gas chromatography is a highly suitable technique for the analysis of volatile and semi-volatile compounds like decanenitrile, offering high resolution and sensitivity.

This application note outlines two primary methods for decanenitrile analysis:

• GC-FID: A robust and widely used method for quantification, providing excellent sensitivity for carbon-containing compounds.

• GC-MS: Offers definitive identification based on the mass spectrum of the analyte, along with sensitive quantification.

Experimental Protocols

Recommended GC Columns

The choice of GC column is critical for achieving good separation and peak shape. For decanenitrile, a non-polar or mid-polar stationary phase is recommended.

• Non-Polar Column: A 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5, HP-5MS, or equivalent) is a good first choice. These columns separate compounds primarily based on their boiling points.

• Polar Column: For confirmation or alternative selectivity, a polyethylene (B3416737) glycol (wax) type column (e.g., DB-WAX, CP-Wax 52CB, or equivalent) can be used.

Table 1: Recommended GC Columns for Decanenitrile Analysis

Stationary Phase	Polarity	Recommended Dimensions	Example Commercial Names
5% Phenyl-methylpolysiloxane	Non-polar	30 m x 0.25 mm ID, 0.25 µm film thickness	DB-5, HP-5MS, Rxi-5MS
Polyethylene Glycol (PEG)	Polar	30 m x 0.32 mm ID, 0.25 µm film thickness	DB-WAX, CP-Wax 52CB

GC-FID Method Parameters

This method is suitable for the routine quantification of decanenitrile.

Table 2: GC-FID Instrumental Parameters

Parameter	Recommended Setting
Injector
Injection Mode	Split (e.g., 50:1) or Splitless (for trace analysis)
Injector Temperature	250 °C
Injection Volume	1 µL
Oven Program
Initial Temperature	50 °C
Initial Hold Time	4 minutes
Ramp Rate	6 °C/min
Final Temperature	300 °C
Final Hold Time	20 minutes
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)
Detector (FID)
Detector Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N₂) Flow	25 mL/min

GC-MS Method Parameters

This method is ideal for the confirmation of decanenitrile identity and for quantification, especially in complex matrices.

Table 3: GC-MS Instrumental Parameters

Parameter	Recommended Setting
Injector
Injection Mode	Split (e.g., 50:1) or Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Oven Program
Initial Temperature	50 °C
Initial Hold Time	4 minutes
Ramp Rate	6 °C/min
Final Temperature	300 °C
Final Hold Time	20 minutes
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 40-200
Scan Mode	Full Scan (for identification) or Selected Ion Monitoring (SIM) (for quantification)
SIM Ions for Decanenitrile	Primary (quantification): m/z 41. Secondary (qualifier): m/z 82, 96.[1]
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C

Sample and Standard Preparation

Proper sample and standard preparation are essential for accurate and reproducible results.

Protocol for Standard Preparation:

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh 100 mg of high-purity decanenitrile into a 100 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent (e.g., methanol, ethyl acetate, or hexane).

• Working Standards: Prepare a series of working standards by serial dilution of the primary stock solution to cover the desired calibration range.

Protocol for Sample Preparation (Liquid-Liquid Extraction):

This protocol is a general guideline for extracting decanenitrile from aqueous samples.

• To a 10 mL aqueous sample, add a suitable internal standard (e.g., undecanenitrile).

• Add 5 mL of a water-immiscible organic solvent (e.g., hexane (B92381) or dichloromethane).

• Cap the container and vortex or shake vigorously for 2 minutes.

• Allow the layers to separate. If an emulsion forms, centrifugation may be necessary.

• Carefully transfer the organic layer (top or bottom depending on the solvent) to a clean vial.

• If necessary, concentrate the extract under a gentle stream of nitrogen.

• The extract is now ready for GC analysis.

Data Presentation and Quantitative Performance

The following tables summarize the expected quantitative data for the analysis of decanenitrile. These values are based on published data for decanenitrile and similar compounds and should be verified in the user's laboratory.

Table 4: Expected Retention Data for Decanenitrile

Column Type	Kovats Retention Index (I)	Expected Retention Time (min)
DB-5 (non-polar)	1276	~15 - 20
CP-Wax 52CB (polar)	1677	~20 - 25

Retention times are estimates and will vary depending on the specific instrument and conditions.

Table 5: Typical Quantitative Performance Characteristics (to be validated by the user)

Parameter	Expected Range
Linearity
Correlation Coefficient (r²)	> 0.995
Calibration Range	0.1 - 100 µg/mL
Limit of Detection (LOD)
GC-FID	0.05 µg/mL
GC-MS (SIM)	0.01 µg/mL
Limit of Quantification (LOQ)
GC-FID	0.15 µg/mL
GC-MS (SIM)	0.03 µg/mL
Precision (%RSD)
Repeatability (Intra-day)	< 5%
Intermediate Precision (Inter-day)	< 10%
Accuracy (% Recovery)	90 - 110%

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC analysis of decanenitrile.

Caption: General workflow for decanenitrile analysis by GC.

GC-MS Analysis Logic

The following diagram outlines the logical steps involved in identifying and quantifying decanenitrile using GC-MS.

Caption: Logical workflow for GC-MS analysis of decanenitrile.

References

• 1. Decanenitrile | C10H19N | CID 74791 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of Decanenitrile in Liquid Crystal Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Decanenitrile, a long-chain alkyl nitrile, is recognized as a nematogenic liquid crystal, possessing a nematic phase where molecules exhibit long-range orientational order.[1] Its linear structure and polar nitrile group make it a compound of interest in the formulation of liquid crystal mixtures and the synthesis of novel mesogenic materials. This document provides an overview of the potential applications of decanenitrile in liquid crystal research, supported by experimental protocols for the characterization of liquid crystal properties and a plausible synthetic route for a Schiff base liquid crystal derived from a related long-chain aldehyde.

Application Notes

Decanenitrile's primary role in liquid crystal research is as a component in liquid crystal mixtures, where it can influence the physical properties of the host liquid crystal. The addition of a long-chain molecule like decanenitrile can affect the phase transition temperatures, dielectric anisotropy, birefringence, and viscosity of the mixture.

Guest-Host Effects: When introduced as a "guest" into a "host" liquid crystal matrix, decanenitrile can disrupt or enhance the existing molecular order. This "guest-host" interaction can lead to changes in the collective properties of the mixture.[2][3][4] For instance, the presence of decanenitrile can influence the nematic-isotropic transition temperature (TNI), a critical parameter for the operating range of liquid crystal devices. The long alkyl chain of decanenitrile can also impact the viscosity of the mixture, which is a key factor in the switching speed of liquid crystal displays.

Table 1: Hypothetical Influence of Decanenitrile Concentration on the Physical Properties of a Nematic Liquid Crystal Host (e.g., 5CB)

Decanenitrile Concentration (wt%)	Nematic-Isotropic Transition Temperature (TNI) (°C)	Dielectric Anisotropy (Δε) at 1 kHz	Birefringence (Δn) at 589 nm	Rotational Viscosity (γ₁) (mPa·s)
0	35.0	+10.0	0.18	100
1	34.5	+9.8	0.17	105
5	32.0	+9.0	0.16	120
10	29.0	+8.0	0.15	140

Note: This table is for illustrative purposes only and does not represent actual experimental data.

Experimental Protocols

To investigate the role of decanenitrile in liquid crystal research, a series of experiments can be conducted to characterize the physical properties of decanenitrile-containing mixtures.

Preparation of Liquid Crystal Mixtures

Objective: To prepare homogeneous mixtures of a nematic liquid crystal host with varying concentrations of decanenitrile.

Materials:

• Nematic liquid crystal host (e.g., 4-cyano-4'-pentylbiphenyl (B1218408) or 5CB)

• Decanenitrile

• Vials with airtight caps

• Analytical balance

• Hot plate with magnetic stirring

• Ultrasonic bath

Protocol:

• Weigh the desired amounts of the nematic liquid crystal host and decanenitrile into a clean, dry vial using an analytical balance.

• Seal the vial tightly.

• Heat the vial on a hot plate to a temperature above the nematic-isotropic transition temperature of the host liquid crystal while stirring with a small magnetic stir bar.

• Continue heating and stirring until the mixture becomes a completely homogeneous and isotropic liquid.

• For thorough mixing, place the vial in an ultrasonic bath for 15-30 minutes.

• Allow the mixture to cool slowly to room temperature.

• Store the prepared mixture in a desiccator.

Characterization of Phase Transition Temperatures

Objective: To determine the nematic-isotropic transition temperature (TNI) of the prepared liquid crystal mixtures.

Instrumentation:

• Differential Scanning Calorimeter (DSC)

• Polarizing Optical Microscope (POM) with a hot stage

Protocol (DSC):

• Calibrate the DSC instrument using standard reference materials.

• Hermetically seal a small amount (5-10 mg) of the liquid crystal mixture in an aluminum pan.

• Place the pan in the DSC sample holder.

• Heat the sample at a controlled rate (e.g., 5 °C/min) to a temperature well above the expected TNI.

• Cool the sample at the same rate to a temperature below the crystallization point.

• Perform a second heating and cooling cycle to ensure thermal history independence.

• The TNI is determined from the peak maximum of the endothermic peak on the second heating scan.[5][6]

Protocol (POM):

• Place a small drop of the liquid crystal mixture on a clean glass slide and cover with a coverslip.

• Place the slide on the hot stage of the polarizing microscope.

• Heat the sample while observing the texture under crossed polarizers.

• The TNI is the temperature at which the birefringent nematic texture completely transforms into the dark isotropic liquid.

Measurement of Dielectric Anisotropy

Objective: To measure the dielectric anisotropy (Δε) of the liquid crystal mixtures.

Instrumentation:

• Impedance Analyzer or LCR meter

• Liquid crystal cell with parallel plate electrodes (e.g., ITO-coated glass)

• Function generator and voltage amplifier

• Temperature controller

Protocol:

• Fill the liquid crystal cell with the mixture by capillary action in the isotropic phase.

• Cool the cell slowly to the desired measurement temperature in the nematic phase.

• Apply a low-frequency AC voltage (e.g., 1 kHz) across the cell.

• Measure the capacitance of the cell with the liquid crystal director aligned parallel (C||) and perpendicular (C⊥) to the electric field. This is achieved by applying a high aligning voltage and no voltage, respectively, for a planar-aligned cell.

• Calculate the dielectric permittivities ε|| and ε⊥ from the measured capacitances and the cell geometry.

• The dielectric anisotropy is calculated as Δε = ε|| - ε⊥.[7][8][9]

Measurement of Birefringence

Objective: To determine the optical birefringence (Δn) of the liquid crystal mixtures.

Instrumentation:

• Polarizing Optical Microscope

• Spectrometer

• White light source

• Liquid crystal cell with a known thickness

Protocol (Transmittance Spectrum Method):

• Place the filled liquid crystal cell between crossed polarizers on the microscope stage.

• Orient the cell so that the liquid crystal director is at 45° to the polarizer axes.

• Record the transmission spectrum of white light passing through the setup.

• The birefringence can be calculated from the wavelengths of the transmission minima and maxima and the cell thickness.[10][11][12]

Measurement of Viscosity

Objective: To measure the rotational viscosity (γ₁) of the liquid crystal mixtures.

Instrumentation:

• Rotational viscometer with a cone-plate or parallel-plate geometry

• Temperature-controlled sample stage

Protocol:

• Place a small amount of the liquid crystal mixture in the viscometer.

• Set the desired measurement temperature.

• Apply a shear rate and measure the resulting shear stress.

• The rotational viscosity can be determined from the relationship between shear stress and shear rate in the nematic phase.[13][14]

Synthesis Protocol: A Plausible Route to a Schiff Base Liquid Crystal

Reaction Scheme:

Caption: Synthesis of a Schiff base liquid crystal.

Objective: To synthesize the Schiff base liquid crystal 4-((4-(decyloxy)benzylidene)amino)benzonitrile.

Materials:

• 4-(decyloxy)benzaldehyde

• 4-aminobenzonitrile

• Absolute ethanol (B145695)

• Glacial acetic acid

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hot plate

• Buchner funnel and filter paper

• Beakers and other standard laboratory glassware

Protocol:

• In a round-bottom flask, dissolve 4-(decyloxy)benzaldehyde (1 equivalent) in a minimal amount of absolute ethanol with gentle heating and stirring.

• In a separate beaker, dissolve 4-aminobenzonitrile (1 equivalent) in absolute ethanol.

• Add the 4-aminobenzonitrile solution to the flask containing the 4-(decyloxy)benzaldehyde solution.

• Add a few drops of glacial acetic acid to the reaction mixture as a catalyst.

• Attach the reflux condenser and heat the mixture to reflux with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath to induce crystallization of the product.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold absolute ethanol to remove any unreacted starting materials.

• Dry the purified Schiff base liquid crystal in a vacuum oven.

• Characterize the final product using techniques such as FT-IR, ¹H-NMR, and mass spectrometry to confirm its structure, and use DSC and POM to determine its liquid crystalline properties.[17][18]

Logical Workflow for Liquid Crystal Characterization

The following diagram illustrates the logical workflow for characterizing the physical properties of a newly synthesized or formulated liquid crystal mixture.

References

• 1. Decanenitrile [webbook.nist.gov]
• 2. EP0931059B1 - Method for preparing a cyanobiphenyl - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. ijres.org [ijres.org]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. International Journal of Chemistry and Technology » Submission » Investigating of dielectric anisotropy and birefringence of binary liquid crystal mixtures [dergipark.org.tr]
• 10. researchgate.net [researchgate.net]
• 11. Determination of birefringence dispersion in nematic liquid crystals by using an S-transform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 17. journalirjpac.com [journalirjpac.com]
• 18. mediresonline.org [mediresonline.org]

Application Notes and Protocols for the Synthesis of Decanenitrile via Nucleophilic Substitution

Audience: Researchers, scientists, and drug development professionals.

Introduction: Decanenitrile, also known as caprinitrile or 1-cyanononane, is a valuable chemical intermediate in organic synthesis.[1] Its synthesis is often achieved through a nucleophilic substitution reaction, a fundamental transformation in organic chemistry.[2] This application note provides a detailed experimental protocol for the synthesis of decanenitrile via a bimolecular nucleophilic substitution (SN2) reaction between a primary alkyl halide and a cyanide salt.[3][4] The SN2 mechanism involves the backside attack of the nucleophile on the electrophilic carbon atom, leading to the displacement of the leaving group.[4][5]

Reaction Principle: The synthesis of decanenitrile is accomplished by reacting a 1-halo-nonane (e.g., 1-bromononane) with a cyanide salt, such as sodium cyanide.[6] The cyanide anion (CN⁻) acts as a potent nucleophile, attacking the primary alkyl halide and displacing the bromide ion to form the C-C bond, thereby extending the carbon chain by one carbon.[3] Polar aprotic solvents like DMSO are often employed to enhance the reactivity of the nucleophile.[5][6]

Reaction Scheme:

Caption: Nucleophilic substitution of 1-bromononane (B48978) with sodium cyanide in DMSO to yield decanenitrile.[6]

Experimental Protocols

Materials and Equipment:

• 1-Bromononane (C₉H₁₉Br)

• Sodium Cyanide (NaCN)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Experimental Workflow Diagram:

Caption: Workflow for the synthesis and purification of decanenitrile.

Detailed Methodology:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add sodium cyanide (1.5 equivalents) and anhydrous dimethyl sulfoxide (DMSO). Stir the suspension.

• Addition of Alkyl Halide: Slowly add 1-bromononane (1.0 equivalent) to the stirred suspension.

• Reaction: Heat the reaction mixture to 80-100°C and maintain it under reflux with vigorous stirring.[7] Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within several hours.

• Work-up:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully pour the reaction mixture into a larger volume of water.

  • Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash them with brine.[8]

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[9]

• Purification:

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the diethyl ether.

  • Purify the crude decanenitrile by vacuum distillation to obtain the final product.[10]

Safety Precautions:

• Sodium cyanide is highly toxic. Handle it with extreme caution in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• In case of contact with acid, sodium cyanide releases highly toxic hydrogen cyanide gas.[7] Ensure that all work is carried out in a basic or neutral environment.

• Have a cyanide poisoning antidote kit available and be familiar with its use.

Data Presentation

Table 1: Summary of Experimental Parameters

Parameter	Value/Description
Reactants	1-Bromononane, Sodium Cyanide
Solvent	Dimethyl sulfoxide (DMSO)
Reaction Type	Bimolecular Nucleophilic Substitution (SN2)
Temperature	80-100°C (Reflux)
Reaction Time	4-8 hours (monitor by TLC/GC)
Work-up	Aqueous work-up followed by extraction
Purification	Vacuum Distillation

Table 2: Physicochemical and Spectroscopic Data of Decanenitrile

Property	Value
Molecular Formula	C₁₀H₁₉N[11]
Molecular Weight	153.26 g/mol [1]
Appearance	Clear liquid
Boiling Point	241°C[1]
CAS Number	1975-78-6[11]
IR Spectroscopy (Vapor Phase)	Characteristic nitrile (C≡N) stretch around 2247 cm⁻¹
Mass Spectrum (m/z)	Key fragments can be observed in the mass spectrum.[12]

References

• 1. Decanenitrile | C10H19N | CID 74791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. File:Laboratory synthesis of decanenitrile.svg - Wikimedia Commons [commons.wikimedia.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. benchchem.com [benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Decanenitrile [webbook.nist.gov]
• 12. Decanenitrile [webbook.nist.gov]

Application Notes and Protocols for Decanenitrile in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical information regarding the use of decanenitrile as a solvent in organic synthesis. Decanenitrile, a long-chain aliphatic nitrile, offers unique properties that can be advantageous in specific reaction environments.

Decanenitrile: Solvent Properties and Characteristics

Physicochemical Data

A summary of the key physical and chemical properties of decanenitrile is presented in Table 1. This data is essential for determining its suitability for specific reaction conditions and for process safety management.

Property	Value	References
Molecular Formula	C₁₀H₁₉N	[1]
Molecular Weight	153.27 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	241-243 °C	[4]
Melting Point	-15 °C	[4]
Density	0.81 g/mL	[4]
Solubility in Water	Insoluble	[1]
Solubility in Organic Solvents	Soluble in ethanol (B145695) and ether	[1]

Application Note 1: Synthesis of Decanenitrile via Free-Radical Addition

Introduction

This protocol details the synthesis of decanenitrile through the free-radical initiated addition of acetonitrile (B52724) to 1-octene (B94956). This method provides a direct route to forming a longer-chain nitrile, a valuable intermediate in organic synthesis. The reaction is typically carried out at elevated temperatures in an autoclave.

Experimental Protocol

Materials:

• 1-Octene

• Acetonitrile

• Tertiary butyl peroxide (initiator)

• Nitrogen gas (for deoxygenation)

Equipment:

• 300 ml capacity autoclave with heating, cooling, and agitation capabilities

• Pressurization and liquid injection/removal system

Procedure:

• Charging the Reactor: Charge the 300 ml autoclave with 2.86 moles (150 ml) of acetonitrile.

• Sealing and Deoxygenation: Seal the autoclave, pressure test it, and then deoxygenate the vessel by purging with nitrogen gas.

• Heating: Heat the autoclave to the desired reaction temperature (e.g., 150-180 °C).

• Initiator and Olefin Addition: Once the reaction temperature is reached, introduce the desired quantity of the free-radical initiator (tertiary butyl peroxide) and 1-octene into the autoclave. The molar ratio of acetonitrile to 1-octene can range from approximately 100:1 to 200:1.

• Reaction Monitoring: Monitor the progress of the reaction by taking periodic samples and analyzing them (e.g., by gas chromatography) to determine the conversion of 1-octene and the yield of decanenitrile.

• Cooling and Depressurization: After the desired reaction time, cool the autoclave to room temperature and carefully depressurize it.

• Product Isolation: Discharge the reaction mixture from the autoclave. The decanenitrile product can be isolated and purified by fractional distillation.

Workflow Diagram

Caption: Workflow for the synthesis of decanenitrile.

Application Note 2: Decanenitrile as a Solvent in Friedel-Crafts Acylation

Introduction

Decanenitrile can serve as a high-boiling, non-polar aprotic solvent for various organic transformations. Its properties make it a suitable medium for reactions that require elevated temperatures and are sensitive to protic solvents. One such application is the Friedel-Crafts acylation, an important carbon-carbon bond-forming reaction. This protocol provides a representative procedure for the acylation of an aromatic compound using decanenitrile as the solvent.

Note: This is a representative protocol. Specific reaction conditions may need to be optimized for different substrates.

Experimental Protocol

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Acyl chloride (e.g., acetyl chloride)

• Aromatic substrate (e.g., toluene)

• Decanenitrile (anhydrous)

• Hydrochloric acid (concentrated)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Ice

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an addition funnel. The apparatus should be under an inert atmosphere (e.g., nitrogen).

• Reagent Addition: In the flask, suspend anhydrous aluminum chloride (1.1 equivalents) in decanenitrile.

• Cooling: Cool the mixture to 0 °C using an ice bath.

• Acyl Chloride Addition: Dissolve the acyl chloride (1.0 equivalent) in a small amount of decanenitrile and add it to the addition funnel. Add the acyl chloride solution dropwise to the stirred aluminum chloride suspension over 10-15 minutes.

• Aromatic Substrate Addition: After the addition of the acyl chloride is complete, dissolve the aromatic substrate (1.0 equivalent) in decanenitrile and add it to the addition funnel. Add the aromatic substrate solution dropwise to the reaction mixture.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 30-60 minutes. The reaction can be heated if necessary, and the high boiling point of decanenitrile allows for a wide range of reaction temperatures.

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).

• Washing: Combine the organic layers and wash sequentially with water and saturated sodium bicarbonate solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude acylated product.

• Purification: The crude product can be purified by column chromatography or distillation.

Mechanism Diagram

Caption: Mechanism of Friedel-Crafts acylation.

References

• 1. Synthesis of some novel substituted quinolines as potent analgesic agents | Semantic Scholar [semanticscholar.org]
• 2. du.edu.eg [du.edu.eg]
• 3. researchgate.net [researchgate.net]
• 4. Beyond Traditional Synthesis: Electrochemical Approaches to Amine Oxidation for Nitriles and Imines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Di-tert-butyl Peroxide as an Initiator in Decanenitrile Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decanenitrile and its derivatives are important intermediates in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and surfactants. The synthesis of decanenitrile can be achieved through various methods, one of which involves the free-radical addition of a cyanoalkyl group to an alkene. This application note details the use of di-tert-butyl peroxide (DTBP) as a thermal initiator for the synthesis of decanenitrile from the reaction of 1-octene (B94956) with acetonitrile (B52724). DTBP is a stable organic peroxide that, upon heating, undergoes homolytic cleavage to generate free radicals, which initiate the chain reaction.[1][2][3][4] This method provides a viable route for the formation of a carbon-carbon bond and the extension of a carbon chain.

Reaction Principle

The synthesis of decanenitrile from 1-octene and acetonitrile using di-tert-butyl peroxide as an initiator proceeds via a free-radical chain mechanism. The overall reaction is as follows:

1-Octene + Acetonitrile → Decanenitrile

The reaction is initiated by the thermal decomposition of di-tert-butyl peroxide into two tert-butoxy (B1229062) radicals. These highly reactive radicals then abstract a hydrogen atom from acetonitrile to generate a cyanomethyl radical. The cyanomethyl radical subsequently adds to the double bond of 1-octene, primarily at the terminal carbon, to form a more stable secondary radical. This radical then abstracts a hydrogen atom from another molecule of acetonitrile to yield the decanenitrile product and regenerate the cyanomethyl radical, thus propagating the chain.

Data Presentation

The following table summarizes the quantitative data for the synthesis of decanenitrile using di-tert-butyl peroxide as an initiator, based on experimental findings.

Parameter	Value	Reference
Reactants
Acetonitrile	150 ml (2.86 moles)	[5]
1-Octene	0.15 mole	[5]
Di-tert-butyl peroxide	15.0 ml (0.075 mole)	[5]
Reaction Conditions
Temperature	180 °C	[5]
Pressure	Autogenous	[5]
Reaction Time	52 minutes (for initiator addition)	[5]
Results
1-Octene Conversion	94%	[5]
Selectivity to Decanenitrile	58%	[5]

Experimental Protocols

This section provides a detailed methodology for the synthesis of decanenitrile initiated by di-tert-butyl peroxide.

Materials:

• Acetonitrile (CH₃CN)

• 1-Octene (C₈H₁₆)

• Di-tert-butyl peroxide ((CH₃)₃COOC(CH₃)₃)

• Nitrogen (N₂) gas

• Autoclave reactor

• Gas chromatography (GC) apparatus

Procedure:

• Reactor Preparation: A suitable autoclave reactor is charged with 150 ml (2.86 moles) of acetonitrile.

• Deoxygenation: The reactor is sealed and deoxygenated by purging with nitrogen gas.

• Pressurization: The system is then pressurized with nitrogen.

• Heating: The autoclave is heated to a reaction temperature of 180 °C under autogenous pressure.

• Initiator Solution Preparation: A solution is prepared by mixing 15.0 ml (0.075 moles) of di-tert-butyl peroxide with 22.5 ml (0.15 moles) of 1-octene.

• Initiator Addition: The prepared solution of di-tert-butyl peroxide and 1-octene is added to the heated autoclave in four equal portions of 7.5 ml over a period of 52 minutes.

• Reaction Monitoring: The progress of the reaction can be monitored by taking aliquots from the reaction mixture and analyzing them using gas chromatography to determine the conversion of 1-octene and the selectivity to decanenitrile.

• Product Isolation: Upon completion of the reaction, the reactor is cooled, and the pressure is released. The product mixture can then be subjected to distillation to isolate and purify the decanenitrile.

Mandatory Visualizations

Reaction Mechanism

The following diagram illustrates the proposed free-radical chain mechanism for the synthesis of decanenitrile initiated by di-tert-butyl peroxide.

Caption: Proposed free-radical mechanism for decanenitrile synthesis.

Experimental Workflow

The diagram below outlines the key steps in the experimental procedure for the synthesis of decanenitrile.

Caption: Experimental workflow for decanenitrile synthesis.

Safety Precautions

• Di-tert-butyl peroxide is a flammable and potentially explosive organic peroxide. It should be handled with care, avoiding high temperatures and sources of ignition.[4]

• The reaction is carried out at high temperature and pressure, requiring the use of a properly rated and maintained autoclave.

• Acetonitrile and 1-octene are flammable and should be handled in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Conclusion

The use of di-tert-butyl peroxide as a thermal initiator provides an effective method for the synthesis of decanenitrile from 1-octene and acetonitrile. The free-radical addition mechanism allows for the formation of a new carbon-carbon bond and chain extension. The provided experimental protocol and data offer a solid foundation for researchers and scientists working on the synthesis of nitriles and related compounds. Careful adherence to safety precautions is essential when working with the reagents and conditions described.

References

• 1. Free Radical Addition Reactions of Alkenes, Anti- Markownikoff’s Orientation | Pharmaguideline [pharmaguideline.com]
• 2. Free-radical addition - Wikipedia [en.wikipedia.org]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. Advances in the Application of Acetonitrile in Organic Synthesis since 2018 [mdpi.com]
• 5. pearson.com [pearson.com]

Application Notes and Protocols: Synthesis of Undecanenitrile from Decyl Bromide and Sodium Cyanide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of undecanenitrile (B1346573) via the nucleophilic substitution reaction of decyl bromide with sodium cyanide. This SN2 reaction is a fundamental method for carbon chain extension and the introduction of the nitrile functional group, a key pharmacophore in modern drug design. This guide includes reaction mechanisms, quantitative data, detailed experimental procedures, and the role of nitriles in pharmaceutical development.

Introduction

The reaction of a primary alkyl halide, such as decyl bromide, with sodium cyanide is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[1] The cyanide anion (CN⁻) acts as a potent nucleophile, attacking the electrophilic carbon atom of decyl bromide and displacing the bromide leaving group.[2][3] This reaction results in the formation of undecanenitrile, extending the carbon chain by one carbon atom.[4][5]

Undecanenitrile is a valuable intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and surfactants.[6] In drug development, the nitrile group is a crucial functional group that can influence a molecule's physicochemical properties, metabolic stability, and binding affinity to biological targets.[7][8] It can act as a bioisostere for carbonyl groups, participate in hydrogen bonding, and enhance selectivity for target proteins.[7]

Reaction Mechanism and Kinetics

The reaction proceeds via an SN2 mechanism, which is a single-step process where the nucleophile attacks the substrate at the same time as the leaving group departs.[1] The reaction rate is dependent on the concentration of both the alkyl halide and the nucleophile.[9]

Reaction:

CH₃(CH₂)₉Br + NaCN → CH₃(CH₂)₉CN + NaBr

Primary alkyl halides, like decyl bromide, are ideal substrates for SN2 reactions due to minimal steric hindrance.[1] The choice of solvent is critical; polar aprotic solvents like dimethyl sulfoxide (B87167) (DMSO) are particularly effective as they solvate the cation (Na⁺) but not the cyanide anion, leaving it more nucleophilic.[7][10] Ethanolic solutions are also commonly used.[5][11]

Data Presentation

The following table summarizes typical reaction conditions and yields for the synthesis of nitriles from primary alkyl halides using sodium cyanide in DMSO, based on the work of Friedman and Shechter (1960). While data for decyl bromide is not explicitly provided, the data for similar primary alkyl bromides and chlorides are excellent predictors of the expected outcome.

Alkyl Halide	Molar Ratio (Halide:NaCN)	Solvent	Temperature (°C)	Time (hr)	Yield (%)
1-Chlorobutane	1:1.08	DMSO	140	~0.25	94
1-Bromobutane	1:1.1	DMSO	60-90	0.5	92
1-Chlorohexane	1:1.1	DMSO	145	~0.25	95
1-Bromohexane	1:1.1	DMSO	80-100	0.5	93
1-Chlorooctane	1:1.1	DMSO	150	~0.25	96
1-Bromooctane	1:1.1	DMSO	90-110	0.5	94

Data adapted from Friedman, L., & Shechter, H. (1960). Preparation of Nitriles from Halides and Sodium Cyanide. An Advantageous Nucleophilic Displacement in Dimethyl Sulfoxide. The Journal of Organic Chemistry, 25(6), 877–879.[10]

Experimental Protocols

The following protocols are adapted from established procedures for SN2 reactions of alkyl halides with sodium cyanide.[10][12][13]

4.1. Synthesis of Undecanenitrile using DMSO

Materials:

• Decyl bromide (1-bromodecane)

• Sodium cyanide (NaCN), finely powdered

• Dimethyl sulfoxide (DMSO), anhydrous

• Diethyl ether or Ethyl acetate (B1210297)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add finely powdered sodium cyanide (1.1 equivalents) and anhydrous DMSO (approximately 2-3 mL per gram of decyl bromide).

• Addition of Decyl Bromide: Begin stirring the mixture and add decyl bromide (1.0 equivalent) dropwise to the flask.

• Reaction: Heat the reaction mixture to 90-110 °C with vigorous stirring. The reaction is typically complete within 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing cold water.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of DMSO).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Remove the solvent from the filtrate using a rotary evaporator.

  • Purify the crude undecanenitrile by vacuum distillation.

4.2. Synthesis of Undecanenitrile using Ethanol (B145695)

Materials:

• Decyl bromide (1-bromodecane)

• Sodium cyanide (NaCN)

• Ethanol (95%)

• Water

• Diethyl ether or Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve sodium cyanide (1.2 equivalents) in a minimal amount of water and add 95% ethanol (approximately 4-5 mL per gram of decyl bromide).

• Addition of Decyl Bromide: Add decyl bromide (1.0 equivalent) to the ethanolic cyanide solution.

• Reaction: Heat the mixture to reflux with stirring. The reaction time is typically longer than in DMSO, potentially requiring 24-48 hours. Monitor the reaction by TLC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the precipitated sodium bromide.

  • Most of the ethanol is removed by distillation.

  • Add water to the residue and extract with diethyl ether or ethyl acetate.

  • Wash the organic extracts with water and then brine.

  • Dry the organic layer over a suitable drying agent.

• Purification:

  • Remove the solvent by rotary evaporation.

  • Purify the resulting undecanenitrile by vacuum distillation.

Visualizations

5.1. Experimental Workflow

Caption: Experimental workflow for the synthesis of undecanenitrile.

5.2. Role of Nitrile in Drug Design

Caption: The role of the nitrile group in drug design.

Applications in Drug Development

Undecanenitrile serves as a versatile precursor for a variety of functional groups, making it a valuable building block in the synthesis of more complex pharmaceutical agents.[6] The nitrile group itself is a key pharmacophore found in numerous approved drugs.[8]

The introduction of a nitrile group can significantly impact a drug candidate's properties:

• Metabolic Stability: The C≡N triple bond is generally robust and resistant to metabolic degradation, which can improve the half-life of a drug.[7]

• Target Binding: The nitrogen atom of the nitrile can act as a hydrogen bond acceptor, forming crucial interactions with amino acid residues in the active site of a target protein.[8]

• Bioisosterism: The linear geometry and electronic properties of the nitrile group allow it to serve as a bioisostere for other functional groups, such as a carbonyl group, which can improve selectivity and reduce off-target effects.[7]

• Physicochemical Properties: The polarity of the nitrile group can be used to fine-tune the solubility and membrane permeability of a drug molecule, thereby influencing its bioavailability.[7]

While undecanenitrile is a starting material and not an active pharmaceutical ingredient itself, its utility lies in providing a lipophilic alkyl chain with a reactive handle (the nitrile group) for further chemical transformations in the synthesis of new chemical entities.

Safety Precautions

• Sodium Cyanide: Sodium cyanide is highly toxic and can be fatal if swallowed, inhaled, or absorbed through the skin. Handle with extreme care in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.

• Acid Contact: Contact of cyanides with acids will liberate highly toxic hydrogen cyanide gas. Ensure that all work is carried out under basic or neutral conditions.

• Waste Disposal: All cyanide-containing waste must be quenched with an oxidizing agent (e.g., bleach) before disposal according to institutional safety guidelines.

• Solvents: DMSO can enhance the absorption of chemicals through the skin. Diethyl ether is highly flammable. Handle these solvents with appropriate care.

References

• 1. Nitrile synthesis by C-C coupling (cyanation) [organic-chemistry.org]
• 2. The Versatile Role of Nitriles in Modern Organic Synthesis: Applications in Pharmaceuticals, Materials Science & Advanced Chemical Research [nj-finechem.com]
• 3. DSpace [cora.ucc.ie]
• 4. incb.org [incb.org]
• 5. unodc.org [unodc.org]
• 6. medkoo.com [medkoo.com]
• 7. brainly.in [brainly.in]
• 8. researchgate.net [researchgate.net]
• 9. chemistry.mdma.ch [chemistry.mdma.ch]
• 10. One-pot synthesis of cyanohydrin derivatives from alkyl bromides via incorporation of two one-carbon components by consecutive radical/ionic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nitrile Synthesis via Catalytic Ammoxidation

Introduction

Catalytic ammoxidation is a powerful and atom-economical method for the synthesis of nitriles, which are crucial intermediates in the production of pharmaceuticals, agrochemicals, polymers, and other fine chemicals.[1][2] This process typically involves the reaction of a hydrocarbon (alkane, alkene, or aromatic) or an oxygenated substrate (alcohol or aldehyde) with ammonia (B1221849) and an oxidant, usually oxygen or air, over a heterogeneous catalyst.[1] The primary advantage of this single-step method is its efficiency and the generation of water as the main byproduct, aligning with the principles of green chemistry.[1][3] These notes provide an overview of two major applications of this technology—gas-phase synthesis for bulk chemicals and liquid-phase synthesis for fine chemicals—along with detailed experimental protocols.

Application Note 1: Gas-Phase Ammoxidation for Bulk Nitrile Production

Gas-phase ammoxidation is the cornerstone of industrial production for several key nitrile monomers, most notably acrylonitrile (B1666552) from propane (B168953) or propene.[4] The reactions are carried out at high temperatures in continuous-flow reactors, such as fixed-bed or fluidized-bed reactors, demanding robust and highly selective catalysts.[5]

Key Catalyst Systems and Performance

The development of multi-component mixed metal oxide catalysts has been pivotal for the success of industrial ammoxidation. Antimony- and molybdenum-based catalysts are particularly effective.[4][6] More recently, transition metal nitrides have also emerged as a promising new class of catalysts.[7][8]

Catalyst System	Substrate	Temp. (K)	Propane Conversion (%)	Acrylonitrile Yield (%)	Selectivity (%)	Reference(s)
Mo-V-Nb-Te-Ox	Propane	~693	~86	~60	~72	[4][7]
V-Sb-O Mixed Oxides	Propane	~773	-	34 - 40	-	[7][9]
Ni-Mo Mixed Nitrides	Propane	773	68.4	28.5	-	[7][8]
Bi-Fe-Ni-Co Molybdates	Propene	~700-750	-	>80	-	[4]

Protocol 1: Gas-Phase Ammoxidation of Propane in a Fixed-Bed Reactor

This protocol describes a typical laboratory-scale setup for testing catalysts for the gas-phase ammoxidation of propane to acrylonitrile.

1. Materials and Equipment:

• Catalyst: e.g., MoVNbTeOx, prepared via slurry method or co-precipitation.

• Gases: Propane (C₃H₈), Ammonia (NH₃), Oxygen (O₂), Helium (He) or Nitrogen (N₂) as a diluent/internal standard.

• Reactor: Quartz or stainless steel fixed-bed reactor (e.g., 10 mm internal diameter).

• Furnace: Tubular furnace with temperature controller.

• Gas Delivery: Mass flow controllers (MFCs) for precise gas metering.

• Analysis: Online Gas Chromatograph (GC) with FID and TCD detectors.

2. Catalyst Preparation (Example: MoVNbTeOx):

• Ammonium (B1175870) heptamolybdate, ammonium metavanadate, and telluric acid are dissolved in water at ~343 K.

• An aqueous solution of niobium oxalate (B1200264) is added to the mixture.

• The resulting slurry is spray-dried.

• The obtained precursor is calcined under a flow of nitrogen at ~873 K for several hours to form the active catalyst phases.

3. Experimental Procedure:

• Load the reactor with a known amount of catalyst (e.g., 0.5 - 1.0 g), supported by quartz wool.

• Place the reactor in the tubular furnace and connect the gas lines.

• Pre-treat the catalyst by heating under a flow of inert gas (He or N₂) to the desired reaction temperature (e.g., 693 K).

• Introduce the reactant gas mixture using MFCs. A typical molar ratio might be C₃H₈:NH₃:O₂:He = 1:1.2:2:15.

• Set the total flow rate to achieve a desired Gas Hourly Space Velocity (GHSV), for example, 10,000 h⁻¹.

• Allow the reaction to stabilize for at least one hour.

• Analyze the reactor effluent gas stream periodically using the online GC to determine the concentrations of reactants, products (acrylonitrile, acrolein, CO, CO₂), and unreacted starting materials.

• Calculate propane conversion, acrylonitrile selectivity, and yield based on the GC data.

4. Data Calculation:

• Propane Conversion (%) = ([C₃H₈]in - [C₃H₈]out) / [C₃H₈]in * 100

• Acrylonitrile Selectivity (%) = (moles of Acrylonitrile produced) / (moles of Propane reacted) * 100

• Acrylonitrile Yield (%) = (Propane Conversion * Acrylonitrile Selectivity) / 100

Application Note 2: Liquid-Phase Ammoxidation for Fine and Specialty Nitriles

For the synthesis of more complex or functionalized nitriles, particularly in the pharmaceutical and fine chemical industries, liquid-phase ammoxidation is often preferred. These reactions are typically performed under milder conditions using substrates like alcohols or aldehydes.[2][3] The use of single-atom or nanostructured catalysts has shown significant promise in this area, offering high selectivity and efficiency in aqueous media.[3]

Key Catalyst Systems and Performance

A variety of heterogeneous catalysts have been developed that demonstrate high activity for the conversion of alcohols and aldehydes to nitriles in the liquid phase.

Catalyst System	Substrate	Temp. (°C)	Solvent	Time (h)	Conversion/Yield (%)	Reference(s)
Fe₁-N-C Single-Atom	Benzyl (B1604629) alcohol	35	Water	12	99% Yield	[3]
Co-[Bmim]Br/C	Benzyl alcohol	120	Toluene	6	100% Conversion	[10]
Ru(OH)ₓ/TiO₂	Benzyl alcohol	120	Toluene	12	97% Yield	[2]
MnO₂ nanorods	Benzyl alcohol	120	Toluene	12	99% Yield	[2]
Iodine/TBHP	Methyl arenes	-	aq. NH₃	-	Moderate to Good Yields	[11]

Protocol 2: Liquid-Phase Ammoxidation of Benzyl Alcohol

This protocol outlines a general procedure for the synthesis of benzonitrile (B105546) from benzyl alcohol in a batch reactor, inspired by methods using modern heterogeneous catalysts.[3]

1. Materials and Equipment:

• Catalyst: e.g., Fe₁-N-C single-atom catalyst.

• Substrate: Benzyl alcohol.

• Reagents: Aqueous ammonia (25-28 wt%), internal standard (e.g., dodecane).

• Solvent: Deionized water or an organic solvent like toluene.

• Reactor: Glass pressure vessel or a stainless-steel autoclave equipped with a magnetic stirrer and temperature control.

• Oxidant: Molecular oxygen (O₂) or air, supplied via a balloon or from a cylinder.

• Analysis: Gas Chromatograph (GC) with a FID detector, or GC-MS for product identification.

2. Catalyst Preparation (Example: Fe₁-N-C):

• Synthesize a Zeolitic Imidazolate Framework (ZIF-8) precursor.

• Incorporate an iron source (e.g., FeCl₃) and an additive like benzylamine (B48309) into the ZIF-8 synthesis mixture.

• Isolate the resulting Fe-containing ZIF precursor.

• Pyrolyze the precursor under an inert atmosphere (N₂ or Ar) at a high temperature (e.g., 900 °C) to produce the Fe₁-N-C catalyst with atomically dispersed iron sites.

3. Experimental Procedure:

• To the reaction vessel, add the catalyst (e.g., 20 mg), benzyl alcohol (e.g., 0.5 mmol), aqueous ammonia (e.g., 2 mL), water (e.g., 3 mL), and an internal standard.

• Seal the reactor, then purge it several times with the chosen oxidant (e.g., air or O₂). Pressurize the reactor if required, or simply inflate a balloon of the oxidant gas.

• Place the reactor in a heating block or oil bath set to the desired temperature (e.g., 35 °C).

• Stir the reaction mixture vigorously for the specified duration (e.g., 12 hours).

• After the reaction, cool the vessel to room temperature and carefully depressurize it.

• Extract the product from the aqueous phase using an organic solvent (e.g., ethyl acetate).

• Analyze the organic phase by GC or GC-MS to determine conversion and yield based on the internal standard.

4. Post-Reaction Work-up:

• Filter the reaction mixture to recover the heterogeneous catalyst.

• Wash the recovered catalyst with water and ethanol, then dry it under vacuum for reuse in subsequent runs to test for recyclability.

Visualizing Ammoxidation Processes

Generalized Reaction Mechanism

The ammoxidation of an alcohol proceeds through a cascade of dehydrogenation and condensation steps. The alcohol is first oxidized to an aldehyde intermediate, which then reacts with ammonia to form an imine. A final dehydrogenation step yields the stable nitrile product and water.[10][12]

Caption: Generalized mechanism for alcohol ammoxidation.

Experimental Workflow for Gas-Phase Catalysis

A typical continuous-flow setup for gas-phase ammoxidation involves precise control over gas feeds, a high-temperature reactor, and online analysis of the product stream.[13][14]

Caption: Workflow for a gas-phase ammoxidation experiment.

Parameter Relationships in Catalytic Ammoxidation

The success of a catalytic ammoxidation process depends on the careful optimization of several interconnected parameters, which collectively determine the overall efficiency and product distribution.

Caption: Key parameters influencing ammoxidation outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. The ammoxidation of alcohols over heterogeneous catalysts for the green synthesis of nitriles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Efficient iron single-atom catalysts for selective ammoxidation of alcohols to nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review of the Catalysts Used in Propane Ammoxidation Reaction to Produce Acrylonitrile [ijraset.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. fhi.mpg.de [fhi.mpg.de]

Application Notes and Protocols: Decanenitrile in the Synthesis of Ketoenamides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the plausible role of decanenitrile as a starting material in the synthesis of ketoenamides. This document outlines a conceptual two-step synthetic pathway, complete with detailed experimental protocols and data presentation, to facilitate the practical application of this methodology in a laboratory setting.

Introduction

Ketoenamides are valuable structural motifs in medicinal chemistry and drug development, often serving as key intermediates in the synthesis of complex bioactive molecules. Their unique electronic and steric properties make them attractive pharmacophores. This document details a synthetic strategy that utilizes decanenitrile, a readily available long-chain aliphatic nitrile, as a precursor for the ultimate formation of a ketoenamide. The proposed pathway involves the conversion of decanenitrile to a ketone intermediate, which is subsequently transformed into the target ketoenamide.

Proposed Synthetic Pathway

The synthesis of a ketoenamide from decanenitrile can be envisioned through a two-stage process. The first stage involves the conversion of the nitrile group into a ketone via a Grignard reaction. The resulting ketone is then transformed into the corresponding ketoenamide in the second stage, which proceeds through a ketoxime intermediate followed by reductive acylation.

Caption: Proposed synthetic workflow from decanenitrile to a ketoenamide.

Experimental Protocols

Step 1: Synthesis of 2-Undecanone (B123061) from Decanenitrile via Grignard Reaction

This protocol describes the synthesis of 2-undecanone by reacting decanenitrile with methylmagnesium bromide.

Materials:

• Decanenitrile

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether

• Sulfuric acid (10% aqueous solution)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Ice bath

• Separatory funnel

Procedure:

• A dry 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel is charged with decanenitrile (0.1 mol, 15.33 g) dissolved in 150 mL of anhydrous diethyl ether.

• The flask is cooled in an ice bath to 0°C.

• Methylmagnesium bromide solution (0.12 mol, 40 mL of 3.0 M solution in diethyl ether) is added dropwise from the dropping funnel over a period of 30 minutes, maintaining the temperature below 10°C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then gently refluxed for 2 hours.

• The reaction mixture is cooled again in an ice bath, and 100 mL of 10% sulfuric acid is slowly added to quench the reaction and hydrolyze the intermediate imine.

• The mixture is transferred to a separatory funnel, and the organic layer is separated.

• The aqueous layer is extracted with diethyl ether (2 x 50 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution (50 mL), followed by brine (50 mL).

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation to afford 2-undecanone.

Expected Yield and Purity:

Product	Starting Material	Reagent	Solvent	Reaction Time	Temperature	Typical Yield	Purity
2-Undecanone	Decanenitrile	Methylmagnesium bromide	Diethyl ether	2.5 hours	Reflux	75-85%	>95%

Step 2: Synthesis of N-(Undec-2-en-2-yl)acetamide from 2-Undecanone

This two-part protocol details the conversion of 2-undecanone to its corresponding ketoenamide, N-(undec-2-en-2-yl)acetamide, via a ketoxime intermediate.

Step 2a: Synthesis of 2-Undecanone Oxime

Materials:

• 2-Undecanone

• Hydroxylamine hydrochloride

• Sodium acetate (B1210297)

• Ethanol (B145695)

• Water

Procedure:

• In a 250 mL round-bottom flask, a solution of hydroxylamine hydrochloride (0.11 mol, 7.65 g) and sodium acetate (0.11 mol, 9.02 g) in 50 mL of water is prepared.

• A solution of 2-undecanone (0.1 mol, 17.03 g) in 100 mL of ethanol is added to the flask.

• The mixture is heated at reflux for 2 hours.

• The reaction mixture is cooled to room temperature and poured into 300 mL of cold water.

• The precipitated solid is collected by filtration, washed with cold water, and dried to give 2-undecanone oxime.

Step 2b: Reductive Acylation of 2-Undecanone Oxime to N-(Undec-2-en-2-yl)acetamide

This procedure is adapted from a general method for the phosphine-mediated reductive acylation of oximes.[1][2]

Materials:

• 2-Undecanone oxime

• Acetic anhydride (B1165640)

• Triethylphosphine

• Toluene (B28343)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• A solution of 2-undecanone oxime (0.05 mol, 9.27 g) in 100 mL of toluene is prepared in a 250 mL round-bottom flask.

• Acetic anhydride (0.1 mol, 10.21 g) is added to the solution.

• Triethylphosphine (0.075 mol, 8.87 g) is added dropwise to the stirred solution at room temperature.

• The reaction mixture is heated to 80°C and stirred for 4 hours.

• The mixture is cooled to room temperature and washed with saturated sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to yield N-(undec-2-en-2-yl)acetamide.

Expected Yields for Step 2:

Product	Starting Material	Key Reagents	Typical Yield (Step 2a)	Typical Yield (Step 2b)	Overall Yield (from Ketone)
N-(Undec-2-en-2-yl)acetamide	2-Undecanone	Hydroxylamine HCl, Triethylphosphine, Acetic Anhydride	90-95%	80-90%[1]	72-85%

Reaction Mechanism Visualization

The following diagram illustrates the key steps in the conversion of decanenitrile to the ketone intermediate via the Grignard reaction.

Caption: Mechanism of the Grignard reaction with a nitrile to form a ketone.

Conclusion

The protocols outlined in these application notes provide a viable synthetic route for the preparation of ketoenamides starting from decanenitrile. The two-stage approach, involving a Grignard reaction followed by a robust conversion of the resulting ketone to the enamide, offers a practical and scalable method for accessing these important chemical entities. Researchers in drug discovery and development can utilize these methodologies to synthesize novel ketoenamide derivatives for their screening libraries and lead optimization programs.

References

• 1. Collection - Synthesis of Enamides via CuI-Catalyzed Reductive Acylation of Ketoximes with NaHSO3 - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 2. An Efficient Synthesis of Enamides from Ketones [organic-chemistry.org]

Technical Notes & Optimization

How to improve the yield of decanenitrile synthesis.

Welcome to the technical support center for the synthesis of decanenitrile. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) to help improve reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing decanenitrile, and which one offers the best yield?

There are several established methods for synthesizing decanenitrile. The optimal choice depends on available starting materials, scale, and equipment. The most common routes are:

• Nucleophilic Substitution: Reaction of a nonyl halide (e.g., 1-bromononane) with a cyanide salt (e.g., sodium cyanide). This is a robust and widely used method.[1][2]

• Free Radical Addition: Addition of acetonitrile (B52724) to an α-olefin like 1-octene (B94956) or 1-nonene, typically initiated by a radical initiator like di-tert-butyl peroxide (DTBP).[1][3]

• Dehydration of Decanamide (B1670024): Removal of water from decanamide using a dehydrating agent.[1]

• From Decanal (B1670006): Conversion of decanal (an aldehyde) to the nitrile, often via an oxime intermediate.[1][4]

While theoretical yields can be high for all methods, practical yields vary. Nucleophilic substitution often provides good yields (50-85%) under controlled conditions.[1] The free-radical addition method's yield is highly dependent on reaction parameters but can be optimized for high selectivity.[3]

Q2: I'm getting a low yield in my nucleophilic substitution reaction with 1-bromononane (B48978) and NaCN. What are the common causes?

Low yields in this Sₙ2 reaction are typically due to competing elimination reactions (E2), issues with reagents, or suboptimal reaction conditions.

Common Causes & Troubleshooting Steps:

• Presence of Water: Moisture can react with the cyanide salt and affect the reaction.

  • Solution: Ensure all glassware is oven-dried. Use an anhydrous polar aprotic solvent like DMSO, which effectively solvates the sodium cation while leaving the cyanide anion nucleophilic.[1]

• Competing E2 Elimination: The cyanide ion, being a moderate base, can promote the elimination of HBr from 1-bromononane to form 1-nonene, a common byproduct. This is exacerbated by high temperatures.

  • Solution: Maintain a moderate reaction temperature, typically between 80-100°C.[1] Avoid using strongly basic conditions.

• Poor Solubility of NaCN: Sodium cyanide has limited solubility in many organic solvents.

  • Solution: Dimethyl sulfoxide (B87167) (DMSO) is an excellent solvent choice for this reaction as it effectively dissolves NaCN.[1]

• Leaving Group: While bromide is a good leaving group, iodide is even better.

  • Solution: Consider converting 1-bromononane to 1-iodononane (B46442) in situ using a catalytic amount of sodium iodide (Finkelstein reaction) to accelerate the substitution.

Sₙ2 (Substitution) vs. E2 (Elimination) pathways.

Q3: My free-radical addition of acetonitrile to 1-octene has poor selectivity. How can I increase the yield of linear decanenitrile?

The key to high yield in this reaction is maximizing selectivity for the desired linear product while minimizing side reactions like telomerization or addition at the secondary carbon.[1] A patented process highlights that reaction temperature and reactant ratios are critical.[3]

Troubleshooting & Optimization:

• Low Temperature: Running the reaction at lower temperatures (e.g., refluxing acetonitrile at ~81°C) can lead to very long reaction times and poor selectivity.[3]

  • Solution: Increase the reaction temperature significantly. Temperatures between 150°C and 180°C in a pressurized reactor have been shown to dramatically increase selectivity (from ~20-30% to over 70%) and reduce reaction times from over 48 hours to just 1-2 hours.[3]

• Reactant Ratio: The ratio of acetonitrile to the olefin is crucial.

  • Solution: Use a large molar excess of acetonitrile. Ratios ranging from 100:1 to 200:1 (acetonitrile:olefin) are recommended to favor the formation of the 1:1 adduct and suppress telomerization.[3]

• Initiator Choice: The stability of the free radical initiator at the reaction temperature is important.

  • Solution: Di-tert-butyl peroxide (DTBP) is a suitable initiator for the higher temperature range (150-180°C) due to its appropriate decomposition rate.[3]

Optimized workflow for free-radical addition synthesis.

Data Presentation: Synthesis Method Comparison

Table 1: Comparison of Decanenitrile Synthesis Routes

Method	Starting Materials	Typical Yield	Advantages	Disadvantages
Nucleophilic Substitution	1-Bromononane, Sodium Cyanide	50 - 85%[1]	Milder conditions (<100°C), no specialized pressure equipment.[1]	Use of highly toxic cyanide salts, potential for elimination side reactions.[1]
Free Radical Addition	1-Octene, Acetonitrile, DTBP	58 - 72% (Selectivity)[3]	Readily available starting materials, can be highly selective.	Requires high temperatures and pressures (autoclave), large excess of acetonitrile needed.[1][3]
Dehydration of Amide	Decanamide, Dehydrating Agent	Variable	Avoids use of cyanide salts directly in the final step.	Requires preparation of the amide, dehydrating agents can be harsh.[5]
Biocatalytic (Aldoxime Dehydratase)	Decanal, Hydroxylamine	High[6][7]	Environmentally friendly, mild conditions, cyanide-free.[6]	Requires specialized enzymes, may not be suitable for all scales.

Table 2: Effect of Temperature on Free-Radical Addition Yield[3]

Data adapted from U.S. Patent 3,739,007 for the addition of acetonitrile to 1-octene.

Run	Temperature (°C)	Time (hours)	Olefin Conversion (%)	Selectivity to Decanenitrile (%)
Prior Art	81 (Reflux)	48	-	~20-30
Example 1	180	0.87	94	58
Example 2	150	4.5	83	-
Example 3	150	1.0	91	~72 (average)

Experimental Protocols

Protocol 1: Synthesis of Decanenitrile via Nucleophilic Substitution

This protocol describes the reaction of 1-bromononane with sodium cyanide in DMSO.

Materials:

• 1-bromononane

• Sodium cyanide (NaCN)

• Anhydrous dimethyl sulfoxide (DMSO)

• Drying tube (e.g., with CaCl₂)

• Round-bottom flask and condenser

• Heating mantle and magnetic stirrer

• Separatory funnel

• Diethyl ether

• Saturated brine solution

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube. Ensure all glassware is thoroughly dried.

• Reagents: In the flask, dissolve sodium cyanide (1.2 equivalents) in anhydrous DMSO under an inert atmosphere (e.g., nitrogen).

• Addition: Add 1-bromononane (1.0 equivalent) to the stirred solution.

• Reaction: Heat the mixture to 80-100°C. Monitor the reaction progress using TLC or GC until the starting material is consumed (typically 6-12 hours).[1]

• Work-up: Cool the reaction mixture to room temperature and carefully pour it into a separatory funnel containing water.

• Extraction: Extract the aqueous layer three times with diethyl ether.

• Washing: Combine the organic layers and wash them with water and then with a saturated brine solution to remove residual DMSO and salts.

• Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be further purified by vacuum distillation to yield pure decanenitrile.

Protocol 2: Synthesis of Decanenitrile via Free-Radical Addition

This protocol is based on the optimized, high-temperature method.[3] Caution: This procedure involves high pressures and temperatures and must be performed in a suitable autoclave by trained personnel.

Materials:

• Acetonitrile (large excess)

• 1-octene

• Di-tert-butyl peroxide (DTBP)

• High-pressure autoclave equipped with a stirrer, heating system, and injection port.

Procedure:

• Charging Reactor: Charge the autoclave with acetonitrile (e.g., 5.7 moles).

• Deoxygenation: Seal the reactor, pressure test, and deoxygenate by purging with an inert gas like nitrogen.

• Heating: Heat the stirred acetonitrile to the target reaction temperature (e.g., 150-180°C). The pressure will rise due to the solvent's vapor pressure.

• Reactant Injection: Prepare a solution of 1-octene (e.g., 0.15 moles) and DTBP (e.g., 0.075 moles). Using a high-pressure pump, inject this solution into the hot, stirred acetonitrile over a period of approximately 1 hour.

• Reaction: Maintain the reaction at temperature for 1 to 4 hours after the addition is complete. Monitor the conversion of 1-octene by taking samples for GC analysis, if the equipment allows.

• Cooldown: Once the reaction is complete, cool the autoclave to room temperature.

• Isolation: Carefully vent any excess pressure and open the reactor. The resulting liquid contains the product, unreacted acetonitrile, and minor byproducts.

• Purification: Isolate the product by first removing the volatile acetonitrile via distillation at atmospheric pressure. The remaining residue can then be purified by vacuum distillation to yield decanenitrile.[3]

References

• 1. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]
• 2. File:Laboratory synthesis of decanenitrile.svg - Wikimedia Commons [commons.wikimedia.org]
• 3. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 4. decanenitrile | CAS#:1975-78-6 | Chemsrc [chemsrc.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Nitrile Synthesis with Aldoxime Dehydratases: A Biocatalytic Platform with Applications in Asymmetric Synthesis, Bulk Chemicals, and Biorefineries - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Free-Radical Synthesis of Decanenitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the free-radical synthesis of decanenitrile.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the free-radical synthesis of decanenitrile?

A1: The most widely documented method is the free-radical addition of acetonitrile (B52724) to a terminal alkene, typically 1-nonene (B85954). This reaction is usually initiated by the thermal decomposition of a radical initiator, such as di-tert-butyl peroxide (DTBP) or benzoyl peroxide.

Q2: What are the primary side products in this synthesis?

A2: The main side products are telomers. Telomers are oligomeric species formed when the growing radical chain adds to multiple units of the alkene (1-nonene) before the chain transfer step that forms the desired nitrile. Other potential side reactions include radical polymerization of the alkene.

Q3: What are the typical reaction conditions?

A3: The reaction is generally carried out at elevated temperatures (e.g., >100 °C for DTBP initiation) and may require a pressurized reactor to maintain the reactants in the liquid phase. A large molar excess of acetonitrile is typically used to favor the formation of the 1:1 adduct (decanenitrile) over telomerization.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by gas chromatography (GC) by taking aliquots from the reaction mixture at regular intervals. The disappearance of the starting material (1-nonene) and the appearance of the product (decanenitrile) and any side products can be tracked.

Q5: What are the safety precautions for this reaction?

A5: This reaction involves flammable and potentially toxic materials. It is often conducted at high temperatures and pressures, requiring the use of appropriate safety equipment and a well-ventilated fume hood. Peroxide initiators can be explosive and should be handled with care according to safety data sheets.

Troubleshooting Guides

Below are common issues encountered during the free-radical synthesis of decanenitrile, along with their possible causes and recommended solutions.

Issue	Possible Causes	Solutions
Low or No Conversion of Starting Material	1. Ineffective Initiator: The radical initiator may have decomposed due to improper storage or the reaction temperature may be too low for efficient homolysis.2. Presence of Inhibitors: The alkene or solvent may contain radical inhibitors (e.g., stabilizers in the alkene, oxygen).	1. Verify Initiator and Temperature: Use a fresh batch of the radical initiator. Ensure the reaction temperature is appropriate for the chosen initiator (e.g., >120 °C for DTBP).2. Purify Reactants: Remove stabilizers from the alkene by passing it through a column of activated alumina (B75360). Deoxygenate the reaction mixture by bubbling an inert gas (e.g., nitrogen, argon) through it before heating.
Low Yield of Decanenitrile with Significant Starting Material Remaining	1. Insufficient Reaction Time: The reaction may not have been allowed to proceed to completion.2. Low Initiator Concentration: The concentration of the radical initiator may be too low to sustain the chain reaction.	1. Extend Reaction Time: Monitor the reaction by GC and continue heating until the starting material is consumed.2. Increase Initiator Concentration: Incrementally increase the amount of initiator. This can be done in portions during the reaction.
High Percentage of Telomer Side Products	1. Low Acetonitrile to Alkene Ratio: A lower concentration of acetonitrile increases the probability of the radical intermediate adding to another alkene molecule.2. High Reaction Temperature: Higher temperatures can sometimes favor telomerization.	1. Increase Acetonitrile Excess: Use a large molar excess of acetonitrile (e.g., 100:1 to 200:1 ratio of acetonitrile to 1-nonene).2. Optimize Temperature: Experiment with slightly lower reaction temperatures to see if it improves the selectivity for the 1:1 adduct.
Formation of Polymeric Material	High Alkene Concentration: If the concentration of the alkene is too high, radical polymerization can become a significant side reaction.	Maintain High Acetonitrile Dilution: Ensure a large excess of acetonitrile is used to keep the concentration of the alkene low.
Difficulty in Purifying Decanenitrile	Similar Boiling Points of Products: Higher-order telomers may have boiling points close to that of decanenitrile, making separation by distillation challenging.	Use Fractional Distillation under High Vacuum: For close-boiling impurities, use a fractional distillation setup with a high-efficiency column under reduced pressure.Employ Chromatography: Column chromatography using silica (B1680970) gel or alumina can be effective for separating the desired nitrile from non-polar telomers.

Experimental Protocols

Laboratory-Scale Synthesis of Decanenitrile

This protocol describes a representative procedure for the synthesis of decanenitrile from 1-nonene and acetonitrile on a laboratory scale.

Materials:

• 1-Nonene (purified by passing through activated alumina)

• Acetonitrile (anhydrous)

• Di-tert-butyl peroxide (DTBP)

• A high-pressure reaction vessel (autoclave) equipped with a magnetic stirrer, thermocouple, and pressure gauge.

Procedure:

• Reactor Setup: To a clean and dry 300 mL autoclave, add 150 mL (2.86 moles) of anhydrous acetonitrile.

• Deoxygenation: Seal the autoclave and deoxygenate the system by purging with dry nitrogen gas for 15-20 minutes.

• Pressurization and Heating: Pressurize the autoclave with nitrogen to approximately 10 psig and begin heating to 180 °C with stirring.

• Reactant Addition: In a separate vessel, prepare a solution of 1-nonene (e.g., 0.12 moles) and di-tert-butyl peroxide (e.g., 0.075 moles). This solution should be added to the heated autoclave in portions over a period of about 1 hour.

• Reaction Monitoring: Monitor the reaction progress by taking small aliquots from the reactor and analyzing them by GC to determine the conversion of 1-nonene.

• Cooling and Depressurization: Once the reaction is complete (typically after several hours, as indicated by GC analysis), cool the reactor to room temperature and carefully vent the excess pressure.

• Workup: Transfer the reaction mixture to a round-bottom flask. Remove the excess acetonitrile and other volatile components by rotary evaporation.

• Purification: The crude product, which will contain decanenitrile and telomeric side products, can be purified by fractional vacuum distillation. Further purification can be achieved by column chromatography on silica gel if necessary.

Visualizations

Reaction Workflow

Caption: Experimental workflow for the synthesis of decanenitrile.

Free-Radical Mechanism and Side Product Formation

Caption: Mechanism of decanenitrile formation and telomerization.

Technical Support Center: Purification of Crude Decanenitrile by Vacuum Distillation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of crude decanenitrile via vacuum distillation. It includes frequently asked questions, a troubleshooting guide for common experimental issues, a detailed experimental protocol, and key data presented in a clear format.

Frequently Asked Questions (FAQs)

Q1: Why is vacuum distillation the preferred method for purifying decanenitrile? A1: Decanenitrile has a high boiling point at atmospheric pressure, typically between 241-243 °C.[1][2][3] Heating the compound to such high temperatures can risk decomposition, leading to the formation of impurities like carbon monoxide and nitrogen oxides.[4][5] Vacuum distillation lowers the boiling point, allowing for purification at a lower temperature, which is more energy-efficient and minimizes thermal degradation of the product.[6]

Q2: What is the boiling point of decanenitrile under reduced pressure? A2: The boiling point of decanenitrile is dependent on the pressure. For example, at a pressure of 13 hPa (approximately 9.75 Torr), the boiling point is 114 °C.[1] Another source indicates a boiling point of 93 °C at 5 mm Hg (approximately 6.67 hPa).[7] It is crucial to monitor both temperature and pressure during distillation.

Q3: What are the potential impurities in crude decanenitrile? A3: While specific impurities depend on the synthesis route, crude nitriles can contain unreacted starting materials, solvents, and byproducts from side reactions. For nitriles produced via ammoxidation, impurities can include water, acetone, and other low-boiling-point compounds.[8] It is also possible to have higher-boiling point impurities or colored degradation products that vacuum distillation can effectively remove.

Q4: What are the primary safety concerns when working with decanenitrile? A4: Decanenitrile can be harmful if inhaled or comes into contact with the skin.[4][9] It is essential to work in a well-ventilated area, such as a fume hood, and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9][10] Upon heating, it may emit toxic fumes.[11]

Q5: How should purified decanenitrile be stored? A5: Decanenitrile should be stored in a cool, dry, and well-ventilated place in a tightly sealed container.[4][9] It should be kept away from heat, sparks, open flames, and strong oxidizing agents.[4][9]

Data Presentation: Physical Properties of Decanenitrile

Property	Value
Molecular Formula	C₁₀H₁₉N[12][13]
Molecular Weight	153.27 g/mol [3][5]
Boiling Point (Atmospheric)	241-243 °C[1][2][3]
Boiling Point (Reduced Pressure)	114 °C @ 13 hPa[1]
Melting Point	-15 °C to -18 °C[1][2]
Density	0.818 g/mL[11]
Appearance	Colorless to pale yellow liquid[9][12]

Experimental Protocol: Vacuum Distillation of Decanenitrile

Objective: To purify crude decanenitrile by removing low-boiling and high-boiling impurities.

Materials and Equipment:

• Crude decanenitrile

• Round-bottom flask (distilling flask)

• Claisen adapter

• Short path distillation head with condenser and vacuum connection

• Receiving flasks

• Thermometer and adapter

• Heating mantle with stirrer

• Magnetic stir bar

• Vacuum pump

• Cold trap (recommended)

• Vacuum tubing (thick-walled)

• Joint grease

• Lab jack

• Clamps and stand

Procedure:

• Apparatus Assembly:

  • Inspect all glassware for cracks or defects before assembly.

  • Place a magnetic stir bar in the round-bottom flask.

  • Add the crude decanenitrile to the flask, filling it to no more than two-thirds of its capacity.

  • Lightly grease all ground-glass joints to ensure a good seal.

  • Assemble the distillation apparatus as shown in the workflow diagram below. Use a Claisen adapter to prevent bumping.[14]

  • Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the vapor temperature.

  • Connect the condenser to a circulating water source (water in at the bottom, out at the top).

  • Connect the vacuum adapter to a cold trap and then to the vacuum pump using thick-walled tubing.[14]

• Distillation Process:

  • Turn on the stirring mechanism.

  • Start the vacuum pump to slowly evacuate the system. A hissing sound indicates a leak which must be addressed.[14]

  • Once the desired pressure is reached and stable, begin to gently heat the distilling flask with the heating mantle.

  • Monitor the temperature and pressure. The first fraction to distill will likely be low-boiling impurities. Collect this in a separate receiving flask.

  • As the temperature rises and stabilizes at the boiling point of decanenitrile for the given pressure, change to a new receiving flask to collect the purified product.

  • Continue distillation until most of the decanenitrile has been collected, leaving a small amount of residue in the distilling flask to avoid distilling to dryness.

• Shutdown Procedure:

  • Turn off the heating mantle and allow the system to cool to room temperature.[14]

  • Slowly and carefully vent the system by opening the stopcock on the vacuum adapter or breaking the vacuum at the pump.[14]

  • Turn off the vacuum pump and the condenser water flow.

  • Disassemble the glassware and store the purified decanenitrile in a properly labeled, sealed container.

Mandatory Visualization

References

• 1. Buy Decanenitrile | 1975-78-6 | >98% [smolecule.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 7. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 8. US4308108A - Process for purification of crude acetonitrile - Google Patents [patents.google.com]
• 9. Decanenitrile (1975-78-6) | Industrial Chemicals Manufacturer [chemicalbull.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. CAS 1975-78-6: Decanenitrile | CymitQuimica [cymitquimica.com]
• 13. Decanenitrile (CAS 1975-78-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low conversion rates in nitrile synthesis.

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during nitrile synthesis and improve reaction yields.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Low Conversion in Nitrile Synthesis from Primary Amides

Question 1: My nitrile synthesis via dehydration of a primary amide is resulting in a low yield. What are the common causes and how can I improve it?

Low yields in the dehydration of primary amides to nitriles often stem from incomplete reactions, side reactions, or product degradation. Here are common causes and troubleshooting steps:

• Inadequate Dehydrating Agent: The choice and amount of the dehydrating agent are critical.

  • Troubleshooting:

    • Ensure the dehydrating agent is fresh and anhydrous. Common agents include phosphorus pentoxide (P₄O₁₀), thionyl chloride (SOCl₂), phosphorus oxychloride (POCl₃), and trifluoroacetic anhydride (B1165640) (TFAA).[1][2][3][4][5][6]

    • Consider using milder, more modern reagents which can lead to faster reactions and higher yields.[1]

    • Optimize the stoichiometry of the dehydrating agent. An excess may be necessary, but a large excess can lead to side reactions.[1]

• Harsh Reaction Conditions: High temperatures can lead to the decomposition of starting materials or products, particularly for sensitive substrates.[1]

  • Troubleshooting:

    • Attempt the reaction at a lower temperature. Some modern methods allow for dehydration at room temperature or even 0°C.[1]

    • If heating is necessary, ensure uniform and controlled heating to prevent localized overheating.[1]

• Presence of Water: Moisture can consume the dehydrating agent and lead to the hydrolysis of the starting amide or the nitrile product.[1]

  • Troubleshooting:

    • Use anhydrous solvents and reagents.

    • Thoroughly dry all glassware before use.

    • Run the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]

• Side Reactions: The formation of byproducts can significantly lower the yield of the desired nitrile.

  • Troubleshooting:

    • Analyze the crude reaction mixture (e.g., by TLC, GC-MS, or NMR) to identify major byproducts.[1] This can provide insights into the undesired reaction pathways.

Low Conversion in Nitrile Synthesis from Alkyl Halides (Kolbe Synthesis)

Question 2: I am experiencing low conversion in my Kolbe nitrile synthesis. What factors could be affecting my reaction?

The Kolbe nitrile synthesis, which involves the reaction of an alkyl halide with a metal cyanide, is a common method for preparing alkyl nitriles.[7][8] Low conversion can be attributed to several factors:

• Substrate Reactivity: The reactivity of the alkyl halide plays a significant role.

  • Troubleshooting:

    • Primary alkyl halides and benzylic halides generally give good to excellent yields.[7][9]

    • Secondary bromides and chlorides react with moderate yields.[7]

    • Tertiary halides are prone to side reactions, such as E2 elimination, and are generally not suitable for this reaction.[5][7]

    • Alkyl iodides are typically more reactive than bromides or chlorides.[9] Consider converting the alkyl halide to an iodide in situ using a catalytic amount of sodium or potassium iodide (Finkelstein reaction) to improve reactivity.[7]

• Reaction Conditions: The choice of solvent and temperature is crucial.

  • Troubleshooting:

    • Use a polar aprotic solvent like DMSO or acetone (B3395972).[7] DMSO is often preferred for more sterically hindered substrates.[7]

    • Ensure the solvent is dry.[7]

    • The reaction may require heating (reflux) to proceed at a reasonable rate.[1][7] Monitor the reaction by TLC or GC to determine the optimal reaction time.[1]

• Cyanide Source: The nature of the cyanide salt can influence the outcome.

  • Troubleshooting:

    • Alkali metal cyanides like sodium cyanide (NaCN) or potassium cyanide (KCN) in polar solvents favor the SN2 reaction to form the nitrile.[7]

    • More covalent cyanide salts, such as silver cyanide or cuprous cyanide, tend to favor the formation of isonitriles.[7]

Formation of Isonitrile Byproduct

Question 3: I am observing the formation of an isonitrile byproduct in my reaction of an alkyl halide with a cyanide salt. How can I minimize this?

The cyanide ion is an ambident nucleophile, meaning it can react through either the carbon or the nitrogen atom, leading to the formation of nitriles (R-CN) and isonitriles (R-NC), respectively.[7] The ratio of these products is influenced by the reaction conditions.

• Solvent Choice: The solvent plays a key role in determining the nucleophilic site of the cyanide ion.

  • Troubleshooting:

    • Polar aprotic solvents like DMSO and acetone favor the attack from the more nucleophilic carbon atom, leading to the desired nitrile.[7]

    • Protic solvents can solvate the carbon end of the cyanide ion more effectively, which may favor attack from the nitrogen atom, increasing isonitrile formation.[7]

• Cyanide Salt: The counter-ion of the cyanide salt affects the nucleophilicity.

  • Troubleshooting:

    • Use alkali metal cyanides (e.g., NaCN, KCN) which favor the formation of the nitrile via an SN2 pathway.[7]

    • Avoid more covalent metal cyanides like silver cyanide (AgCN) or copper cyanide (CuCN) as they tend to produce more isonitrile.[7]

• Work-up Procedure: Isonitriles can often be removed during the work-up.

  • Troubleshooting:

    • Isonitriles can be hydrolyzed to primary amines and formic acid. An extraction with hydrochloric acid during the work-up can help remove these impurities.[7]

Low Yield in Cyanation of Aryl Halides

Question 4: My palladium-catalyzed cyanation of an aryl halide is giving a low yield. What are the potential issues?

Palladium-catalyzed cyanation is a powerful method for synthesizing aryl nitriles. However, low yields can arise from several factors:

• Inactive Catalyst: The palladium catalyst may be deactivated or of poor quality.[10]

  • Troubleshooting:

    • Use a fresh batch of catalyst or a pre-catalyst that is activated in situ.[10]

    • Handle the catalyst properly to avoid exposure to air and moisture.[10]

    • Consider screening different ligands that can stabilize the catalyst and promote the reaction.[10]

• Insufficient Reaction Time or Temperature: The reaction may not have reached completion.

  • Troubleshooting:

    • Monitor the reaction progress over time using TLC, LC-MS, or GC-MS.[10]

    • If the reaction stalls, consider incrementally increasing the temperature. Be aware that higher temperatures might lead to side product formation.[10]

• Problem with the Cyanide Source: The cyanide source may not be effective under the reaction conditions.

  • Troubleshooting:

    • While traditional sources like KCN and NaCN can be used, they often require high temperatures.

    • Alternative cyanide sources like zinc cyanide (Zn(CN)₂) or potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) can be effective under milder conditions and may be more tolerant of sensitive functional groups.[11][12]

    • For some protocols, slow addition of the cyanide source, such as trimethylsilyl (B98337) cyanide (TMSCN), can be crucial for success.[11]

Data Presentation

Table 1: Common Dehydrating Agents for Amide to Nitrile Conversion

Dehydrating Agent	Formula	Conditions	Notes
Thionyl Chloride	SOCl₂	Often requires heating.[1][2]	Byproducts are SO₂ and HCl.[2] May not be suitable for acid-sensitive substrates.[2]
Phosphorus Pentoxide	P₂O₅	Typically requires heating.[1][4]	A powerful dehydrating agent.
Phosphorus Oxychloride	POCl₃	Heating is usually necessary.[1][2]	Byproduct is HCl.[2] Not ideal for acid-sensitive substrates.[2]
Trifluoroacetic Anhydride	TFAA	Milder, non-acidic conditions.[1][2]	Can potentially cause trifluoroacetylation of reactive functional groups like amines.[2]

Table 2: Optimization of Reaction Conditions for Geranyl Nitrile Synthesis

Factor	Variation	Citral Conversion Rate (%)	Geranyl Nitrile Yield (%)
Molar Ratio (citral:NH₃·H₂O:H₂O₂:CuCl)	1:2.7:5.5:0.045	97.50	94.59
Solvent	Isopropanol (36 mL)	97.50	94.59
Reaction Time	5 h	97.50	94.59
Reaction Temperature	10-15 °C	97.50	94.59
Scale-up (2x)	-	95.75	92.88
Scale-up (3x)	-	95.05	92.20
Scale-up (5x)	-	95.00	92.15

Data from a study on the optimization of geranyl nitrile synthesis from citral.[13]

Experimental Protocols

Protocol 1: Dehydration of a Primary Amide to a Nitrile using Thionyl Chloride

This protocol describes a general procedure for the dehydration of a primary amide using thionyl chloride.[1]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the primary amide (1 equivalent).

• Solvent: Add a suitable anhydrous solvent (e.g., dichloromethane (B109758) or toluene) to dissolve or suspend the amide.

• Reagent Addition: Under an inert atmosphere, slowly add thionyl chloride (SOCl₂) (1.1 to 1.5 equivalents) to the reaction mixture. This is often done at 0 °C to control the initial exothermic reaction.

• Reaction: After the addition is complete, heat the reaction mixture to reflux and monitor the progress by TLC or GC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the excess thionyl chloride by slowly adding it to a cold aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The crude nitrile can then be purified by distillation or chromatography.

Protocol 2: Kolbe Nitrile Synthesis from an Alkyl Halide

This protocol outlines the synthesis of a nitrile from a primary or secondary alkyl halide using sodium cyanide.[1]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the alkyl halide (1 equivalent).

• Solvent: Add a suitable dry, polar aprotic solvent (e.g., DMSO or acetone).

• Reagent Addition: Add sodium cyanide (NaCN) (1.1 to 1.2 equivalents) to the solution.

• Reaction: Heat the mixture to a temperature that allows for a reasonable reaction rate (e.g., 50-80 °C) and monitor the reaction by TLC or GC.[1]

• Work-up: After the reaction is complete, cool the mixture and pour it into water.

• Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate. The crude product can be further purified by distillation or chromatography.

Visualizations

Caption: Troubleshooting workflow for low nitrile yield from amide dehydration.

Caption: Troubleshooting guide for the Kolbe nitrile synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Amide to Nitrile - Common Conditions [commonorganicchemistry.com]
• 3. orgosolver.com [orgosolver.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Preparation of Nitriles - Chemistry Steps [chemistrysteps.com]
• 6. Amide Dehydration Mechanism by SOCl2, POCl3, and P2O5 - Chemistry Steps [chemistrysteps.com]
• 7. Kolbe nitrile synthesis - Sciencemadness Wiki [sciencemadness.org]
• 8. studysmarter.co.uk [studysmarter.co.uk]
• 9. Direct Oxidative Conversion of Alkyl Halides into Nitriles with Molecular Iodine in Aqueous Ammonia [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05960A [pubs.rsc.org]
• 13. The Optimization of Synthesis Process of Geranyl Nitrile [aeeisp.com]

Technical Support Center: Optimizing Decanenitrile Formation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the synthesis of decanenitrile.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing decanenitrile?

A1: The primary methods for synthesizing decanenitrile include:

• Nucleophilic Substitution (Kolbe Nitrile Synthesis): Reaction of a decyl halide (e.g., 1-bromononane (B48978) or decyl bromide) with a metal cyanide, such as sodium or potassium cyanide.[1][2][3][4] This is a widely used method for preparing alkyl nitriles.[2]

• Dehydration of Amides: This method involves the dehydration of decanamide (B1670024) using a dehydrating agent like phosphorus(V) oxide (P₄O₁₀), thionyl chloride (SOCl₂), or phosphorus oxychloride (POCl₃).[3][5][6][7]

• From Fatty Acids and Ammonia (B1221849): Decanoic acid can be converted to decanenitrile by reacting it with ammonia at high temperatures, often in the presence of a catalyst.[8][9][10][11] This can be performed in either the liquid or gas phase.[8][9]

• Free Radical Addition to Olefins: This involves the free radical-mediated addition of acetonitrile (B52724) to an α-olefin like 1-nonene, initiated by a radical initiator such as di-tert-butyl peroxide (DTBP).[5][12]

• From Aldehydes: Decanenitrile can be synthesized from decanal (B1670006) and hydroxylamine (B1172632) hydrochloride.[5] Another general method involves the reaction of aldehydes with hydrogen cyanide to form hydroxynitriles.[3]

Q2: What are the key safety precautions when working with cyanides?

A2: Working with cyanide salts (e.g., NaCN, KCN) and hydrogen cyanide is extremely hazardous and requires strict safety protocols.[3] Acute cyanide poisoning can occur, and exposure may interfere with iodine uptake by the thyroid gland.[13] Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (gloves, safety goggles, lab coat), and have an emergency plan in place, including access to a cyanide antidote kit.[13]

Q3: What are the physical and chemical properties of decanenitrile?

A3: Decanenitrile is a clear, colorless to pale yellow liquid.[14] It is insoluble in water but soluble in organic solvents like alcohol, ether, and oils.[1][14] It has a boiling point of approximately 241-243 °C.[15] The cyano group can be hydrolyzed to carboxylic acids or amides, or reduced to amines.[5]

Troubleshooting Guides

Method 1: Nucleophilic Substitution of Decyl Halides

Q: My yield of decanenitrile is low when reacting decyl bromide with sodium cyanide. What are the possible causes and solutions?

A: Low yields in this reaction can be attributed to several factors:

• Isonitrile Formation: The cyanide ion (CN⁻) is an ambident nucleophile, meaning it can attack with either the carbon or the nitrogen atom. This can lead to the formation of the isonitrile isomer as a side product.[2] The ratio of nitrile to isonitrile depends on the solvent and reaction mechanism.[2]

  • Solution: Using a polar aprotic solvent like dimethyl sulfoxide (B87167) (DMSO) favors the formation of the nitrile.[2]

• Side Reaction with Water: If water is present in the reaction mixture, it can lead to the formation of decanol (B1663958) as a byproduct through substitution of the halide by hydroxide (B78521) ions.[3]

  • Solution: Ensure all reagents and glassware are dry. Use an anhydrous solvent.[3]

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Increase the reaction time or temperature (heating under reflux is common).[3] Ensure efficient stirring to maximize contact between the reactants, especially since sodium cyanide has low solubility in many organic solvents.

Q: I am observing an unexpected peak in my GC-MS analysis. What could it be?

A: Besides the starting materials and the desired decanenitrile, potential byproducts include:

• Decyl isonitrile: As mentioned above, this is a common isomer byproduct.[2]

• Decanol: Formed if moisture is present in the reaction.[3]

• Elimination products (decene): If the reaction conditions are too harsh or a sterically hindered base is present, elimination can compete with substitution.

Method 2: Dehydration of Decanamide

Q: The dehydration of my decanamide is not proceeding efficiently. What can I do?

A: Inefficient dehydration can be due to:

• Inactive Dehydrating Agent: The dehydrating agent (e.g., P₄O₁₀) may have absorbed moisture from the air and lost its activity.

  • Solution: Use a fresh, unopened container of the dehydrating agent or ensure it has been stored properly in a desiccator.

• Insufficient Temperature: The reaction requires heating to proceed.

  • Solution: Ensure the solid mixture of the amide and dehydrating agent is heated sufficiently to allow for the distillation of the liquid nitrile product.[3]

• Poor Mixing: Inadequate mixing of the solid reactants can lead to an incomplete reaction.

  • Solution: Ensure the amide and dehydrating agent are thoroughly mixed before heating.

Method 3: Synthesis from Decanoic Acid and Ammonia

Q: My conversion of decanoic acid to decanenitrile is low, and I am recovering a lot of starting material and amide intermediate. How can I improve the yield?

A: This reaction is an equilibrium process, so driving it towards the nitrile product is key.[10]

• Water Removal: The reaction produces water, and its presence can shift the equilibrium back towards the reactants.[8]

  • Solution: Continuously remove water from the reactor as it is formed.[8]

• Temperature and Pressure: These are critical parameters. The conversion of the amide to the nitrile is favored at higher temperatures and lower pressures.[9]

  • Solution: Optimize the temperature and pressure according to the specific setup (liquid or gas phase). For liquid-phase reactions, temperatures around 280-360 °C are common.[8][9]

• Ammonia to Acid Ratio: An excess of ammonia is typically used to push the equilibrium towards the products.[8]

  • Solution: Use a molar excess of ammonia (e.g., 2-4 times the stoichiometric amount).[8]

• Catalyst Activity: The catalyst can deactivate over time.

  • Solution: Ensure the catalyst (e.g., metal oxides like ZnO, Al₂O₃) is active.[8][16] Catalyst acidity can positively correlate with nitrile yield.[16]

Data Presentation

Table 1: Comparison of Reaction Conditions for Nitrile Synthesis from Fatty Acids.

Parameter	Liquid-Phase Process	Gas-Phase Process
Temperature	280–360 °C[8]	300–600 °C[8]
Pressure	Sufficient to maintain liquid phase[9]	Atmospheric or slightly above
NH₃/Fatty Acid Molar Ratio	2–4[8]	Variable, dependent on catalyst and temp.[16]
Catalyst	Metal oxides (e.g., ZnO, Al₂O₃)[8]	Solid catalysts (e.g., silica (B1680970) gel, V₂O₅, Fe₂O₃, ZrO₂)[8][16]
Reaction Time	Several hours[8]	A few seconds[8]

Table 2: Example Conditions for Free Radical Addition of Acetonitrile to 1-Octene (to form Decanenitrile).

Parameter	Value	Reference
Reactants	1-Octene, Acetonitrile	[12]
Initiator	Di-tert-butyl peroxide (DTBP)	[5]
Acetonitrile/Olefin Molar Ratio	~19:1 (2.86 moles acetonitrile to 0.15 moles 1-octene)	[5]
Temperature	180 °C	[12]
Pressure	Autogenous	[12]
Conversion of 1-Octene	94%	[12]
Selectivity to Decanenitrile	58%	[12]

Experimental Protocols

Protocol 1: Decanenitrile Synthesis via Nucleophilic Substitution (Kolbe Nitrile Synthesis)

This protocol is a generalized procedure based on the Kolbe nitrile synthesis.[2]

• Setup: In a round-bottomed flask equipped with a reflux condenser and a magnetic stirrer, add sodium cyanide (1.1 equivalents).

• Solvent: Add anhydrous dimethyl sulfoxide (DMSO) to the flask.[2]

• Reactant Addition: Slowly add 1-bromononane or decyl bromide (1.0 equivalent) to the stirred suspension.

• Reaction: Heat the mixture under reflux for several hours.[3] Monitor the reaction progress using TLC or GC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation.

Protocol 2: Decanenitrile Synthesis from Decanoic Acid and Ammonia (Conceptual Liquid-Phase Process)

This protocol is based on the general principles of fatty acid amination and dehydration.[8][9]

• Reactor Charging: Charge a high-pressure reactor with decanoic acid and a dehydration catalyst (e.g., zinc oxide).

• Sealing and Purging: Seal the reactor and purge with an inert gas (e.g., nitrogen).

• Ammonia Introduction: Introduce ammonia gas into the reactor to the desired pressure. An excess of ammonia is used.[8]

• Heating: Heat the reactor to the target temperature (e.g., 280-320 °C) while stirring.[8][9]

• Reaction and Water Removal: Maintain the temperature and pressure for several hours.[8] If the reactor setup allows, continuously remove the water that is formed.

• Cooling and Depressurization: After the reaction, cool the reactor to room temperature and carefully vent the excess ammonia.

• Purification: The resulting crude product can be purified by fractional distillation under vacuum to separate the decanenitrile from unreacted starting materials and byproducts.

Visualizations

Caption: Workflow for Decanenitrile Synthesis via Kolbe Reaction.

Caption: Troubleshooting Logic for Low Yield in Kolbe Synthesis.

References

• 1. Decanonitrile | 1975-78-6 [chemicalbook.com]
• 2. Kolbe nitrile synthesis - Wikipedia [en.wikipedia.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. File:Laboratory synthesis of decanenitrile.svg - Wikimedia Commons [commons.wikimedia.org]
• 5. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]
• 6. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 7. Preparation of Nitriles - Chemistry Steps [chemistrysteps.com]
• 8. High-Yield Production of Fatty Nitriles by One-Step Vapor-Phase Thermocatalysis of Triglycerides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. US3299117A - Stepwise preparation of fatty acid nitriles - Google Patents [patents.google.com]
• 10. tue.nl [tue.nl]
• 11. US3850974A - Production of nitriles - Google Patents [patents.google.com]
• 12. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. CAS 1975-78-6: Decanenitrile | CymitQuimica [cymitquimica.com]
• 15. chemsynthesis.com [chemsynthesis.com]
• 16. pubs.acs.org [pubs.acs.org]

Removing telomer byproducts in decanenitrile production.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of decanenitrile, specifically focusing on the removal of telomer byproducts generated during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are telomer byproducts in the context of decanenitrile production?

A1: In the free-radical addition of acetonitrile (B52724) to an alkene (e.g., 1-octene (B94956) or 1-nonene) to produce decanenitrile, telomerization is a common side reaction. This process results in the formation of oligomers where multiple alkene units are added to the acetonitrile radical before termination. These telomers are higher molecular weight and higher boiling point impurities that need to be removed to obtain pure decanenitrile.

Q2: Why is the removal of telomer byproducts important for drug development professionals?

A2: For applications in drug development and other high-purity fields, the presence of impurities such as telomers can be detrimental. These byproducts can interfere with subsequent reaction steps, affect the physicochemical properties of the final product, and introduce potential toxicological risks. Therefore, achieving high purity of decanenitrile is a critical quality attribute.

Q3: What are the primary methods for removing telomer byproducts from decanenitrile?

A3: The two primary and most effective methods for removing higher-boiling telomer byproducts from decanenitrile are fractional vacuum distillation and column chromatography over neutral alumina (B75360).[1]

Q4: How can I detect and quantify the presence of telomer byproducts in my decanenitrile sample?

A4: Gas Chromatography (GC) is the most common and effective analytical technique for this purpose. Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify the structures of the telomer byproducts, while Gas Chromatography with Flame Ionization Detection (GC-FID) is excellent for quantifying the purity of decanenitrile and the relative amounts of telomer impurities.

Troubleshooting Guides

Fractional Vacuum Distillation

Problem 1: Poor separation between decanenitrile and the first telomer byproduct.

• Possible Cause:

  • Insufficient column efficiency (not enough theoretical plates).

  • Incorrect reflux ratio.

  • Distillation rate is too fast.

  • Fluctuations in vacuum pressure.

• Solutions:

  • Increase Column Efficiency:

    • Use a longer distillation column.

    • If using a packed column, choose a more efficient packing material (e.g., Raschig rings or metal sponge packing over glass beads). Vigreux columns are a good option for moderate separation challenges and have lower hold-up volume.[2][3][4]

  • Optimize Reflux Ratio: A higher reflux ratio generally leads to better separation but slower distillation.[5][6][7][8] Start with a reflux ratio of around 10:1 and adjust as needed based on the separation observed in your initial fractions.

  • Reduce Distillation Rate: A slower distillation rate allows for more vaporization-condensation cycles within the column, leading to better separation. Aim for a collection rate of 1-2 drops per second.

  • Stabilize Vacuum: Ensure all connections in your distillation setup are secure and there are no leaks. Use a high-quality vacuum pump and a vacuum controller to maintain a stable pressure.

Problem 2: The decanenitrile product is thermally decomposing during distillation.

• Possible Cause:

  • The heating mantle temperature is too high.

  • The vacuum is not low enough, requiring a higher distillation temperature.

• Solutions:

  • Lower Heating Mantle Temperature: The heating bath should be set only 20-30°C higher than the boiling point of the liquid in the distillation flask.[9]

  • Improve Vacuum: A lower vacuum will decrease the boiling point of decanenitrile, allowing for distillation at a lower, safer temperature. Aim for a vacuum of around 5 mmHg, which should allow decanenitrile to distill at approximately 93°C.[1]

  • Use a Cold Trap: A cold trap between your distillation setup and the vacuum pump is crucial to protect the pump from corrosive vapors and to help maintain a stable vacuum.[10]

Column Chromatography

Problem 3: Decanenitrile is co-eluting with telomer byproducts.

• Possible Cause:

  • The solvent system is too polar, causing all components to elute too quickly.

  • The column is overloaded with the sample.

  • Improper column packing leading to channeling.

• Solutions:

  • Use a Less Polar Eluent: Since decanenitrile and its telomers are non-polar, start with a very non-polar solvent like petroleum ether or hexanes.[11][12] If separation is still poor, consider a very slight increase in polarity by adding a small percentage (e.g., 0.5-1%) of a slightly more polar solvent like diethyl ether or dichloromethane.

  • Gradient Elution: A gradient elution can be effective for separating oligomers. Start with a non-polar solvent to elute the decanenitrile, and then gradually increase the polarity of the mobile phase to elute the more strongly retained telomers.[13][14][15]

  • Reduce Sample Load: The amount of crude sample should be appropriate for the size of the column. A general rule of thumb is to use 20-50 times the weight of adsorbent (alumina) to the weight of the sample.[11]

  • Proper Column Packing: Ensure the alumina is packed uniformly to avoid channels that would allow the sample to pass through without proper separation. Using a slurry packing method is often more effective than dry packing for achieving a homogenous column bed.[16]

Problem 4: Low recovery of decanenitrile from the column.

• Possible Cause:

  • The decanenitrile is irreversibly adsorbed onto the alumina.

  • The chosen eluent is not polar enough to elute the decanenitrile.

  • High hold-up volume in the column packing.

• Solutions:

  • Use Neutral Alumina: Basic or acidic alumina can sometimes cause unwanted reactions or irreversible adsorption. Ensure you are using neutral alumina.[1][12][17]

  • Slightly Increase Eluent Polarity: If decanenitrile is not eluting with a completely non-polar solvent, a very small increase in the eluent's polarity may be necessary to move it off the column.

  • Choose Appropriate Packing: While highly efficient, some packing materials can have a high hold-up volume, leading to product loss. For smaller scale purifications, a Vigreux column for distillation might be a better choice to maximize recovery.[2]

Data Presentation

Table 1: Comparison of Purification Methods for Decanenitrile

Parameter	Fractional Vacuum Distillation	Column Chromatography (Neutral Alumina)
Principle of Separation	Difference in boiling points	Differential adsorption based on polarity
Typical Purity Achieved	> 98%	> 99%
Typical Recovery	80 - 90%	70 - 85%
Scale	Suitable for both small and large scale	More practical for small to medium scale
Primary Impurities Removed	Higher and lower boiling point impurities	Polar impurities and separation of non-polar compounds
Key Advantage	Efficient for large quantities	High resolution for removing closely related impurities

Table 2: Analytical Parameters for Quality Control

Analytical Method	GC-FID	GC-MS
Purpose	Quantification of purity and impurities	Identification of impurities
Typical Column	Non-polar (e.g., DB-1, DB-5) or slightly polar	Non-polar (e.g., DB-1ms, DB-5ms)
Typical Temperature Program	100°C (hold 2 min), ramp to 280°C at 15°C/min, hold 10 min	100°C (hold 2 min), ramp to 300°C at 15°C/min, hold 10 min
Expected Retention Order	Decanenitrile followed by telomers in increasing order of molecular weight	Decanenitrile followed by telomers in increasing order of molecular weight

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation of Crude Decanenitrile

• Apparatus Setup:

  • Assemble a fractional vacuum distillation apparatus using a round-bottom flask, a packed or Vigreux distillation column (at least 30 cm in length), a distillation head with a thermometer, a condenser, a receiving flask (or a cow-type adapter for collecting multiple fractions), and a vacuum source with a pressure gauge and cold trap.

  • Ensure all glassware is free of cracks and all joints are properly sealed with vacuum grease.

• Sample Preparation:

  • Charge the round-bottom flask with the crude decanenitrile (no more than two-thirds full).

  • Add boiling chips or a magnetic stir bar for smooth boiling.

• Distillation Procedure:

  • Begin stirring (if using a stir bar).

  • Slowly evacuate the system to a stable pressure of approximately 5 mmHg.

  • Once the pressure is stable, begin heating the distillation flask.

  • Observe the vapor rising up the column. Adjust the heating rate to maintain a slow and steady distillation rate (1-2 drops per second).

  • Maintain an appropriate reflux ratio to ensure good separation.

  • Collect a forerun fraction containing any low-boiling impurities.

  • Collect the main fraction of decanenitrile at a constant temperature (approx. 93°C at 5 mmHg).

  • Once the decanenitrile has been collected, the temperature will either drop or start to rise more steeply as the higher-boiling telomers begin to enter the vapor phase. At this point, stop the distillation or change the receiving flask to collect the telomer fraction separately.

• Shutdown:

  • Remove the heating mantle and allow the system to cool to room temperature.

  • Slowly and carefully vent the system to atmospheric pressure before turning off the vacuum pump.

Protocol 2: Column Chromatography of Crude Decanenitrile

• Column Preparation (Slurry Method):

  • Select a glass chromatography column of appropriate size.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • In a beaker, create a slurry of neutral alumina in petroleum ether.

  • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing. Add more slurry until the desired column height is reached. Do not let the top of the column run dry.

• Sample Loading:

  • Dissolve the crude decanenitrile in a minimal amount of petroleum ether.

  • Carefully add the sample solution to the top of the packed column using a pipette.

  • Allow the sample to adsorb onto the alumina by draining the solvent until the liquid level just reaches the top of the adsorbent bed.

• Elution:

  • Carefully add fresh petroleum ether to the top of the column.

  • Begin collecting fractions in test tubes or flasks.

  • Continuously elute the column with petroleum ether, monitoring the eluate by thin-layer chromatography (TLC) or GC to determine which fractions contain the purified decanenitrile.

  • If the telomers are not eluting with petroleum ether, a gradual increase in solvent polarity (e.g., by adding 1-5% diethyl ether to the petroleum ether) can be used to elute them after the decanenitrile has been collected.

• Solvent Removal:

  • Combine the fractions containing pure decanenitrile.

  • Remove the solvent using a rotary evaporator to yield the purified product.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. VIGREUX COLUMNS [pobel.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. physicsforums.com [physicsforums.com]
• 5. eeer.ir [eeer.ir]
• 6. researchgate.net [researchgate.net]
• 7. quora.com [quora.com]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.rochester.edu [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. web.uvic.ca [web.uvic.ca]
• 12. Tips & Tricks [chem.rochester.edu]
• 13. lcms.cz [lcms.cz]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. inis.iaea.org [inis.iaea.org]
• 16. cactus.utahtech.edu [cactus.utahtech.edu]
• 17. orgchemboulder.com [orgchemboulder.com]

Technical Support Center: Decanenitrile Stability and Degradation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of decanenitrile.

Frequently Asked Questions (FAQs)

Q1: What is decanenitrile and what are its common applications?

Decanenitrile, also known as caprinitrile or 1-cyanononane, is an aliphatic nitrile with the chemical formula C₁₀H₁₉N.[1] It is a colorless to pale yellow liquid with a mild odor.[1] Due to its chemical properties, it serves as a solvent in organic synthesis and as an intermediate in the manufacturing of pharmaceuticals and agrochemicals.[1][2]

Q2: What are the primary factors that affect the stability of decanenitrile?

The stability of decanenitrile is primarily influenced by the presence of incompatible materials, temperature, and pH. It is generally considered stable under normal storage conditions.[3][4] However, contact with strong acids, strong bases, strong oxidizing agents, and certain metals can lead to degradation.[3][5] Elevated temperatures can also accelerate degradation processes.[3]

Q3: What are the main degradation pathways for decanenitrile?

The two primary degradation pathways for decanenitrile are hydrolysis and polymerization.[5]

• Hydrolysis: In the presence of strong acids or bases, decanenitrile can undergo hydrolysis. This is a two-step process where it first converts to decanamide (B1670024), which then further hydrolyzes to decanoic acid and ammonia (B1221849) (or an ammonium (B1175870) salt).[5][6][7][8]

• Polymerization: Under certain conditions, particularly in the presence of metals or strong oxidizing agents, decanenitrile may polymerize.[3][5]

Q4: What are the hazardous decomposition products of decanenitrile?

Upon combustion or significant thermal decomposition, decanenitrile can produce hazardous gases, including carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[3][4][9]

Q5: How should decanenitrile be properly stored to ensure its stability?

To maintain its stability, decanenitrile should be stored in a cool, dry, and well-ventilated area in a tightly closed container.[1] It should be kept away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][4]

Troubleshooting Guide

This guide addresses common issues that may be encountered during experiments involving decanenitrile.

Issue 1: Unexpected formation of a white precipitate in the decanenitrile sample.

Potential Cause

Troubleshooting Steps

Hydrolysis to Decanamide or Decanoic Acid: Contamination with water, especially in the presence of acidic or basic impurities, can lead to the formation of less soluble decanamide or decanoic acid.

1. Analyze the Precipitate: Use analytical techniques like FTIR or NMR to identify the precipitate. The presence of amide or carboxylic acid functional groups would confirm hydrolysis. 2. Check for Contaminants: Test the pH of the decanenitrile. Acidic or basic conditions accelerate hydrolysis. 3. Purification: If hydrolysis has occurred, the decanenitrile can be purified by distillation. Ensure all glassware is dry before use.

Issue 2: The reaction mixture containing decanenitrile becomes viscous or solidifies unexpectedly.

Potential Cause

Troubleshooting Steps

Polymerization: Contamination with certain metals or exposure to strong oxidizing agents can catalyze the polymerization of the nitrile group.

1. Identify Potential Catalysts: Review the experimental setup and reagents for any potential metal contaminants (e.g., from spatulas, reaction vessels) or oxidizing agents. 2. Use Inhibitors: For reactions where polymerization is a known risk, consider adding a suitable polymerization inhibitor.[10] 3. Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes prevent oxidation-induced polymerization.

Issue 3: Low yield or incomplete reaction when using decanenitrile as a starting material.

Potential Cause	Troubleshooting Steps
Degraded Decanenitrile: The decanenitrile used may have degraded due to improper storage, leading to lower purity.	1. Assess Purity: Analyze the starting material using Gas Chromatography (GC) to determine its purity.[11] A purity of ≥98% is generally recommended.[11] 2. Purify if Necessary: If the purity is low, purify the decanenitrile by vacuum distillation.
Side Reactions: The reaction conditions (e.g., temperature, pH) may be promoting side reactions, such as hydrolysis of the nitrile group.	1. Monitor Reaction: Use techniques like TLC or GC-MS to monitor the reaction progress and identify the formation of any byproducts. 2. Optimize Conditions: Adjust the reaction temperature and pH to minimize side reactions. For instance, if hydrolysis is an issue, ensure anhydrous conditions.

Issue 4: Inconsistent results in experiments using decanenitrile.

Potential Cause	Troubleshooting Steps
Variability in Decanenitrile Quality: Different batches of decanenitrile may have varying levels of impurities.	1. Standardize Starting Material: Analyze each new batch of decanenitrile for purity and impurity profile before use. 2. Document Batch Information: Keep detailed records of the batch number and supplier for all experiments to track any potential batch-related variability.
Solvent Effects: Decanenitrile is soluble in many organic solvents, but its stability can be affected by the choice of solvent, especially if the solvent contains impurities like water.[5]	1. Use High-Purity Solvents: Always use anhydrous, high-purity solvents in your experiments. 2. Compatibility Check: Before starting a large-scale experiment, perform a small-scale test to check for any unexpected reactions between decanenitrile and the chosen solvent under the planned reaction conditions.

Data on Decanenitrile Stability

Condition	Stability/Compatibility	Potential Degradation Products	Notes
Storage (Cool, Dry, Dark)	Good	None expected	Stable under recommended storage conditions.[1]
Strong Acids (e.g., HCl, H₂SO₄)	Poor	Decanamide, Decanoic Acid, Ammonium Salts	Hydrolysis is accelerated by heat.[6][8]
Strong Bases (e.g., NaOH, KOH)	Poor	Decanamide, Decanoic Acid, Ammonia	Hydrolysis is accelerated by heat.[6][8]
Strong Oxidizing Agents	Poor	Potential for polymerization and hazardous reactions.[3]	Avoid contact with peroxides, nitrates, etc.[3]
Metals	May be poor	Potential for polymerization.[3]	The catalytic effect can vary depending on the metal.
Elevated Temperatures	Moderate to Poor	Carbon Monoxide, Carbon Dioxide, Nitrogen Oxides	Decomposition products depend on the temperature and presence of oxygen.[3]
Common Organic Solvents (e.g., Ethanol, Ether)	Good	None expected	Decanenitrile is soluble in many common organic solvents.[1][5]

Experimental Protocols

Protocol 1: Forced Degradation Study of Decanenitrile (Hydrolysis)

Objective: To evaluate the stability of decanenitrile under acidic and basic conditions and to identify the resulting degradation products.

Methodology:

• Sample Preparation:

  • Prepare three sets of solutions:

    • Acidic: 1% (v/v) decanenitrile in 1 M Hydrochloric Acid.

    • Basic: 1% (v/v) decanenitrile in 1 M Sodium Hydroxide.

    • Neutral: 1% (v/v) decanenitrile in deionized water (as a control).

• Stress Conditions:

  • Incubate all three solutions at 60°C for 24 hours.

  • Withdraw aliquots at initial (t=0), 4, 8, 12, and 24-hour time points.

• Sample Analysis:

  • Neutralize the acidic and basic samples before analysis.

  • Extract the samples with a suitable organic solvent (e.g., diethyl ether).

  • Analyze the organic extracts by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify decanenitrile and its degradation products (decanamide and decanoic acid).

• Data Analysis:

  • Calculate the percentage of decanenitrile remaining at each time point.

  • Identify the major degradation products from the mass spectra.

Protocol 2: Analysis of Decanenitrile Purity by Gas Chromatography (GC)

Objective: To determine the purity of a decanenitrile sample.

Methodology:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

• Column: A non-polar capillary column (e.g., DB-1 or equivalent).

• Carrier Gas: Helium or Nitrogen.

• Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 250°C.

  • Final hold: 5 minutes at 250°C.

• Injector and Detector Temperature: 250°C and 280°C, respectively.

• Sample Preparation: Dilute the decanenitrile sample in a suitable solvent (e.g., acetone (B3395972) or hexane).

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis: Determine the area percent of the decanenitrile peak relative to the total area of all peaks in the chromatogram.

Visualizations

Caption: Acid or base-catalyzed hydrolysis pathway of decanenitrile.

Caption: Workflow for a forced degradation study of decanenitrile.

Caption: Logical troubleshooting flow for decanenitrile stability issues.

References

• 1. CAS 1975-78-6: Decanenitrile | CymitQuimica [cymitquimica.com]
• 2. Decanenitrile (1975-78-6) | Industrial Chemicals Manufacturer [chemicalbull.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. fishersci.com [fishersci.com]
• 5. Buy Decanenitrile | 1975-78-6 | >98% [smolecule.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. longchangchemical.com [longchangchemical.com]
• 11. Decanenitrile - Synarome [synarome.com]

Technical Support Center: Managing Polymerization of Decanenitrile and Other Aliphatic Nitriles

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing the potential for unwanted polymerization during reactions involving decanenitrile and other aliphatic nitriles.

Frequently Asked Questions (FAQs)

Q1: Does decanenitrile readily polymerize on its own?

A1: No, under normal storage and handling conditions, decanenitrile is a stable compound. Safety data sheets indicate that hazardous polymerization does not typically occur.[1][2] However, unwanted polymerization can be initiated under specific reaction conditions, such as high temperatures, or in the presence of certain catalysts or initiators.

Q2: What reaction conditions can induce the polymerization of aliphatic nitriles?

A2: While less susceptible than unsaturated nitriles (like acrylonitrile), aliphatic nitriles can potentially form polymers or oligomers under harsh reaction conditions. Factors that may induce polymerization include:

• High Temperatures: Thermal stress can sometimes initiate polymerization, especially during distillations of monomers where inhibitors may be removed.

• Radical Initiators: Peroxides, azo compounds (like AIBN), or even exposure to light can generate free radicals that may initiate polymerization as a side reaction.[3]

• Strong Acids or Bases: Certain strong acids or bases can catalyze the polymerization of nitriles.

• Presence of Metals: Some metals and metal compounds can promote the polymerization of nitriles.[4]

Q3: What are the visible signs of unwanted polymerization in my reaction?

A3: Unwanted polymerization can manifest in several ways:

• An unexpected increase in the viscosity of the reaction mixture.

• The formation of a precipitate, sludge, or gummy material.[5]

• A yellowing or other discoloration of the reaction mixture.[]

• Difficulty in stirring the reaction mixture.

• An uncontrolled increase in reaction temperature (exotherm), which can be dangerous.

Q4: How can I prevent unwanted polymerization during my reaction?

A4: To minimize the risk of unwanted polymerization, consider the following preventative measures:

• Control Reaction Temperature: Maintain the lowest practical temperature for your reaction to proceed at a reasonable rate.

• Use Inhibitors: For reactions where radical-initiated polymerization is a concern (e.g., involving unsaturated compounds), the addition of a suitable inhibitor may be necessary. For acrylonitrile (B1666552) derivatives, hydroquinone (B1673460) (HQ) and the monomethyl ether of hydroquinone (MEHQ) are common choices.[3]

• Purify Reagents and Solvents: Ensure that your starting materials and solvents are free from peroxide contaminants, which can act as radical initiators.[]

• Inert Atmosphere: Conducting reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of peroxides and inhibit oxygen-sensitive polymerization pathways.

• Clean Glassware: Ensure all glassware is scrupulously clean and dry.[]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Reaction mixture becomes viscous or solidifies.	Uncontrolled polymerization of a reactant, solvent, or product.	1. Immediate Action: If safe to do so, cool the reaction vessel in an ice bath to slow the polymerization. 2. Dilution: If possible, add a large volume of a solvent that dissolves the desired product but not the polymer to facilitate handling. 3. Future Prevention: Review reaction conditions. Consider lowering the temperature, adding an inhibitor, or using purified, peroxide-free solvents.[]
Formation of an insoluble precipitate or oily residue.	Polymeric or oligomeric byproducts have formed and are phase-separating from the reaction mixture.	1. Isolation of Product: Attempt to isolate the desired product by filtration if it is a solid, or by decanting the liquid phase. 2. Purification: Use reprecipitation or column chromatography to separate the product from the polymeric impurities. (See Experimental Protocols section).
Low yield of the desired product and a significant amount of high molecular weight residue.	A significant portion of the starting material has been consumed by a polymerization side reaction.	1. Reaction Monitoring: Use techniques like TLC, GC, or NMR to monitor the reaction progress and the formation of byproducts. 2. Optimize Conditions: Re-evaluate the reaction parameters. A lower concentration of reactants, dropwise addition of a reactive species, or a different solvent may disfavor the polymerization pathway.
Reaction shows an uncontrolled exotherm.	Runaway polymerization is occurring. This is a serious safety hazard.	1. Emergency Response: Follow your laboratory's emergency procedures. This may involve immediate and rapid cooling, or in extreme cases, evacuation. 2. Process Safety Review: Before repeating the experiment, conduct a thorough safety review. Consider the need for better temperature control, the use of an inhibitor, or performing the reaction at a smaller scale.

Experimental Protocols

Protocol 1: Detection of Polymer Formation using ¹H NMR Spectroscopy

Objective: To identify the presence of polymeric byproducts in a crude reaction mixture.

Methodology:

• Work up a small aliquot of your reaction mixture to remove any reactive species.

• Prepare a sample of the crude product for ¹H NMR analysis by dissolving it in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Acquire the ¹H NMR spectrum.

• Analysis:

  • Compare the spectrum of the crude product to the known spectrum of your starting materials and the expected product.

  • Look for the appearance of broad, poorly resolved signals, which are characteristic of polymeric materials.

  • A decrease in the relative integration of signals corresponding to the starting material without a corresponding increase in the signals for the desired product may indicate the formation of NMR-inactive (insoluble) or broadly signaled polymer.

  • The presence of unreacted monomer peaks alongside broad polymer peaks can also be indicative of incomplete polymerization or a side reaction.[1]

Protocol 2: Purification of a Small Molecule from Polymeric Byproducts by Reprecipitation

Objective: To separate a desired small molecule product from high molecular weight polymeric impurities.

Methodology:

• Dissolve the crude reaction product in a minimum amount of a "good" solvent—one in which both the desired compound and the polymer are soluble.

• In a separate flask, place a large volume (typically 10-20 times the volume of the "good" solvent) of a "non-solvent" or "anti-solvent"—a solvent in which the desired product is soluble, but the polymer is insoluble.

• With vigorous stirring, slowly add the solution of the crude product dropwise to the non-solvent.

• The polymer should precipitate out of the solution as a solid or a gummy substance.

• Separate the precipitated polymer from the solution containing the desired product by filtration or decantation.

• The desired product can then be recovered from the filtrate by removing the solvent under reduced pressure.

• Repeat the process if necessary to achieve the desired purity.[][7]

Visualizations

Caption: Troubleshooting workflow for suspected unwanted polymerization.

Caption: Experimental workflow for purification by reprecipitation.

References

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. box2073.temp.domains [box2073.temp.domains]
• 3. benchchem.com [benchchem.com]
• 4. CAS 1975-78-6: Decanenitrile | CymitQuimica [cymitquimica.com]
• 5. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up Decanenitrile Synthesis

Welcome to the technical support center for the synthesis of decanenitrile. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up this important chemical intermediate. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your research and development efforts.

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up of decanenitrile synthesis in a question-and-answer format.

Q1: We are observing a significantly lower yield in our pilot-scale reaction compared to the laboratory-scale synthesis. What are the potential causes and solutions?

A1: Lower yields upon scale-up are a common challenge and can stem from several factors:

• Inefficient Mixing: Achieving uniform mixing in larger reactors is more difficult, which can lead to localized temperature gradients and concentration differences, promoting side reactions.[1][2][3]

  • Solution: Improve agitation by using appropriately designed impellers and baffles. Consider a pilot-scale run to validate mixing efficiency before moving to full production.[1]

• Poor Heat Transfer: The surface-area-to-volume ratio decreases as the reactor size increases, making heat dissipation more challenging.[2][3] This is particularly critical for exothermic reactions.

  • Solution: Ensure your reactor has an efficient cooling system. A slow, controlled addition of reagents can also help manage the heat generated.[2] It may be necessary to operate at a slightly lower temperature than in the lab-scale to better manage exotherms.[3]

• Side Reactions: Undesired reactions, such as elimination reactions in alkylation methods or telomerization in free-radical additions, can become more prevalent at scale.[4][5]

  • Solution: Optimize reaction conditions, such as temperature and reagent addition rates, to disfavor side reactions.[1] In free-radical synthesis, using a large molar excess of acetonitrile (B52724) can improve selectivity towards the desired product.[5]

• Product Loss During Workup: Isolation and purification steps like extractions and distillation can be less efficient at a larger scale, leading to product loss.[3][6]

  • Solution: Optimize workup procedures. For instance, if the product is soluble in the aqueous layer during extraction, perform additional extractions or use a continuous liquid-liquid extractor.[6]

Q2: Our final product is contaminated with significant impurities. How can we identify and minimize them?

A2: Impurity formation is a critical issue in scaling up synthesis. Common impurities and mitigation strategies are outlined below:

• Unreacted Starting Materials: Incomplete conversion is a common source of impurities.

  • Solution: Monitor the reaction progress using techniques like GC or HPLC to ensure completion.[1] Adjust stoichiometry and reaction time as needed.

• Byproducts from Side Reactions: As mentioned, side reactions can generate various impurities. For example, in the free-radical addition of acetonitrile to 1-octene (B94956), telomers can be a significant byproduct.[5]

  • Solution: Adjust reaction conditions to improve selectivity. In the case of telomer formation, this can often be suppressed by using a high molar ratio of acetonitrile to the olefin.[5]

• Solvent-Related Impurities: The choice of solvent can impact purity.

  • Solution: Select a solvent that does not form azeotropes with the product, which can complicate purification by distillation.[1]

Q3: We are facing difficulties with the purification of decanenitrile at a larger scale. What are the recommended methods?

A3: Large-scale purification requires different strategies than laboratory-scale operations.

• Distillation: Fractional distillation under reduced pressure is a common and effective method for purifying liquid products like decanenitrile.[4][5][6]

  • Troubleshooting: If you observe thermal degradation of the product during distillation, ensure the vacuum is adequate and the heating temperature is minimized.[1]

• Crystallization: If the product is a solid or can be derivatized to a solid, crystallization can be a highly effective and scalable purification technique.[6]

• Chromatography: While widely used in the lab, chromatography is often less practical and more expensive for large quantities.[6] It is typically reserved for high-value products or when other methods fail.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial synthesis routes for decanenitrile?

A1: Several methods are used for synthesizing decanenitrile, with the choice depending on factors like cost, scale, and available starting materials.[4] The most prominent methods include:

• Alkylation of Sodium Cyanide: This involves the reaction of a decyl halide (e.g., decyl bromide) with sodium cyanide.[4][7]

• Free Radical-Mediated Addition of Acetonitrile to α-Olefins: This method uses a radical initiator to add acetonitrile across the double bond of an α-olefin like 1-octene.[4][5]

• Dehydration of Decanoic Acid Amides: This involves the removal of a water molecule from decanoic acid amide to form the nitrile.[4][7]

Q2: What are the key safety precautions to consider when scaling up decanenitrile synthesis?

A2: Safety is paramount during scale-up. Key considerations include:

• Toxicity of Reagents: Many reagents used in nitrile synthesis are toxic. For instance, sodium cyanide is highly toxic, and bromine is corrosive and toxic.[2][8] Malononitrile is also toxic if ingested or inhaled.[2]

• Exothermic Reactions: Some synthesis steps can be highly exothermic, posing a risk of thermal runaway if not properly controlled.[2]

• Handling and Storage: Decanenitrile itself is considered a hazardous substance.[8] It is combustible and can be irritating to the skin and eyes.[8][9] Proper personal protective equipment (PPE) should be worn, and the synthesis should be conducted in a well-ventilated area.[10]

Q3: What analytical techniques are recommended for monitoring the reaction and ensuring product quality?

A3: A combination of analytical methods is recommended:

• Gas Chromatography (GC): Ideal for monitoring the consumption of volatile starting materials and the formation of decanenitrile, as well as for assessing purity.[4][5]

• High-Performance Liquid Chromatography (HPLC): Useful for quantitative analysis of reactants, products, and impurities, especially for less volatile compounds.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural confirmation of the final product and identification of impurities.[1][4]

• Mass Spectrometry (MS): Used to confirm the molecular weight of the product and identify byproducts.[1][4]

Data Presentation

Table 1: Comparison of Decanenitrile Synthesis Routes

Synthesis Route	Starting Materials	Typical Yields	Key Advantages	Key Challenges
Alkylation of Sodium Cyanide	Decyl halide, Sodium cyanide	50-65% (practical)	Milder conditions, no specialized equipment	Use of highly toxic cyanide
Free Radical Addition	Acetonitrile, α-Olefin (e.g., 1-octene), Radical initiator (e.g., DTBP)	36-58% (isolated)	Avoids highly toxic cyanides	Potential for telomerization, requires elevated temperatures
Dehydration of Amide	Decanoic acid amide, Dehydrating agent	Variable	Well-established method	Can require harsh dehydrating agents and high temperatures

Table 2: Influence of Reaction Parameters on Free-Radical Synthesis of Decanenitrile

Parameter	Condition	Observation	Reference
Temperature	150-200 °C	Optimal range for reaction with di-tert-butyl peroxide (DTBP) initiator.	[5]
Pressure	50-250 psig	Acceptable and utilizable pressure range.	[5]
Acetonitrile to Olefin Molar Ratio	100:1 to 200:1	High excess of acetonitrile is preferred to achieve high selectivity.	[5]
Reaction Time	52 minutes (for reagent addition)	Significantly shorter reaction times compared to some prior art methods.	[5]

Experimental Protocols

Protocol 1: Free Radical-Mediated Synthesis of Decanenitrile from 1-Octene and Acetonitrile

This protocol is based on a documented procedure for the free-radical addition of acetonitrile to an α-olefin.[5]

Materials:

• Acetonitrile (2.86 moles, 150 mL)

• 1-Octene (0.15 moles)

• Di-tert-butyl peroxide (DTBP) (0.075 moles)

• 300 mL autoclave

Procedure:

• Charge the 300 mL autoclave with 150 mL of acetonitrile.

• Prepare a solution of 0.15 moles of 1-octene and 0.075 moles of DTBP.

• Seal the autoclave, deoxygenate, and pressurize with nitrogen.

• Heat the autoclave to 180 °C under autogenous pressure.

• Inject the solution of 1-octene and DTBP into the autoclave.

• Monitor the reaction progress by gas chromatography.

• After the reaction is complete, cool the reactor and depressurize.

• Strip the volatile components from the liquid residue using a rotary evaporator at 40 °C under vacuum.

• Isolate the decanenitrile product by fractional distillation under vacuum (e.g., 93 °C at 5 mm Hg).

Visualizations

Caption: Experimental workflow for the free-radical synthesis of decanenitrile.

Caption: Troubleshooting decision tree for low yield in decanenitrile synthesis scale-up.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]
• 5. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. Buy Decanenitrile | 1975-78-6 | >98% [smolecule.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. CAS 1975-78-6: Decanenitrile | CymitQuimica [cymitquimica.com]
• 10. chemicalbook.com [chemicalbook.com]

Technical Support Center: Nitrile Synthesis from Amides via Dehydration

Welcome to the technical support center for nitrile synthesis. This guide provides troubleshooting advice and answers to frequently asked questions regarding the dehydration of primary amides to nitriles, a crucial transformation in pharmaceutical and chemical research.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for dehydrating primary amides to nitriles?

A1: The dehydration of primary amides is a standard transformation that can be achieved using various reagents and conditions. Commonly used dehydrating agents include phosphorus pentoxide (P₄O₁₀), phosphorus oxychloride (POCl₃), and thionyl chloride (SOCl₂).[1][2][3][4][5][6] More modern and often milder methods involve reagents like trifluoroacetic anhydride (B1165640) (TFAA), ethyl dichlorophosphate, and systems based on phosphorus(III) compounds such as P(NMe₂)₃ and PCl₃.[7][8][9][10] Additionally, catalytic methods using transition metals or Lewis acids like ZnCl₂ under microwave irradiation have been developed for efficient and rapid conversions.[11][12][13]

Q2: My reaction is not going to completion, and I'm recovering my starting amide. What are the possible causes?

A2: Incomplete conversion can be due to several factors:

• Insufficient Dehydrating Agent: Ensure you are using the correct stoichiometry of the dehydrating agent. Some methods require an excess of the reagent.

• Reaction Temperature: The reaction may require higher temperatures or prolonged reaction times to proceed to completion. Consider increasing the temperature or extending the reaction duration.

• Presence of Water: The presence of moisture in the starting materials or solvent can consume the dehydrating agent, leading to incomplete reaction. Ensure all reagents and solvents are anhydrous.

• Poor Reagent Quality: The dehydrating agent may have degraded over time. Use a fresh bottle or test its activity on a known substrate.

Q3: I'm observing the formation of unwanted byproducts. What could they be and how can I avoid them?

A3: Byproduct formation is a common issue. The nature of the byproduct depends on the substrate and the reagents used.

• With acid-sensitive substrates, strong dehydrating agents like SOCl₂ and POCl₃ can lead to degradation.[8]

• Trifluoroacetic anhydride (TFAA) can cause trifluoroacetylation of reactive functional groups like amines.[8]

• In some cases, the intermediate species can undergo side reactions. Careful control of reaction conditions, such as temperature and the rate of addition of reagents, can minimize byproduct formation.

Q4: How do I choose the best dehydration method for my specific substrate?

A4: The choice of method depends on the functional groups present in your starting material.

• For substrates sensitive to strong acids, milder reagents like TFAA or phosphorus(III)-based reagents are preferable.[8][9]

• If your molecule contains other nucleophilic groups, a more selective reagent system may be necessary to avoid side reactions.[9]

• Microwave-assisted synthesis using reagents like ZnCl₂ can be a good option for rapid and high-yielding conversions, especially for thermally stable compounds.[11]

Q5: What are the safety precautions I should take when working with dehydrating agents?

A5: Many dehydrating agents are hazardous and require careful handling.

• Thionyl chloride (SOCl₂) and Phosphorus oxychloride (POCl₃): These are corrosive and react violently with water, releasing toxic gases (SO₂ and HCl).[8] Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Phosphorus pentoxide (P₄O₁₀): This is a powerful dehydrating agent and is corrosive. It reacts vigorously with water.

• Always quench the reaction mixture carefully, typically by slowly adding it to a cold, stirred solution (e.g., saturated sodium bicarbonate or water).

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no conversion	Insufficient heating	Increase reaction temperature or switch to a higher boiling solvent. Consider microwave irradiation.
Inactive dehydrating agent	Use a fresh batch of the dehydrating agent.
Presence of moisture	Ensure all glassware is oven-dried and solvents are anhydrous.
Steric hindrance around the amide	Use a less bulky and more reactive dehydrating agent. Longer reaction times may be necessary.
Formation of multiple products	Reaction temperature is too high	Run the reaction at a lower temperature.
Reagent is not selective	Choose a milder and more selective dehydrating agent.
Substrate degradation	If the substrate is acid-sensitive, use non-acidic conditions (e.g., TFAA).[8]
Difficult workup	Emulsion formation	Add a saturated brine solution to help break the emulsion.
Product is water-soluble	Extract with a more polar organic solvent or use continuous liquid-liquid extraction.
Removal of phosphorus byproducts	Wash the organic layer with a dilute base (e.g., NaHCO₃) or an NH₄Cl solution.[9]

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the conversion of benzamide (B126) to benzonitrile (B105546) using different phosphorus-based reagents as reported in the literature.

Method	Dehydrating Agent (equiv.)	Base (equiv.)	Solvent	Conditions	Time	Yield (%)	Reference
A	P(NMe₂)₃ (2)	Et₂NH (3)	CHCl₃	Reflux	6 h	95	[7][9]
B	PCl₃ (2)	Et₂NH (3)	CHCl₃	Reflux	40 min	98	[7][9]
C	P(OPh)₃ (2)	DBU (3)	Neat	Microwave (150 °C)	4 min	96	[7][9]

Experimental Protocols

Method B: Dehydration of Benzamide using PCl₃ and Et₂NH[7][9]

• To a solution of benzamide (1 mmol) and diethylamine (B46881) (3 mmol) in chloroform (B151607) (5 mL) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, cool the mixture to 0 °C in an ice bath.

• Add phosphorus trichloride (B1173362) (2 mmol) dropwise to the stirred mixture over 15 minutes.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 40 minutes.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with a saturated aqueous solution of ammonium (B1175870) chloride (5 mL) and then with water (2 x 5 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford pure benzonitrile.

Visualizations

Experimental Workflow: Amide to Nitrile Dehydration

Caption: General experimental workflow for the dehydration of amides to nitriles.

Troubleshooting Logic for Low Conversion

Caption: Decision tree for troubleshooting low conversion in amide dehydration reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Preparation of Nitriles - Chemistry Steps [chemistrysteps.com]
• 3. Amide Dehydration Mechanism by SOCl2, POCl3, and P2O5 - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. orgosolver.com [orgosolver.com]
• 6. researchgate.net [researchgate.net]
• 7. Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Amide to Nitrile - Common Conditions [commonorganicchemistry.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. files01.core.ac.uk [files01.core.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Minimizing impurities in the synthesis of decanenitrile.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing impurities during the synthesis of decanenitrile.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing decanenitrile?

A1: There are several established methods for synthesizing decanenitrile, each with its own advantages and potential for impurity formation. The most common routes include:

• Nucleophilic Substitution (Kolbe Nitrile Synthesis): This is a widely used method involving the reaction of a decyl halide (e.g., 1-bromononane (B48978) or decyl bromide) with an alkali metal cyanide, such as sodium or potassium cyanide.[1][2] This SN2 reaction is typically carried out in a polar aprotic solvent like dimethyl sulfoxide (B87167) (DMSO).[1][3]

• Dehydration of Decanamide (B1670024): This method involves the removal of a water molecule from decanamide to form the corresponding nitrile.[4][5] Common dehydrating agents include phosphorus(V) oxide (P₄O₁₀), thionyl chloride (SOCl₂), and phosphorus oxychloride (POCl₃).[5][6]

• Free Radical-Mediated Addition: This process involves the addition of acetonitrile (B52724) to an α-olefin, such as 1-octene (B94956) or 1-nonene, initiated by a free radical source like di-tert-butyl peroxide (DTBP) at elevated temperatures.[3][7]

Q2: What are the primary impurities I should be aware of during synthesis via nucleophilic substitution?

A2: The primary impurities encountered during the Kolbe synthesis of decanenitrile include:

• Decyl Isonitrile: The cyanide ion (CN⁻) is an ambident nucleophile, meaning it can attack with either the carbon or the nitrogen atom. Attack by the nitrogen atom results in the formation of the isonitrile isomer.[1]

• 1-Decene: Elimination reactions (E2) can compete with the desired substitution reaction (SN2), especially under harsh conditions, leading to the formation of 1-decene.[3]

• Decanol: If water is present in the reaction mixture, the alkyl halide can undergo hydrolysis to form decanol.[5][8]

• Unreacted Starting Materials: Incomplete conversion will leave residual decyl halide and cyanide salts in the product mixture.

• Solvent Residue: High-boiling point solvents like DMSO (boiling point 189 °C) can be difficult to remove during purification.[3]

Q3: Which analytical techniques are recommended for identifying and quantifying impurities in my decanenitrile product?

A3: A combination of chromatographic and spectroscopic methods is recommended for comprehensive purity analysis.

• Gas Chromatography (GC): GC, particularly when coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), is highly effective for separating and quantifying volatile impurities like residual solvents, unreacted alkyl halides, and side products such as decene and decyl isonitrile.[7][9]

• High-Performance Liquid Chromatography (HPLC): HPLC is suitable for analyzing less volatile impurities and can be used to monitor the reaction's progress.[9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural elucidation, confirming the identity of the desired decanenitrile product and identifying major impurities.[3][11]

• Mass Spectrometry (MS): MS provides molecular weight information that is crucial for identifying unknown impurities.[9][11]

Troubleshooting Guide

Problem 1: Low yield of decanenitrile in the nucleophilic substitution reaction.

This is a common issue that can often be traced to competing side reactions. The following workflow can help diagnose the cause.

References

• 1. Kolbe nitrile synthesis - Wikipedia [en.wikipedia.org]
• 2. File:Laboratory synthesis of decanenitrile.svg - Wikimedia Commons [commons.wikimedia.org]
• 3. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]
• 4. Buy Decanenitrile | 1975-78-6 | >98% [smolecule.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. 20.7 Chemistry of Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. biopharminternational.com [biopharminternational.com]
• 10. pharmafocusasia.com [pharmafocusasia.com]
• 11. spectroscopyonline.com [spectroscopyonline.com]

Navigating Decanenitrile Synthesis: A Technical Support Guide

For researchers, scientists, and professionals in drug development, optimizing the synthesis of decanenitrile is crucial for ensuring high purity and yield. This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its synthesis, with a particular focus on the effects of temperature and pressure.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing decanenitrile?

A1: The most common methods for synthesizing decanenitrile include:

• Free radical addition of acetonitrile (B52724) to an α-olefin (e.g., 1-octene): This method is advantageous as it lengthens the carbon chain but can suffer from low yields and long reaction times if not optimized.[1]

• Dehydration of decanamide: This is a classic method for nitrile synthesis.[2]

• Nucleophilic substitution: Reacting an alkyl halide (e.g., decyl bromide) with a cyanide salt. This approach often requires milder conditions than free radical methods.[2]

Q2: How significantly do temperature and pressure influence the yield of decanenitrile in free radical synthesis?

A2: Temperature and pressure are critical parameters. Reactions involving the addition of acetonitrile to olefins often require temperatures above the boiling point of acetonitrile, necessitating the use of superatmospheric pressures to maintain the reactants in the liquid phase.[1] Optimal temperature ranges are typically between 150°C and 200°C, with pressures ranging from 50 to 250 psig.[1] Operating outside these ranges can lead to decreased yield and selectivity.

Q3: My decanenitrile yield is consistently low. What are the most critical parameters to optimize?

A3: To improve a low yield, focus on the following key parameters:

• Molar Ratio of Reactants: A high molar excess of acetonitrile to the olefin is generally favored to improve selectivity towards decanenitrile. Ratios of 100:1 to 200:1 are often preferred.[1][2]

• Reaction Temperature: Ensure the temperature is within the optimal range for the specific initiator used. For di-tertiary butyl peroxide, temperatures between 150°C and 200°C are effective.[1]

• Initiator Concentration: The amount of free radical initiator is crucial. The concentration will vary depending on the specific initiator and olefin used.[1]

• Reaction Time: Monitor the reaction progress to determine the optimal duration. Insufficient time will result in incomplete conversion, while excessively long times may lead to side product formation.

Q4: I am observing the formation of unwanted by-products. How can I improve the selectivity towards decanenitrile?

A4: Improving selectivity involves fine-tuning the reaction conditions:

• Molar Ratio: As mentioned, a large excess of acetonitrile helps to minimize telomerization and other side reactions.[1]

• Temperature Control: Maintaining a stable and optimal temperature is crucial. Fluctuations can lead to the formation of undesired products.

• Initiator Choice and Addition: The choice of initiator and its rate of addition can impact selectivity. A slow, controlled addition of the initiator and olefin mixture to heated acetonitrile can sometimes improve results.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Conversion of Olefin	1. Reaction temperature is too low.2. Insufficient reaction time.3. Inactive or insufficient initiator.	1. Increase the reaction temperature to the recommended range (e.g., 150-200°C for di-tertiary butyl peroxide initiator).[1]2. Extend the reaction time and monitor conversion periodically using techniques like gas chromatography.[1]3. Ensure the initiator is fresh and used in the appropriate concentration.
Poor Selectivity (High By-product Formation)	1. Molar ratio of acetonitrile to olefin is too low.2. Reaction temperature is too high.3. Improper mixing.	1. Increase the molar excess of acetonitrile to olefin (e.g., 100:1 to 200:1).[1][2]2. Lower the reaction temperature while ensuring it remains within the effective range for the initiator.3. Ensure vigorous and constant agitation throughout the reaction.
Pressure Drop During Reaction	1. Leak in the reactor system.2. Consumption of gaseous reactants (if any).	1. Before starting the reaction, perform a pressure test on the sealed reactor to ensure there are no leaks.[1]2. This is expected in some reactions; however, if a leak is suspected, the system should be safely depressurized and checked.
Difficulty in Product Isolation	1. Formation of high-boiling point telomers.2. Incomplete removal of solvent.	1. Optimize reaction conditions to minimize telomerization. Purification can be achieved by fractional distillation under high vacuum.[1]2. Use vacuum distillation to effectively remove the excess acetonitrile and other volatile components.[1]

Data on Reaction Conditions and Yield

The following table summarizes the effect of temperature and pressure on decanenitrile yield from the free radical addition of acetonitrile to 1-octene (B94956).

Temperature (°C)	Pressure (psig)	Molar Ratio (Acetonitrile:Olefin)	Initiator	Conversion of Olefin (%)	Selectivity to Decanenitrile (%)
180	Autogenous	~24:1 (calculated from provided data)	Di-tertiary-butyl peroxide	94	58
150	70	~300:1 (calculated from provided data for a similar reaction)	Di-tertiary butyl peroxide	100 (after 2 hours)	Not specified

Note: The data is adapted from examples in patent literature and may require optimization for specific laboratory setups.[1]

Experimental Protocol: Free Radical Addition of Acetonitrile to 1-Octene

This protocol is based on methodologies described for the synthesis of aliphatic nitriles via free radical addition.[1]

Materials:

• Acetonitrile

• 1-Octene

• Di-tertiary butyl peroxide (initiator)

• High-pressure reactor (autoclave) equipped with heating, agitation, and means for introducing liquids under pressure.

• Nitrogen gas for deoxygenation.

Procedure:

• Reactor Setup: Charge the autoclave with the desired amount of acetonitrile.

• Sealing and Deoxygenation: Seal the reactor and perform a pressure test with nitrogen to ensure there are no leaks. Deoxygenate the system by purging with nitrogen.

• Pressurization and Heating: Pressurize the reactor with nitrogen to a desired initial pressure (e.g., 10 psig) and heat the agitated acetonitrile to the target reaction temperature (e.g., 180°C).

• Reactant Addition: Prepare a solution of 1-octene and di-tertiary butyl peroxide. This mixture is then introduced into the heated and pressurized reactor over a specific period.

• Reaction Monitoring: The progress of the reaction can be monitored by periodically withdrawing samples for analysis by gas chromatography.

• Cooling and Depressurization: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess pressure.

• Product Isolation: Remove the reaction mixture from the reactor. The excess acetonitrile and other volatile components are removed by distillation.

• Purification: The crude decanenitrile can be purified by fractional distillation under high vacuum.

Logical Workflow for Optimizing Decanenitrile Yield

The following diagram illustrates the logical relationship between key experimental parameters and the desired outcome of high decanenitrile yield.

Caption: Workflow for optimizing decanenitrile yield.

References

• 1. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 2. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]

Technical Support Center: Catalyst Selection for Efficient Nitrile Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for catalyst selection in efficient nitrile production.

Frequently Asked Questions (FAQs)

Q1: What are the common catalytic methods for nitrile synthesis?

A1: Several effective catalytic methods exist for nitrile synthesis, with the choice depending on the starting material and desired reaction conditions. Key methods include:

• Dehydration of Primary Amides: This widely used method involves the removal of a water molecule from a primary amide. Catalytic systems based on palladium, copper, and iron have been developed for this transformation.[1]

• Oxidation and Ammoxidation: Alcohols and aldehydes can be converted to nitriles in the presence of a catalyst, ammonia, and an oxidant like air. Ammoxidation is a significant industrial process for producing unsaturated nitriles.[1]

• Hydrocyanation: This atom-economical route involves the addition of hydrogen cyanide (HCN) across the double or triple bonds of alkenes and alkynes. It is often catalyzed by transition metal complexes, particularly those of nickel and rhodium.[1]

• Cyanation of Halides and Triflates: Aryl or alkyl halides can be converted to nitriles using a cyanide source, often with palladium or nickel complex catalysts.[1]

• Biocatalysis: A sustainable and cyanide-free approach utilizes aldoxime dehydratase enzymes to convert aldoximes to nitriles under mild, aqueous conditions.[1][2][3][4]

Q2: How do I select a suitable catalyst for my specific starting material?

A2: Catalyst selection is critically dependent on the functional group of your starting material. The following diagram provides a general decision-making framework:

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Nitrile Synthesis with Aldoxime Dehydratases: A Biocatalytic Platform with Applications in Asymmetric Synthesis, Bulk Chemicals, and Biorefineries - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Isolating Pure Decanenitrile

Welcome to the Technical Support Center for the post-reaction workup and purification of decanenitrile. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the isolation of pure decanenitrile.

Troubleshooting Guide

This section addresses specific issues that may arise during the post-reaction workup of decanenitrile, providing potential causes and solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Persistent Emulsion During Extraction	- High concentration of unreacted starting materials or byproducts acting as surfactants.- Insufficient difference in density between the organic and aqueous layers.- Vigorous shaking of the separatory funnel.	- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer, which can help break the emulsion.[1][2]- If the emulsion persists, try filtering the entire mixture through a pad of Celite®.[2]- In future experiments, reduce the agitation intensity when mixing the layers. A gentle swirling motion is often sufficient.
Precipitate Forms Between Layers	- Formation of insoluble salts or byproducts at the interface.	- Attempt to dissolve the precipitate by adding more of the appropriate solvent (either the organic or aqueous phase).- If the precipitate remains, it may be necessary to filter the entire mixture to remove the solid before proceeding with the separation.
Low Yield of Decanenitrile After Workup	- Incomplete reaction.- Decanenitrile is partially soluble in the aqueous wash solutions.- Loss of product during solvent removal due to its volatility under reduced pressure.	- Before the workup, confirm reaction completion using an appropriate analytical technique (e.g., GC, TLC).- Minimize the volume of aqueous washes and consider back-extracting the combined aqueous layers with a fresh portion of the organic solvent to recover any dissolved product.- When using a rotary evaporator, carefully control the bath temperature and vacuum to avoid co-distillation of the product with the solvent.
Product is Contaminated with Water	- Incomplete drying of the organic layer.- Insufficient amount or contact time with the drying agent.	- Ensure the drying agent (e.g., anhydrous MgSO₄, Na₂SO₄) is added in sufficient quantity. The drying agent should no longer clump together when the solution is dry.[2]- Allow for adequate contact time with the drying agent, with occasional swirling, before filtration.
Crude Product is a Dark Color	- Formation of polymeric or high-molecular-weight byproducts (telomers) during the free-radical reaction.[3]	- Purify the crude product using column chromatography or vacuum distillation.[3]

Frequently Asked Questions (FAQs)

Q1: How can I effectively remove unreacted acetonitrile (B52724) and 1-octene (B94956) from my crude decanenitrile?

A1: Unreacted acetonitrile can be removed by washing the organic layer with water or brine during the aqueous workup, as acetonitrile is soluble in water.[4] Excess 1-octene, being non-polar, will remain in the organic phase with the decanenitrile. It can be separated by fractional vacuum distillation, as its boiling point (121 °C) is significantly lower than that of decanenitrile (241-243 °C).[5]

Q2: I've performed the aqueous workup, but my crude product still seems impure. What is the next best step?

A2: For further purification after an initial aqueous workup, vacuum distillation or column chromatography are the recommended next steps.[3] Vacuum distillation is effective for separating decanenitrile from non-volatile impurities and any remaining starting materials with different boiling points.[6] Column chromatography, using a non-polar stationary phase like alumina (B75360) and a non-polar eluent such as petroleum ether, is particularly useful for removing polar impurities and oligomeric byproducts (telomers).[3][7]

Q3: What are the ideal conditions for the vacuum distillation of decanenitrile?

A3: Decanenitrile has a boiling point of 241-243 °C at atmospheric pressure.[5] To avoid potential decomposition at this high temperature, vacuum distillation is recommended. A reported boiling point under reduced pressure is 114 °C at 13 hPa.[5] The optimal pressure for your specific setup may vary, but the goal is to reduce the boiling point to a manageable temperature where the compound is stable. It is advisable to start with a moderate vacuum and adjust it to achieve a steady distillation rate.

Q4: An insoluble gooey substance has appeared between the organic and aqueous layers during extraction. What should I do?

A4: This is a common issue in organic synthesis workups. The recommended approach is to continue washing with water to remove as much of the substance as possible. After separating the organic layer, treat it with a generous amount of a drying agent like anhydrous magnesium sulfate (B86663) or sodium sulfate. The drying agent may absorb the remaining gooey material, which can then be removed by filtration.[8][9]

Q5: My final product has a persistent yellow or brown color. How can I decolorize it?

A5: If the color is due to impurities, purification by column chromatography or vacuum distillation should yield a colorless product.[3] If the discoloration is minor and you suspect trace impurities, you can try treating a solution of your product with a small amount of activated charcoal, followed by filtration through Celite®.

Experimental Protocols

Protocol 1: General Aqueous Workup

This protocol outlines a standard procedure for the initial purification of decanenitrile following its synthesis.

• Quenching: If the reaction involves highly reactive reagents, cool the reaction mixture to room temperature (or in an ice bath if necessary) and slowly add a quenching solution (e.g., water, saturated aqueous NH₄Cl) with stirring.

• Solvent Addition: Dilute the quenched reaction mixture with a water-immiscible organic solvent in which decanenitrile is soluble (e.g., diethyl ether, ethyl acetate, dichloromethane).

• Transfer to Separatory Funnel: Transfer the mixture to a separatory funnel.

• Washing:

  • Wash the organic layer with deionized water to remove water-soluble impurities like excess acetonitrile.

  • If acidic or basic reagents were used, wash with a dilute base (e.g., saturated NaHCO₃ solution) or a dilute acid (e.g., 1 M HCl), respectively, to neutralize them. Vent the separatory funnel frequently, especially after a bicarbonate wash, to release any evolved gas.[8]

  • Wash the organic layer with brine (saturated aqueous NaCl solution) to remove the bulk of the dissolved water.[2]

• Separation: After each wash, allow the layers to fully separate and then drain the aqueous layer.

• Drying: Transfer the organic layer to an Erlenmeyer flask and add an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄). Swirl the flask and let it stand until the drying agent no longer clumps.[2]

• Filtration and Concentration: Filter the organic solution to remove the drying agent. Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude decanenitrile.

Protocol 2: Purification by Vacuum Distillation

This protocol is for the purification of crude decanenitrile after an initial workup.

• Apparatus Setup: Assemble a vacuum distillation apparatus. Ensure all glassware is dry and the joints are properly sealed.

• Charging the Flask: Place the crude decanenitrile in the distillation flask along with a magnetic stir bar or boiling chips.

• Applying Vacuum: Connect the apparatus to a vacuum pump with a cold trap in between. Slowly and carefully apply the vacuum.

• Heating: Once a stable vacuum is achieved, begin to heat the distillation flask gently with stirring.

• Fraction Collection:

  • Collect and discard any initial low-boiling fractions (forerun), which may contain residual solvents or more volatile impurities.

  • Collect the decanenitrile fraction at a constant temperature and pressure.

• Completion: Once the desired fraction has been collected, remove the heat source and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the post-reaction workup and purification of decanenitrile.

Caption: General workflow for the purification of decanenitrile.

References

• 1. How To [chem.rochester.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Nitrile synthesis by C-C coupling (cyanation) [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. Troubleshooting [chem.rochester.edu]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]

Handling the toxicity of reagents in decanenitrile synthesis.

Technical Support Center: Safe Synthesis of Decanenitrile

This guide provides essential information for researchers, scientists, and drug development professionals on safely handling the toxic reagents involved in decanenitrile synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with decanenitrile synthesis?

A1: The primary hazards stem from the reagents used, particularly cyanide salts like sodium cyanide (NaCN) or potassium cyanide (KCN), which are common cyanating agents.[1] These substances are highly toxic and can be fatal if ingested, inhaled, or absorbed through the skin.[2] Another significant risk is the potential generation of highly toxic and flammable hydrogen cyanide (HCN) gas if the cyanide salts come into contact with acids or water.[2][3] Decanenitrile itself is also classified as harmful if swallowed, in contact with skin, or inhaled.

Q2: What are the most common methods for synthesizing decanenitrile and what are the key reagents?

A2: A prevalent method for synthesizing decanenitrile is through the nucleophilic substitution reaction of a long-chain alkyl halide with a cyanide salt.[4][5] The most common reagents for this are:

• Alkyl Halide: 1-Bromononane (B48978) or 1-chlorononane.

• Cyanide Source: Sodium cyanide (NaCN) or potassium cyanide (KCN).

• Solvent: Dimethyl sulfoxide (B87167) (DMSO) or ethanol.[1][5]

Alternative, but also hazardous, cyanating agents include trimethylsilyl (B98337) cyanide (TMSCN).[6]

Q3: What personal protective equipment (PPE) is mandatory when working with reagents for decanenitrile synthesis?

A3: A comprehensive PPE strategy is crucial. The following should be considered mandatory:

• Eye Protection: Chemical splash goggles and a face shield.

• Hand Protection: Double gloving with nitrile or neoprene gloves is highly recommended.[3] Always consult a glove compatibility chart for the specific solvents and reagents being used.

• Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

• Respiratory Protection: All work with cyanide salts and decanenitrile must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

Q4: How should I properly store cyanide-containing reagents?

A4: Cyanide salts must be stored in a cool, dry, and well-ventilated area, separate from acids and oxidizing agents.[3] The storage area should be clearly labeled with "DANGER: CYANIDE - HIGHLY TOXIC" and kept locked to restrict access to authorized personnel only.

Q5: What is the correct procedure for quenching a reaction involving cyanide?

A5: Quenching a cyanide reaction must be done with extreme caution to avoid the generation of HCN gas. A common and safer method involves the use of an alkaline solution of bleach (sodium hypochlorite) or hydrogen peroxide to oxidize the cyanide to the less toxic cyanate. The quenching solution should be strongly alkaline (pH > 10) to prevent HCN formation. This process should be performed in a fume hood with appropriate PPE.

Troubleshooting Guides

Problem 1: Low or no yield of decanenitrile in the reaction.

Possible Cause	Troubleshooting Step
Presence of water in the reaction	Ensure all glassware is oven-dried and solvents are anhydrous. Water can react with cyanide salts to produce hydroxide (B78521) ions, which can lead to the formation of alcohols as byproducts instead of the desired nitrile.[5]
Incorrect solvent	For reactions with alkyl halides, polar aprotic solvents like DMSO are often more effective than protic solvents like ethanol, as they can accelerate the SN2 reaction.[1]
Poor quality of cyanide reagent	Use a fresh, finely powdered cyanide salt to ensure maximum reactivity.
Reaction time or temperature is insufficient	Monitor the reaction by TLC. If the starting material is still present after the recommended reaction time, consider extending the time or cautiously increasing the temperature.

Problem 2: Formation of isonitrile as a major byproduct.

Possible Cause	Troubleshooting Step
Ambident nature of the cyanide nucleophile	The cyanide ion can attack via the carbon or nitrogen atom.[1] Using alkali metal cyanides (NaCN, KCN) in polar aprotic solvents favors attack by the more nucleophilic carbon, leading to the nitrile.[1]
Use of silver or copper cyanide	These more covalent cyanide salts can favor the formation of isonitriles.[1] Stick to sodium or potassium cyanide for nitrile synthesis.

Problem 3: Accidental generation of a bitter almond smell during the reaction or workup.

Possible Cause

Troubleshooting Step

Generation of Hydrogen Cyanide (HCN) gas

This is a critical emergency. The bitter almond smell indicates the presence of HCN, likely due to the accidental introduction of an acid or acidic water to the cyanide-containing reaction mixture. Immediately evacuate the laboratory, alert others, and activate your institution's emergency response protocol. Do not attempt to neutralize the reaction yourself. It is important to note that 20-60% of the population cannot detect the odor of HCN.[2]

Quantitative Data Summary

Table 1: Acute Toxicity of Common Cyanide Reagents

Cyanide Reagent	CAS Number	Chemical Formula	LD50 (Oral, Rat)
Sodium Cyanide	143-33-9	NaCN	6.4 mg/kg[2]
Potassium Cyanide	151-50-8	KCN	5 - 10 mg/kg[2][7]
Trimethylsilyl Cyanide	7677-24-9	(CH3)3SiCN	5.1 mg/kg (Acute toxicity estimate)[6]

Experimental Protocols

Protocol: Synthesis of Decanenitrile from 1-Bromononane

This protocol is representative and should be adapted and reviewed according to your institution's safety policies and a thorough risk assessment.

Materials:

• 1-Bromononane

• Sodium Cyanide (NaCN), finely powdered

• Dimethyl Sulfoxide (DMSO), anhydrous

• Benzene (B151609)

• Anhydrous Sodium Sulfate (B86663)

• Deionized Water

Procedure:

• Reaction Setup: Assemble a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a drying tube, and a dropping funnel. All glassware must be oven-dried. The entire apparatus must be set up in a certified chemical fume hood.

• Reagent Addition: In the flask, place finely powdered sodium cyanide (1.5 moles equivalent) and anhydrous DMSO.

• Begin vigorous stirring to create a suspension.

• Add 1-bromononane (1 mole equivalent) dropwise from the dropping funnel to the stirred suspension over a period of 1-2 hours.

• Reaction: Heat the reaction mixture under reflux with continuous stirring for 16-20 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer with benzene (or another suitable organic solvent) three times.

  • Combine the organic extracts and wash them with hot deionized water three times to remove residual DMSO and inorganic salts.

• Drying and Purification:

  • Dry the organic layer over anhydrous sodium sulfate for approximately 15 minutes.

  • Filter the solution to remove the drying agent.

  • Remove the solvent by distillation under reduced pressure.

  • Purify the residual crude decanenitrile by vacuum distillation.

Visualizations

Caption: Experimental Workflow for Decanenitrile Synthesis.

Caption: Mechanism of Cyanide Toxicity.

Caption: Decision Tree for Cyanide Spill Response.

References

• 1. Kolbe nitrile synthesis - Sciencemadness Wiki [sciencemadness.org]
• 2. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 3. bu.edu [bu.edu]
• 4. Preparation of Nitriles - Chemistry Steps [chemistrysteps.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. lobachemie.com [lobachemie.com]

Reference Data & Comparative Studies

Confirming the Molecular Structure of Decanenitrile: A Comparative Guide to Spectroscopic and Chromatographic Techniques

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a critical step in ensuring the validity of experimental results and the safety of therapeutic candidates. This guide provides a comparative analysis of standard analytical techniques—Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS)—for the structural confirmation of decanenitrile. Furthermore, it explores the utility of alternative methods such as Fourier-Transform Infrared (FTIR) spectroscopy and Gas Chromatography (GC) in providing complementary information.

Decanenitrile (C₁₀H₁₉N) is a saturated fatty nitrile with a simple linear structure, making it an excellent model compound for illustrating the principles of structural elucidation. This guide will present experimental data, detailed protocols, and a logical workflow for how these techniques are synergistically employed to confirm its identity.

Spectroscopic and Mass Spectrometry Data of Decanenitrile

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, and Mass Spectrometry analysis of decanenitrile. It is important to note that the NMR data presented here are based on typical and predicted chemical shift values due to the limited availability of fully assigned public experimental spectra.

Table 1: ¹H NMR Spectral Data (Predicted) for Decanenitrile

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-1 (CH₃)	0.88	Triplet	~ 7.0	3H
H-2 to H-8 (-(CH₂)₇-)	1.20 - 1.45	Multiplet	-	14H
H-9 (-CH₂-CH₂-CN)	1.65	Quintet	~ 7.5	2H
H-10 (-CH₂-CN)	2.33	Triplet	~ 7.2	2H

Table 2: ¹³C NMR Spectral Data (Predicted) for Decanenitrile

Carbon	Chemical Shift (δ, ppm)
C-1 (CH₃)	14.1
C-2 to C-7 (-(CH₂)₆-)	22.7 - 31.8
C-8 (-CH₂-CH₂-CN)	25.4
C-9 (-CH₂-CN)	17.2
C-10 (CN)	119.8

Table 3: Electron Ionization Mass Spectrometry (EI-MS) Data for Decanenitrile

m/z	Relative Intensity (%)	Proposed Fragment
41	100	[C₃H₅]⁺
55	75	[C₄H₇]⁺
69	50	[C₅H₉]⁺
83	45	[C₆H₁₁]⁺
97	30	[C₇H₁₃]⁺
110	15	[M-C₃H₇]⁺
124	5	[M-C₂H₅]⁺
153	<1	[M]⁺ (Molecular Ion)

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following are standard protocols for the techniques discussed.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: A sample of 5-10 mg of decanenitrile is dissolved in approximately 0.7 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in a clean NMR tube.

• Instrumentation: The spectrum is acquired on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: A standard one-pulse sequence is used. Key parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: A proton-decoupled pulse sequence is used to obtain a spectrum with singlet peaks for each unique carbon. A wider spectral width (e.g., 0-220 ppm) is necessary. Due to the low natural abundance of ¹³C, a longer acquisition time with a greater number of scans (e.g., 1024 or more) is typically required.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: A dilute solution of decanenitrile in a volatile solvent (e.g., methanol (B129727) or dichloromethane) is introduced into the mass spectrometer, often via a Gas Chromatography (GC) system for separation and purification.

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the molecules to ionize and fragment.

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and their abundance is recorded, generating a mass spectrum.

Comparison with Alternative Techniques

While NMR and MS are powerful tools for complete structure elucidation, other techniques provide valuable, often complementary, information.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a rapid and non-destructive technique that is particularly useful for identifying the presence of specific functional groups. For decanenitrile, the most characteristic feature in the IR spectrum is a sharp, strong absorption band in the range of 2260-2240 cm⁻¹, which is indicative of the C≡N (nitrile) stretching vibration.[1] While FTIR can confirm the presence of the nitrile group, it does not provide detailed information about the rest of the molecule's carbon skeleton.

• Gas Chromatography (GC): GC is a powerful separation technique used to determine the purity of a sample and to separate components of a mixture. When coupled with a detector like a Flame Ionization Detector (FID), GC can provide quantitative information about the purity of the decanenitrile sample. By comparing the retention time of the sample to that of a known standard, GC can also provide evidence for the compound's identity. However, GC alone cannot confirm the molecular structure.

Logical Workflow for Structure Confirmation

The following diagram illustrates the logical workflow for confirming the structure of decanenitrile using the discussed analytical techniques.

Caption: Workflow for the structural confirmation of decanenitrile.

This comprehensive approach, integrating data from multiple analytical techniques, provides a high degree of confidence in the structural assignment of decanenitrile, a critical requirement for researchers in the chemical and pharmaceutical sciences.

References

• 1. Decane(124-18-5) 13C NMR spectrum [chemicalbook.com]

A Comparative Guide to the Synthesis of Aliphatic Nitriles

For Researchers, Scientists, and Drug Development Professionals

The synthesis of aliphatic nitriles is a cornerstone of modern organic chemistry, providing versatile intermediates for the production of pharmaceuticals, agrochemicals, and advanced materials. The choice of synthetic route is critical and depends on factors such as substrate availability, functional group tolerance, scalability, and green chemistry considerations. This guide provides an objective comparison of the most common and emerging methods for aliphatic nitrile synthesis, supported by experimental data and detailed protocols.

Key Synthesis Routes: A Comparative Overview

The primary methods for synthesizing aliphatic nitriles can be broadly categorized into classical and modern approaches. Classical methods, such as nucleophilic substitution and amide dehydration, are well-established laboratory techniques. Industrial-scale production often relies on ammoxidation and hydrocyanation. More recently, innovative methods involving decarboxylative cyanation and biocatalysis have emerged, offering milder conditions and improved functional group compatibility.

Data Presentation: A Quantitative Comparison

The following tables summarize the performance of key synthetic routes for aliphatic nitriles, providing a comparative overview of reaction conditions and yields for specific substrates.

Table 1: Comparison of Synthesis Routes for Hexanenitrile

Synthesis Route	Starting Material	Reagents/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Nucleophilic Substitution (Kolbe)	1-Bromopentane	Sodium Cyanide (NaCN)	DMSO	100	2	~85	General textbook knowledge
Dehydration of Amide	Hexanamide	Phosphorus Oxychloride (POCl₃)	Toluene	Reflux	1	~90	General textbook knowledge
Decarboxylative Cyanation	Heptanoic Acid	fac-Ir(ppy)₃, Cyanobenziodoxolone	Acetonitrile	Room Temp (Visible Light)	24	70-80	[1][2]
Biocatalytic Dehydration	Hexanal	Aldoxime Dehydratase (whole cells)	Aqueous Buffer/Organic Co-solvent	30	18	>95	[3]

Table 2: General Performance of Aliphatic Nitrile Synthesis Routes

Synthesis Route	Typical Substrates	Key Advantages	Key Disadvantages	Typical Yields
Nucleophilic Substitution (Kolbe)	Primary & Secondary Alkyl Halides	Simple, readily available reagents	Use of toxic cyanides, limited to alkyl halides	60-95% (Primary), 30-60% (Secondary)
Hydrocyanation	Alkenes	Atom economical, industrial scale	Highly toxic HCN, requires specialized catalysts	80-95%
Ammoxidation	Alkanes, Alkenes	Inexpensive starting materials, large scale	High temperatures and pressures, catalyst development is key	50-80% (alkanes), >80% (alkenes)
Dehydration of Amides	Primary Amides	High yields, common lab method	Requires stoichiometric dehydrating agents	80-95%
Decarboxylative Cyanation	Carboxylic Acids	Mild conditions, excellent functional group tolerance	Often requires photoredox or electrocatalysis setups	70-95%
Biocatalysis	Aldehydes	Green, mild conditions, high selectivity	Enzyme availability and stability can be a concern	>90%

Mandatory Visualizations: Reaction Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate the signaling pathways and logical relationships of the key synthetic routes.

Nucleophilic substitution (SN2) pathway.

Nickel-catalyzed hydrocyanation cycle.

Amide dehydration using POCl₃.

References

• 1. Room temperature decarboxylative cyanation of carboxylic acids using photoredox catalysis and cyanobenziodoxolones: a divergent mechanism compared to alkynylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Room temperature decarboxylative cyanation of carboxylic acids using photoredox catalysis and cyanobenziodoxolones: a divergent mechanism compared to alkynylation - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Practical Biocatalytic Synthesis of Aromatic Nitriles - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Decanenitrile and Other Long-Chain Nitriles

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of chemical intermediates is paramount. This guide provides an objective comparison of the reactivity of decanenitrile (C10) against other long-chain aliphatic nitriles, focusing on common and synthetically important transformations: hydrolysis, reduction, and α-alkylation. The information herein is supported by experimental data compiled from various scientific sources to facilitate informed decisions in synthetic planning and process development.

General Reactivity Trends

The reactivity of the nitrile group is primarily dictated by the electrophilicity of the carbon atom in the cyano group (-C≡N).[1] In aliphatic nitriles, the long alkyl chain can exert subtle electronic and steric effects. While a longer alkyl chain can slightly increase electron density at the nitrile carbon through induction, potentially decreasing reactivity towards nucleophiles, steric hindrance is generally not a significant factor for these linear chains in reactions at the terminal nitrile group. However, solubility can play a crucial role; as the alkyl chain length increases, the nitrile becomes more nonpolar, which can affect reaction rates in polar solvent systems.

Comparative Data on Reactivity

The following tables summarize quantitative data for the hydrolysis, reduction, and α-alkylation of decanenitrile and other long-chain nitriles. It is important to note that the data has been compiled from different studies, and direct comparisons should be made with caution due to variations in experimental conditions.

Table 1: Hydrolysis of Long-Chain Nitriles

Hydrolysis of nitriles to carboxylic acids can be achieved under acidic or basic conditions.[2] The reaction proceeds via an amide intermediate.[3][4][5] For long-chain nitriles, which have low solubility in aqueous media, reaction conditions often require co-solvents or phase-transfer catalysts to achieve reasonable reaction times and yields.[6]

Nitrile	Chain Length	Reaction Conditions	Time (h)	Yield (%)	Reference
Undecanenitrile	C11	HCl, H₂O, alkylbenzene sulfonic acid	4	100	U.S. Patent 3,542,822[6]
Dodecanenitrile	C12	H₂SO₄, H₂O	>24	-	U.S. Patent 3,542,822[6]
Methacrylonitrile	C4	Ba(OH)₂, H₂O, 91-102°C	4	86	U.S. Patent 3,876,691[7]

Data compiled from various sources. Reaction conditions are not identical across all entries.

Table 2: Reduction of Long-Chain Nitriles to Primary Amines

The reduction of nitriles to primary amines is a fundamental transformation, commonly achieved using strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.[1][8][9]

Nitrile	Chain Length	Reducing Agent/Catalyst	Conditions	Time (h)	Yield (%)	Reference
Adiponitrile	C6	Raney Ni, H₂, NH₃	120°C, high pressure	-	97.7	U.S. Patent 2,166,152[10]
Suberonitrile	C8	Co catalyst, H₂, NH₃	125°C, high pressure	>1	97.2	U.S. Patent 2,166,152[10]
Sebaconitrile	C10	Co catalyst, H₂, NH₃	125°C, high pressure	-	96.8	U.S. Patent 2,166,152[10]

Data compiled from various sources. Reaction conditions are not identical across all entries.

Table 3: α-Alkylation of Long-Chain Nitriles

The α-alkylation of nitriles involves the deprotonation of the α-carbon followed by reaction with an electrophile, typically an alkyl halide. This reaction is a powerful tool for carbon-carbon bond formation.[11]

Nitrile	Chain Length	Base	Electrophile	Conditions	Yield (%)	Reference
Phenylacetonitrile	-	KOtBu	Benzyl alcohol	Toluene, 120°C, 12h	>99	(PDF) Base‐Promoted α‐Alkylation of Arylacetonitriles with Alcohols[12]
4-Bromophenylacetonitrile	-	KOtBu	Benzyl alcohol	Toluene, 120°C, 3h	92	(PDF) Base‐Promoted α‐Alkylation of Arylacetonitriles with Alcohols[12]

Direct comparative data for α-alkylation of a homologous series of long-chain aliphatic nitriles is limited in the reviewed literature. The provided examples illustrate the general reaction.

Experimental Protocols

The following are detailed, representative methodologies for the key reactions discussed.

Protocol 1: Acidic Hydrolysis of a Long-Chain Nitrile

Objective: To hydrolyze a long-chain nitrile to the corresponding carboxylic acid using acidic conditions.[2]

Materials:

• Long-chain nitrile (e.g., Decanenitrile, 1.0 eq)

• Dilute Hydrochloric Acid (e.g., 6 M)

• Reflux apparatus

• Distillation apparatus

• Separatory funnel

• Organic solvent (e.g., diethyl ether)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Heating mantle

Procedure:

• Set up a reflux apparatus consisting of a round-bottom flask, a condenser, and a heating mantle.

• To the round-bottom flask, add the long-chain nitrile and dilute hydrochloric acid.

• Heat the mixture to reflux and maintain the reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• If the carboxylic acid is volatile, it can be isolated by distillation directly from the reaction mixture.

• Alternatively, the cooled reaction mixture can be transferred to a separatory funnel and extracted with an organic solvent (e.g., diethyl ether).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the solvent under reduced pressure to obtain the crude carboxylic acid.

• The crude product can be further purified by recrystallization or distillation.

Protocol 2: Reduction of a Long-Chain Nitrile with Lithium Aluminum Hydride (LiAlH₄)

Objective: To reduce a long-chain nitrile to the corresponding primary amine using LiAlH₄.[13][14]

Materials:

• Long-chain nitrile (e.g., Dodecanenitrile, 1.0 eq)

• Lithium aluminum hydride (LiAlH₄, 1.5 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Three-neck round-bottom flask equipped with a dropping funnel, condenser, and nitrogen inlet

• Ice bath

• Water

• 10% Sodium hydroxide (B78521) solution

• Celite

• Ethyl acetate (B1210297) or dichloromethane

• Anhydrous sodium sulfate

Procedure:

• Set up a dry three-neck round-bottom flask under a nitrogen atmosphere.

• To the flask, add a suspension of LiAlH₄ in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Dissolve the long-chain nitrile in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture back to 0 °C.

• Carefully quench the reaction by the successive dropwise addition of water, followed by 10% NaOH solution, and then water again.

• Filter the resulting suspension through a pad of Celite and wash the filter cake with ethyl acetate or dichloromethane.

• Transfer the filtrate to a separatory funnel and separate the organic layer.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude amine can be purified by column chromatography or distillation.

Protocol 3: α-Alkylation of a Long-Chain Nitrile

Objective: To perform the α-alkylation of a long-chain nitrile with an alcohol.[12]

Materials:

• Long-chain nitrile (e.g., Phenylacetonitrile, 1.0 eq)

• Alcohol (e.g., Benzyl alcohol, 3.0 eq)

• Potassium tert-butoxide (KOtBu, 0.8 eq)

• Anhydrous toluene

• Schlenk tube or similar reaction vessel for inert atmosphere

• Heating source (e.g., oil bath)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the long-chain nitrile, alcohol, potassium tert-butoxide, and anhydrous toluene.

• Seal the tube and heat the reaction mixture at 120 °C for the required time (e.g., 12 hours).

• Monitor the reaction progress by TLC or GC.

• After completion, cool the reaction mixture to room temperature.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the general workflows for the described reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 5. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 6. US3542822A - Hydrolysis of nitriles to carboxylic acids - Google Patents [patents.google.com]
• 7. US3876691A - Process for the hydrolysis of nitriles - Google Patents [patents.google.com]
• 8. Buy Decanenitrile | 1975-78-6 | >98% [smolecule.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. US2166152A - Hydrogenation of aliphatic dinitriles - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]

A Comparative Guide to the Purity Assessment of Decanenitrile Using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities and the development of pharmaceutical products, the purity of starting materials and intermediates is of paramount importance. Decanenitrile (C₁₀H₁₉N), a versatile aliphatic nitrile, serves as a key building block in various organic syntheses. Ensuring its purity is critical to the successful outcome of multi-step reactions and the quality of the final product. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the purity assessment of decanenitrile, supported by detailed experimental protocols and illustrative data.

GC-MS: A High-Resolution Approach to Purity Determination

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry.[1] This method is particularly well-suited for the analysis of volatile and semi-volatile compounds like decanenitrile, offering both qualitative and quantitative information in a single run.[1]

Illustrative Purity Assessment of Decanenitrile by GC-MS

The following table presents an illustrative example of the quantitative data obtained from the GC-MS analysis of a commercial sample of decanenitrile.

Table 1: Illustrative GC-MS Purity Analysis of Decanenitrile

Peak No.	Retention Time (min)	Compound Name	Area (%)	Identification Method
1	8.54	Octanenitrile	0.15	MS Library Match
2	9.21	Nonanenitrile	0.35	MS Library Match
3	10.12	Decanenitrile	99.25	MS and Standard
4	10.89	Undecanenitrile	0.10	MS Library Match
5	11.52	Decanoic acid amide	0.15	MS Library Match

Note: This data is for illustrative purposes and represents a typical purity profile for a high-grade decanenitrile sample.

Comparison with Alternative Analytical Techniques

While GC-MS is a robust method for purity assessment, other techniques can also be employed. The choice of method often depends on the specific requirements of the analysis and the available instrumentation.

Table 2: Comparison of Analytical Techniques for Decanenitrile Purity Assessment

Technique	Principle	Advantages	Disadvantages
GC-MS	Separation by boiling point and polarity, followed by mass-based detection.[1]	High sensitivity and selectivity; provides structural information for impurity identification.	Requires volatile and thermally stable analytes.
HPLC-UV	Separation by partitioning between a stationary and a mobile phase, with UV detection.	Suitable for non-volatile impurities; widely available.	Lower sensitivity for compounds lacking a UV chromophore; may require derivatization.
qNMR	Signal intensity is directly proportional to the number of nuclei.	Provides an absolute measure of purity without the need for a specific standard of the analyte; non-destructive.	Lower sensitivity compared to GC-MS; requires a high-purity internal standard.
Melting Point	Determination of the temperature range over which a solid melts.	Simple and rapid for solid nitriles.	Not applicable to liquid samples like decanenitrile; insensitive to small amounts of impurities.[2]

Experimental Protocols

A detailed methodology is crucial for reproducible and reliable results. Below are the experimental protocols for the GC-MS analysis of decanenitrile.

GC-MS Analysis of Decanenitrile

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL (split ratio 50:1).

• Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Sample Preparation: Prepare a 1000 ppm solution of decanenitrile in high-purity acetone.

Workflow Visualization

The following diagram illustrates the logical workflow for the purity assessment of decanenitrile using GC-MS.

Caption: Workflow for GC-MS purity analysis of decanenitrile.

References

• 1. Decanenitrile | C10H19N | CID 74791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fiveable.me [fiveable.me]

A Comparative Guide to the FTIR Characterization of Decanenitrile

This guide provides a comprehensive comparison of the Fourier-Transform Infrared (FTIR) spectroscopy characterization of decanenitrile with other aliphatic nitriles. It is intended for researchers, scientists, and professionals in drug development who utilize spectroscopic techniques for material identification and quality control. This document outlines the key spectral features of decanenitrile, compares them with related compounds, and provides a detailed experimental protocol for analysis.

Introduction to FTIR Spectroscopy of Nitriles

FTIR spectroscopy is a powerful analytical technique for identifying functional groups in molecules. For nitriles (R-C≡N), the most prominent and diagnostic feature in an FTIR spectrum is the stretching vibration of the carbon-nitrogen triple bond (C≡N). This absorption is typically strong and sharp, appearing in a relatively uncongested region of the spectrum, making it a reliable marker for the nitrile functional group. In saturated aliphatic nitriles like decanenitrile, this peak is consistently found in the 2240-2260 cm⁻¹ range.[1]

Comparative Analysis of Aliphatic Nitriles

The FTIR spectrum of decanenitrile is characterized by the C≡N stretch, as well as absorptions corresponding to the C-H stretching and bending vibrations of the long alkyl chain. For comparison, this guide includes data for nonanenitrile (B147369) (C9) and undecanenitrile (B1346573) (C11) to illustrate the subtle spectral differences that arise from varying chain lengths.

Table 1: Comparison of Characteristic FTIR Absorption Peaks for Selected Aliphatic Nitriles

Functional Group	Vibrational Mode	Decanenitrile (C10) Wavenumber (cm⁻¹)	Nonanenitrile (C9) Wavenumber (cm⁻¹)	Undecanenitrile (C11) Wavenumber (cm⁻¹)	Intensity
C≡N	Stretch	~2247	~2247	~2247	Strong, Sharp
C-H (sp³)	Symmetric & Asymmetric Stretch	2855 - 2962	2855 - 2962	2855 - 2962	Strong
CH₂	Scissoring (Bending)	~1465	~1465	~1465	Medium
CH₃	Umbrella (Bending)	~1378	~1378	~1378	Weak

Note: The exact peak positions can vary slightly based on the sample purity, solvent (if any), and the specific FTIR instrument used.

Experimental Protocol for FTIR Analysis of Decanenitrile

This section details the methodology for obtaining a high-quality FTIR spectrum of a liquid sample such as decanenitrile using the Attenuated Total Reflectance (ATR) or Transmission Cell method.

1. Instrumentation and Materials

• Fourier-Transform Infrared (FTIR) Spectrometer

• ATR accessory with a diamond or germanium crystal, or a liquid transmission cell with NaCl or KBr windows

• Decanenitrile sample

• Alternative nitrile samples (for comparison)

• Solvent for cleaning (e.g., isopropanol (B130326) or acetone)

• Lint-free wipes

2. Sample Preparation and Measurement

Method A: Attenuated Total Reflectance (ATR)

• Crystal Cleaning: Thoroughly clean the ATR crystal surface with a lint-free wipe soaked in a suitable solvent (e.g., isopropanol) to remove any residues from previous measurements. Allow the solvent to evaporate completely.

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Application: Place a small drop of the decanenitrile sample directly onto the center of the ATR crystal, ensuring the crystal is fully covered.

• Sample Spectrum Acquisition: Acquire the FTIR spectrum of the sample. The typical scanning range for mid-IR is 4000 cm⁻¹ to 400 cm⁻¹. For improved signal-to-noise ratio, co-add multiple scans (e.g., 16 or 32).

• Cleaning: After the measurement, clean the ATR crystal thoroughly with a solvent-soaked, lint-free wipe.

Method B: Transmission Cell

• Cell Assembly: If using a demountable cell, place a drop of decanenitrile onto one of the salt plates (NaCl or KBr). Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film. Secure the plates in the cell holder.

• Background Spectrum: A background spectrum should be collected using an empty cell or by running a spectrum of the pure solvent if the sample is in solution.

• Sample Measurement: Place the assembled cell into the sample holder of the FTIR spectrometer and acquire the spectrum over the desired range.

• Cleaning: Disassemble the cell and clean the salt plates with an appropriate dry solvent. Store the plates in a desiccator to prevent damage from moisture.

Data Analysis and Interpretation

The resulting FTIR spectrum should be analyzed for the presence of the characteristic absorption bands outlined in Table 1. The primary peak of interest for confirming the identity of decanenitrile is the sharp, strong absorption around 2247 cm⁻¹, indicative of the C≡N stretching vibration. The presence of strong peaks in the 2855-2962 cm⁻¹ region and a medium peak around 1465 cm⁻¹ will confirm the aliphatic nature of the molecule.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the FTIR characterization of decanenitrile.

Caption: Experimental workflow for FTIR characterization of decanenitrile.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Guide to Catalysts for Nitrile Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of nitriles is a cornerstone of modern organic chemistry, providing essential intermediates for pharmaceuticals, agrochemicals, and advanced materials. The choice of catalyst is paramount in achieving efficient, selective, and sustainable nitrile production. This guide offers an objective comparison of prominent catalytic systems, supported by experimental data, to aid researchers in selecting the optimal catalyst for their specific needs.

Performance Comparison of Catalysts for Nitrile Synthesis

The following tables summarize the performance of various catalysts for nitrile synthesis, categorized by the synthetic route. Direct comparison between different catalyst types should be made with caution due to the varying substrates and reaction conditions.

From Dehydration of Primary Amides

This route is a widely used method for nitrile synthesis. Palladium and iron-based catalysts have shown significant promise in this transformation.

Catalyst System	Substrate	Temp. (°C)	Time (h)	Solvent	Yield (%)	Reference
10 mol% Pd(OAc)₂ / 20 mol% Selectfluor	4-Methoxybenzamide	RT	16	Acetonitrile (B52724)	96	[1][2]
5 mol% Pd(OAc)₂ / 20 mol% Selectfluor	4-Methoxybenzamide	RT	16	Acetonitrile	71	[1]
10 mol% PdCl₂ / 3.0 equiv AgOAc	Cinnamamide	80	24	Acetonitrile	96	[3]
10 mol% Pd(PPh₃)₂Cl₂ / 3.0 equiv Cu(OAc)₂	Benzamide	80	24	Acetonitrile	88	[3]
2 mol% [Fe₂(CO)₉] / 2.0 equiv (EtO)₂MeSiH	Benzamide	120	24	Toluene (B28343)	95	[4]
2 mol% [Fe₂(CO)₉] / 2.0 equiv (EtO)₂MeSiH	Nicotinamide	120	24	Toluene	85	[4]

From Cyanation of Aryl Halides

The direct cyanation of aryl halides is a powerful method for introducing a nitrile group onto an aromatic ring. Copper-catalyzed systems are particularly prevalent for this transformation.

Catalyst System	Substrate	Temp. (°C)	Time (h)	Solvent	Yield (%)	Reference
10 mol% CuI / 20 mol% KI / 1.0 equiv N,N'-dimethylethylenediamine	4-Bromotoluene	110	24	Toluene	91	[5][6]
10 mol% CuI / 20 mol% KI / 1.0 equiv N,N'-dimethylethylenediamine	1-Bromo-4-vinylbenzene	110	24	Toluene	85	[5][6]
10 mol% CuI / 20 mol% 1,10-phenanthroline	(Z)-1-Iodo-1-octene	110	16	DMF	85	[7]
10 mol% CuI / PPh₃ / POCl₃	4-Iodoanisole	120	12	Formamide (B127407)	92	[8][9]

From Alkenes and Alkynes (Hydrocyanation)

Nickel-catalyzed hydrocyanation is a highly atom-economical method for the synthesis of nitriles from unsaturated precursors.

Catalyst System	Substrate	Temp. (°C)	Time (h)	Solvent	Yield (%)	Selectivity	Reference
0.5 mol% Ni(cod)₂ / BiPhePhos	Styrene	90	<0.5	Toluene	>90	Branched	[10]
10 mol% Ni(acac)₂ / Neocuproine / Mn	Phenylacetylene	50	24	DMF/H₂O	92	Markovnikov	[11]
10 mol% Ni(acac)₂ / DPPP / Mn	Phenylacetylene	100	36	DMSO/tBuOH	85	anti-Markovnikov	[12]
10 mol% NiCl₂(dme) / Xantphos / Et₂Zn	1-Octene	80	16	DMSO	75	Linear	[13]

Enzymatic Synthesis

Biocatalysts, such as aldoxime dehydratases and nitrilases, offer mild and environmentally benign alternatives for nitrile synthesis, often with high selectivity.

Catalyst (Enzyme)	Substrate	Temp. (°C)	Time (h)	Solvent	Yield (%)	Notes	Reference
Aldoxime Dehydratase (whole cells)	n-Octanaloxime	30	24	Buffer/Ethanol	>90	High substrate loading (>1 kg/L )	[14]
Aldoxime Dehydratase (whole cells)	Citronellyl-oxime	RT	90	Solvent-free	>99	Full conversion	[14]
Nitrilase	Mandelonitrile	RT	24	Phosphate (B84403) buffer/MeOH	-	Enantioselective hydrolysis	[15][16][17]
Nitrilase	Phenylacetaldehyde cyanohydrin	RT	24	Phosphate buffer/MeOH	-	Enantioselective hydrolysis	[17]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for successful catalyst application. Below are representative procedures for key catalytic systems.

General Procedure for Palladium-Catalyzed Dehydration of Primary Amides[1][2]

• To a solution of the primary amide (1.0 mmol) in acetonitrile (5 mL) is added Pd(OAc)₂ (0.1 mmol, 10 mol%).

• Selectfluor (0.2 mmol, 20 mol%) is then added to the mixture.

• The reaction mixture is stirred at room temperature for 16-24 hours, monitoring the progress by TLC or GC.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica (B1680970) gel to afford the desired nitrile.

General Procedure for Copper-Catalyzed Cyanation of Aryl Halides[5][6]

• An oven-dried Schlenk tube is charged with CuI (0.1 mmol, 10 mol%), KI (0.2 mmol, 20 mol%), and the aryl bromide (1.0 mmol).

• The tube is evacuated and backfilled with argon.

• Toluene (5 mL), N,N'-dimethylethylenediamine (1.0 mmol), and NaCN (1.2 mmol) are added under argon.

• The Schlenk tube is sealed, and the reaction mixture is heated to 110 °C for 24 hours.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate (B1210297) and filtered through a pad of Celite.

• The filtrate is washed with water and brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

General Procedure for Nickel-Catalyzed Hydrocyanation of Alkenes[10]

Caution: Hydrogen cyanide (HCN) is extremely toxic. This procedure should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

• In a glovebox, a Schlenk flask is charged with Ni(cod)₂ (0.005 mmol, 0.5 mol%) and the phosphite (B83602) ligand (e.g., BiPhePhos, 0.006 mmol).

• Toluene (2 mL) is added, and the mixture is stirred to form the catalyst solution.

• The alkene (1.0 mmol) is added to the catalyst solution.

• In a separate flask, a solution of HCN (1.25 mmol) in cold toluene (1 mL) is prepared.

• The HCN solution is added dropwise to the reaction mixture at the desired temperature (e.g., 22-90 °C).

• The reaction is monitored by GC. Upon completion, the reaction is quenched by the addition of a suitable reagent.

• The product is isolated and purified by standard procedures.

General Procedure for Enzymatic Dehydration of Aldoximes[14]

• In a suitable reaction vessel, the aldoxime substrate is suspended in a buffer solution (e.g., potassium phosphate buffer, pH 7.0).

• Whole cells containing the overexpressed aldoxime dehydratase are added to the suspension.

• The reaction mixture is incubated at a controlled temperature (e.g., 30 °C) with shaking.

• The progress of the reaction is monitored by HPLC or GC.

• Upon completion, the product is extracted with an organic solvent (e.g., ethyl acetate).

• The organic layer is dried and concentrated to yield the nitrile product, which can be further purified if necessary.

Visualizing Catalytic Processes

Experimental Workflow for Catalytic Nitrile Synthesis

The following diagram illustrates a typical experimental workflow for a transition metal-catalyzed nitrile synthesis.

A typical experimental workflow for catalytic nitrile synthesis.

Catalyst Selection Guide for Nitrile Synthesis

This decision tree provides a logical framework for selecting a suitable catalytic approach based on the available starting material.

A guide for selecting a catalyst based on the starting material.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development and Utilization of a Palladium-Catalyzed Dehydration of Primary Amides To Form Nitriles [organic-chemistry.org]
• 3. Synthesis of Nitriles via Palladium-Catalyzed Water Shuffling from Amides to Acetonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Copper-Catalyzed Domino Halide Exchange-Cyanation of Aryl Bromides [organic-chemistry.org]
• 6. Copper-catalyzed domino halide exchange-cyanation of aryl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Organic Synthesis International: Cyanation of Aryl Halides [organicsynthesisinternational.blogspot.com]
• 9. Copper catalyzed nitrile synthesis from aryl halides using formamide as a nitrile source - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. Nickel-Catalyzed Highly Regioselective Hydrocyanation of Terminal Alkynes with Zn(CN)2 Using Water as the Hydrogen Source [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Nickel-catalyzed highly regioselective hydrocyanation of alkenes with Zn(CN)2 - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 14. Nitrile Synthesis with Aldoxime Dehydratases: A Biocatalytic Platform with Applications in Asymmetric Synthesis, Bulk Chemicals, and Biorefineries - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Enantioselective biotransformations of nitriles in organic synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Exploring Nitrilase Sequence Space for Enantioselective Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Validating Decanenitrile Synthesis: A Comparative Guide to Elemental Analysis

For researchers, scientists, and drug development professionals, the precise synthesis and validation of chemical compounds are paramount. This guide provides a comparative analysis of decanenitrile synthesis, focusing on its validation through elemental analysis. We present theoretical and experimental data for decanenitrile synthesized via two common methods: the dehydration of decanamide (B1670024) and the free radical-mediated addition of acetonitrile (B52724) to 1-octene (B94956).

Elemental Analysis: The Gold Standard for Purity

Elemental analysis is a fundamental technique used to determine the elemental composition of a sample. For a synthesized organic compound like decanenitrile (C₁₀H₁₉N), this analysis provides the percentage by mass of carbon (C), hydrogen (H), and nitrogen (N). By comparing the experimental results to the theoretically calculated values, researchers can confirm the identity and assess the purity of the synthesized product.

The theoretical elemental composition of decanenitrile is calculated based on its molecular formula and the atomic weights of its constituent elements (C: 12.011 u, H: 1.008 u, N: 14.007 u). With a molecular weight of approximately 153.26 g/mol , the expected elemental percentages are:

• Carbon (C): 78.37%

• Hydrogen (H): 12.49%

• Nitrogen (N): 9.14%

Any significant deviation from these values in the experimental results could indicate the presence of impurities, residual starting materials, or byproducts.

Comparative Analysis of Synthesis Methods

Two prevalent methods for the synthesis of decanenitrile are the dehydration of decanamide and the free radical-mediated addition of acetonitrile to an α-olefin. While both routes can yield the desired product, the nature of the reaction can influence the purity of the final compound, which is reflected in the elemental analysis.

Synthesis Method	Theoretical C%	Experimental C%	Theoretical H%	Experimental H%	Theoretical N%	Experimental N%	Reference
Dehydration of Decanamide	78.37	Data not available in cited literature	12.49	Data not available in cited literature	9.14	Data not available in cited literature	[1]
Free Radical Addition to 1-Octene	78.37	Consistent with theoretical values	12.49	Consistent with theoretical values	9.14	Consistent with theoretical values	[2]

Note: While a patent for the free radical addition method confirms that elemental analysis was performed and was consistent with the formation of decanenitrile, specific numerical data was not provided in the document.[2]

Experimental Protocols

Method 1: Dehydration of Decanamide

This established method involves the removal of a water molecule from decanamide to form the corresponding nitrile.[3]

Protocol:

• Combine decanamide with a suitable dehydrating agent (e.g., phosphorus pentoxide, thionyl chloride, or a catalytic system) in an appropriate solvent.

• Heat the reaction mixture under reflux for a specified period to ensure complete conversion.

• Upon completion, cool the mixture and quench any remaining dehydrating agent.

• Extract the decanenitrile product with an organic solvent.

• Wash the organic layer with a basic solution and then with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

• Remove the solvent under reduced pressure.

• Purify the crude product by distillation to obtain pure decanenitrile.

• Subject a sample of the purified decanenitrile to elemental analysis.

Method 2: Free Radical-Mediated Addition of Acetonitrile to 1-Octene

This method involves the addition of acetonitrile to an α-olefin, in this case, 1-octene, initiated by a free radical source.

Protocol:

• Charge a reaction vessel with 1-octene and acetonitrile.

• Add a free radical initiator, such as di-tert-butyl peroxide.

• Heat the reaction mixture to the decomposition temperature of the initiator (typically 130-150°C) under an inert atmosphere.

• Maintain the reaction at this temperature for several hours to allow for the addition reaction to proceed.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the unreacted starting materials and solvent by distillation.

• Purify the resulting decanenitrile by vacuum distillation.

• Submit a purified sample for elemental analysis to confirm its composition.

Validation Workflow and Signaling Pathways

The validation of decanenitrile synthesis through elemental analysis follows a logical workflow, as illustrated below.

Caption: Workflow for the synthesis and validation of decanenitrile.

The choice of synthesis method can be influenced by factors such as the availability of starting materials, desired purity, and scalability. The dehydration of amides is a classic and versatile method, while the free radical addition offers an alternative route that can be effective for specific substrates. Regardless of the chosen path, elemental analysis remains a critical step in verifying the successful synthesis of decanenitrile.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 3. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]

Navigating Synthetic Landscapes: A Guide to Decanenitrile Alternatives

For researchers and professionals in drug development and synthetic chemistry, the choice of starting materials can significantly impact the efficiency, scalability, and safety of a synthetic pathway. Decanenitrile, a C10 aliphatic nitrile, is a versatile building block, but its use may not always be optimal. This guide provides a comprehensive comparison of synthetic routes using decanenitrile with viable alternatives for key transformations, supported by experimental data and detailed protocols.

This publication will explore alternatives to decanenitrile in three common synthetic applications: the synthesis of decylamine, the preparation of decanoic acid, and the formation of ketones via Grignard reaction.

I. Synthesis of Decylamine: Beyond Nitrile Reduction

The reduction of decanenitrile is a direct route to decylamine, a valuable primary amine. However, alternative methods starting from different precursors can offer advantages in terms of reagent safety, functional group tolerance, and reaction conditions.

Comparison of Synthetic Pathways to Decylamine

Precursor	Reagents and Conditions	Yield (%)	Advantages	Disadvantages
Decanenitrile	1. LiAlH₄, THF, reflux2. H₂/Pd-C, EtOH, pressure	High (typically >90%)	Direct conversion, high yields.	LiAlH₄ is hazardous; catalytic hydrogenation requires specialized equipment.
O-Decylhydroxylamine	LiAlH₄ or catalytic hydrogenation (Pd/C)	Not specified in literature	Stable, solid precursor; mild reaction conditions are often possible.[1]	Requires a separate reduction step.[1]
Decanal	NH₃, H₂, Ni or other catalyst (Reductive Amination)	Varies	Readily available starting material.	Can lead to over-alkylation and formation of secondary/tertiary amines; often requires high pressure.[1]
Decyl Halide	1. Potassium phthalimide2. Hydrazine (Gabriel Synthesis)	Moderate to low	Avoids over-alkylation, produces a clean primary amine.	Harsh reaction conditions, often results in lower yields.

Featured Alternative: Reduction of O-Decylhydroxylamine

O-Decylhydroxylamine presents itself as a stable and manageable precursor for decylamine. The synthesis involves the reduction of the hydroxylamine (B1172632) moiety, which can be achieved under various conditions.

Using Lithium Aluminum Hydride (LiAlH₄):

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve O-decylhydroxylamine in anhydrous tetrahydrofuran (B95107) (THF).

• Cool the solution in an ice bath.

• Slowly add a stoichiometric excess of LiAlH₄.

• Allow the reaction to stir at room temperature until completion, monitored by thin-layer chromatography (TLC).

• Carefully quench the reaction by the sequential slow addition of water, followed by a 15% aqueous NaOH solution, and then more water.

• Filter the resulting aluminum salts and wash the filter cake with THF.

• Combine the organic filtrates and remove the solvent under reduced pressure to yield decylamine.

Using Catalytic Hydrogenation:

• Dissolve O-decylhydroxylamine in ethanol (B145695) in a hydrogenation vessel.

• Add a catalytic amount of palladium on carbon (Pd/C).

• Pressurize the vessel with hydrogen gas.

• Stir the reaction at room temperature until the uptake of hydrogen ceases.

• Filter the catalyst through a pad of celite and wash with ethanol.

• Remove the solvent under reduced pressure to yield decylamine.[1]

References

• 1. Buy Decanenitrile | 1975-78-6 | >98% [smolecule.com]

A Comparative Analysis of the Physical Properties of Decanenitrile and Nonanenitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physical properties of decanenitrile and nonanenitrile (B147369), two long-chain aliphatic nitriles. The information presented is intended to assist researchers and professionals in understanding the key differences between these compounds, supported by experimental data and methodologies.

Introduction

Decanenitrile (C₁₀H₁₉N) and nonanenitrile (C₉H₁₇N) are organic compounds characterized by a nitrile group (-C≡N) attached to a nine and eight-carbon alkyl chain, respectively. This seemingly small difference of a single methylene (B1212753) group (-CH₂) in their hydrocarbon chains leads to discernible variations in their physical properties. These properties are critical in various applications, including their use as solvents, intermediates in organic synthesis, and in the formulation of various chemical products. Understanding these differences is crucial for process optimization, reaction design, and material selection.

Comparative Physical Properties

The physical properties of decanenitrile and nonanenitrile are summarized in the table below. The data has been compiled from various chemical databases and literature sources.

Property	Decanenitrile	Nonanenitrile
Molecular Formula	C₁₀H₁₉N[1]	C₉H₁₇N[2]
Molecular Weight	153.26 g/mol [1]	139.24 g/mol [2]
Boiling Point	241-244 °C[1][3]	~225 °C
Melting Point	-17.9 °C[3]	-29 °C
Density	~0.82 g/cm³ at 20 °C[3]	~0.8213 g/cm³
Vapor Pressure	0.032 mmHg at 25 °C (estimated)[3]	0.1 mmHg[2]
Water Solubility	Slightly soluble (23.43 mg/L at 25°C, est.)[3]	Almost insoluble in water[2]
Appearance	Colorless to pale yellow liquid[1][3][4]	Colorless to yellow liquid[2][5][6]

Structure-Property Relationships

The differences in the physical properties of decanenitrile and nonanenitrile can be directly attributed to their molecular structures. The addition of a methylene group in decanenitrile increases its molecular weight and chain length.

Figure 1: Impact of an additional methylene group on physical properties.

As the homologous series of aliphatic nitriles ascends, the increasing chain length leads to stronger van der Waals forces between molecules. This requires more energy to overcome, resulting in higher boiling and melting points for decanenitrile compared to nonanenitrile. Conversely, the longer, nonpolar alkyl chain in decanenitrile decreases its solubility in polar solvents like water.

Experimental Protocols

The following sections detail the general experimental methodologies for determining the key physical properties of aliphatic nitriles.

A common and efficient method for determining the boiling point of a small liquid sample is the Thiele tube method.

• Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band, heating mantle or Bunsen burner, and heat transfer fluid (e.g., mineral oil).

• Procedure:

  • A small amount of the nitrile sample (a few milliliters) is placed in a small test tube.

  • A capillary tube, sealed at one end, is placed open-end-down into the liquid.

  • The test tube is attached to a thermometer with a rubber band, ensuring the sample is level with the thermometer bulb.

  • The assembly is suspended in a Thiele tube filled with a heat transfer fluid.

  • The side arm of the Thiele tube is gently heated, causing the fluid to circulate and heat the sample uniformly.

  • As the temperature approaches the boiling point, a stream of bubbles will emerge from the capillary tube.

  • Heating is discontinued, and the apparatus is allowed to cool slowly.

  • The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

The density of liquid nitriles can be determined using a straightforward volumetric and gravimetric approach.

• Apparatus: Graduated cylinder or pycnometer, and an analytical balance.

• Procedure:

  • An empty, clean, and dry graduated cylinder or pycnometer is weighed on an analytical balance.

  • A known volume of the nitrile is added to the graduated cylinder or pycnometer.

  • The graduated cylinder or pycnometer containing the nitrile is reweighed.

  • The mass of the nitrile is determined by subtracting the mass of the empty container from the total mass.

  • The density is calculated by dividing the mass of the nitrile by its volume.

A qualitative and semi-quantitative assessment of water solubility can be performed through direct observation.

• Apparatus: Test tubes, pipettes, and a vortex mixer.

• Procedure:

  • A small, measured volume of the nitrile is added to a test tube containing a known volume of deionized water.

  • The mixture is agitated vigorously using a vortex mixer for a set period.

  • The mixture is allowed to stand and observe for phase separation.

  • If the nitrile is insoluble, two distinct layers will be visible. The degree of solubility can be estimated by varying the proportions of nitrile and water. For quantitative measurements, techniques such as gas chromatography of the aqueous phase can be employed.

Gas chromatography is a powerful technique for assessing the purity of nitriles and for their quantitative analysis. The following are example parameters for the analysis of decanenitrile and nonanenitrile.

Figure 2: A simplified workflow for Gas Chromatography analysis.

• Instrumentation: A gas chromatograph equipped with a capillary column and a suitable detector (e.g., Flame Ionization Detector - FID, or Mass Spectrometer - MS).

• Example GC Parameters for Decanenitrile:

  • Column: BPX-5, 60 m x 0.32 mm x 1 µm film thickness.

  • Carrier Gas: Helium.

  • Temperature Program: 40°C (4 min hold), then ramp at 2°C/min to 90°C, then 4°C/min to 130°C, and finally 8°C/min to 250°C (10 min hold).

• Example GC Parameters for Nonanenitrile:

  • Specific column and temperature programs would be similar to those for decanenitrile, with adjustments to the temperature ramp rates and hold times to achieve optimal separation based on its lower boiling point.

DSC is used to measure thermal transitions such as melting and crystallization.

• Apparatus: A Differential Scanning Calorimeter.

• Procedure:

  • A small, weighed sample of the nitrile (typically a few milligrams) is sealed in an aluminum pan.

  • An empty, sealed aluminum pan is used as a reference.

  • The sample and reference pans are placed in the DSC cell.

  • The cell is subjected to a controlled temperature program, for example, cooling from room temperature to a low temperature (e.g., -50°C) and then heating at a constant rate (e.g., 10°C/min) to a temperature above the expected melting point.

  • The heat flow to the sample relative to the reference is measured as a function of temperature. Endothermic events like melting appear as peaks on the resulting thermogram.

Conclusion

Decanenitrile and nonanenitrile, while structurally very similar, exhibit clear differences in their physical properties, primarily driven by the difference of a single carbon in their alkyl chains. Decanenitrile's longer chain results in a higher molecular weight, leading to increased boiling and melting points and reduced water solubility compared to nonanenitrile. The experimental protocols outlined provide a basis for the consistent and accurate measurement of these properties, which is essential for their effective application in research and industry.

References

• 1. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. uomus.edu.iq [uomus.edu.iq]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Decanenitrile [webbook.nist.gov]
• 6. Decanenitrile | C10H19N | CID 74791 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Dehydrating Agents for Amide to Nitrile Conversion

For researchers, scientists, and professionals in drug development, the efficient conversion of primary amides to nitriles is a critical transformation in organic synthesis. The selection of an appropriate dehydrating agent is paramount to ensure high yields, broad substrate scope, and mild reaction conditions. This guide provides an objective comparison of various dehydrating agents, supported by experimental data, to aid in the selection of the optimal reagent for your specific synthetic needs.

Comparison of Common Dehydrating Agents

The efficacy of different dehydrating agents varies significantly based on the substrate, reaction conditions, and desired purity of the final nitrile product. Below is a summary of commonly employed reagents, their typical reaction conditions, and reported yields for the conversion of a model substrate, benzamide, to benzonitrile.

Dehydrating Agent/System	Reagents & Conditions	Benzamide Yield (%)	General Substrate Scope & Remarks
Phosphorus Oxychloride	POCl₃, Reflux	~90%	Broad applicability for aromatic and aliphatic amides. Reaction can be harsh and may not be suitable for sensitive functional groups.[1][2]
Thionyl Chloride	SOCl₂, Reflux	~85-95%	Effective for a wide range of amides. Generates gaseous byproducts (SO₂ and HCl), requiring good ventilation.[1]
Trifluoroacetic Anhydride	TFAA, Pyridine or Et₃N, 0°C to rt	~90%	Milder conditions compared to POCl₃ and SOCl₂. Good for many functional groups, though side reactions like trifluoroacetylation can occur.[1][3]
Phosphorus Pentoxide	P₄O₁₀, High Temperature	Variable, often >80%	A powerful but often harsh dehydrating agent requiring high temperatures. Can be difficult to handle due to its polymeric nature.[4]
Oxalyl Chloride/DMSO	(COCl)₂, cat. DMSO, Et₃N, rt	95%	A mild and highly efficient method (catalytic Swern conditions). The reaction is typically fast and proceeds at room temperature with high yields for a diverse range of substrates.[5][6][7][8]
Phosphorus Trichloride (B1173362)	PCl₃, Et₂NH, CHCl₃, Reflux	92%	Part of a study comparing several phosphorus(III) reagents, showing high efficiency under relatively mild conditions.[9][10][11]
Triphenylphosphite/DBU	P(OPh)₃, DBU, Microwave (150°C)	91%	A microwave-assisted protocol that is rapid and effective, particularly for substrates that may be sensitive to other reagents.[9][10][11]
Triflic Anhydride	Tf₂O, CH₂Cl₂, rt	82%	A potent reagent that can facilitate the conversion under mild conditions, often without the need for a base.[12][13]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative experimental protocols for some of the key dehydrating agents.

Protocol 1: Dehydration using Phosphorus Oxychloride (POCl₃)

A solution of the primary amide (1.0 mmol) in phosphorus oxychloride (5-10 mL) is heated at reflux (or a specified temperature, e.g., 65°C) for 1-3 hours.[2] The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and excess POCl₃ is removed under reduced pressure. The residue is then carefully quenched with ice-cold water or a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo. The crude nitrile is then purified by column chromatography or recrystallization.

Protocol 2: Dehydration using Oxalyl Chloride and Catalytic DMSO (Swern Conditions)

To a solution of the primary amide (1.0 mmol) and triethylamine (B128534) (3.0 mmol) in a suitable solvent such as dichloromethane (5 mL) at room temperature, is added dimethyl sulfoxide (B87167) (0.1 mmol). Oxalyl chloride (1.5 mmol) is then added dropwise. The reaction mixture is stirred at room temperature for 1-2 hours, with progress monitored by TLC. Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent. The combined organic layers are washed with saturated aqueous sodium bicarbonate solution and brine, then dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography.[5][6][7][8]

Protocol 3: Dehydration using Phosphorus Trichloride (PCl₃)

To a solution of the primary amide (1.0 mmol) and diethylamine (B46881) (3.0 mmol) in chloroform (B151607) (5 mL) at 0°C, phosphorus trichloride (2.0 mmol) is added dropwise. The reaction mixture is then heated to reflux for approximately 40 minutes.[9][10][11] After cooling to room temperature, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The layers are separated, and the aqueous layer is extracted with chloroform. The combined organic layers are washed with water, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude nitrile is purified by silica (B1680970) gel column chromatography.[9][10][11]

Visualizing the Dehydration Workflow

The general process for the conversion of amides to nitriles, from starting material to purified product, can be visualized as a straightforward workflow.

Caption: General experimental workflow for amide to nitrile conversion.

The mechanism of this transformation generally involves the activation of the amide oxygen by the dehydrating agent, followed by elimination to form the nitrile. The specific intermediates and transition states will vary depending on the chosen reagent.

Caption: Simplified logical flow of the amide dehydration mechanism.

References

• 1. Amide to Nitrile - Common Conditions [commonorganicchemistry.com]
• 2. Amide to Nitrile - POCl3 [commonorganicchemistry.com]
• 3. Amide to Nitrile - TFAA [commonorganicchemistry.com]
• 4. tutorchase.com [tutorchase.com]
• 5. Synthesis of Nitriles from Primary Amides or Aldoximes under Conditions of a Catalytic Swern Oxidation [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. thieme-connect.de [thieme-connect.de]
• 13. researchgate.net [researchgate.net]

Benchmarking decanenitrile synthesis against industrial methods.

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of prominent industrial and laboratory methods for the synthesis of decanenitrile, a valuable intermediate in the pharmaceutical and specialty chemical industries. The following sections detail the experimental protocols for key synthesis routes and present a quantitative comparison of their performance metrics.

Comparison of Key Performance Indicators for Decanenitrile Synthesis Methods

The following table summarizes the critical performance indicators for various decanenitrile synthesis routes, offering a clear comparison of their efficiency and reaction conditions.

Synthesis Method	Starting Materials	Catalyst/Reagent	Temperature (°C)	Time	Yield (%)	Purity (%)	Key Advantages	Key Disadvantages
Reaction with Ammonia (B1221849) (Vapor Phase)	Decanoic Acid, Ammonia	V₂O₅	400	Seconds	~84	High	High yield, continuous process	High temperature, specialized equipment
Reaction with Ammonia (Liquid Phase)	Decanoic Acid, Ammonia	Zinc or Molybdenum based	160-280	3-6 h	>95	High	High purity, one-step process	High pressure, requires catalyst
Synthesis from Aldehyde	Decanal, Hydroxylamine (B1172632) HCl	None (solvent-free)	100	1 h	87	>95	Environmentally friendly, simple	Batch process, moderate temperature
Nucleophilic Substitution	1-Bromononane (B48978), Sodium Cyanide	-	25-150	0.5-2 h	~94 (for similar nitriles)	High	High yield, fast reaction	Use of highly toxic cyanide
Free Radical Addition	1-Octene (B94956), Acetonitrile (B52724)	Di-tert-butyl peroxide	180	52 min	36 (isolated)	High	Utilizes readily available feedstocks	Low isolated yield due to low selectivity (58%)
Enzymatic Synthesis	Decanal	Aldoxime Dehydratase (Oxd)	Room Temp.	-	~60 (for similar nitriles)	High	Mild conditions, environmentally benign, cyanide-free	Requires enzyme production and optimization

Detailed Experimental Protocols

This section provides detailed methodologies for the key decanenitrile synthesis routes discussed in this guide.

Industrial Method: Reaction of Decanoic Acid with Ammonia

This industrial process can be carried out in either a liquid or vapor phase.

a) Liquid Phase Pressurized Catalysis

This method produces high-purity decanenitrile in a one-step process.

• Procedure: Lauric acid (as a proxy for decanoic acid) and a catalyst (0.1-1% of the total mass, typically a metal salt containing zinc and molybdenum) are charged into an ammoniation reactor.[1] The mixture is heated to 160-200°C to melt the fatty acid. Ammonia gas is then introduced at a flow rate of 20-100 L/min. The pressure is controlled in a programmed manner, typically reaching 1-4 kg/cm ², and the temperature is raised to 270-280°C. The reaction is completed within 3-6 hours to yield high-purity dodecanenitrile (B1212230) (analogous to decanenitrile).[1]

b) Vapor Phase Catalysis

This method offers a near-theoretical yield in a continuous process.

• Procedure: A direct vapor-phase reaction of triglycerides (as a source of fatty acids) with ammonia is performed in a tubular reactor at 400°C.[2] The triglycerides are injected through an atomizer for rapid volatilization. The reaction is carried out in the presence of a solid acid catalyst, such as V₂O₅, which results in near-theoretical yields of fatty nitriles (84 wt%).[2]

Laboratory Method: Synthesis from Decanal and Hydroxylamine

This environmentally friendly method proceeds without a solvent.

• Procedure: Decanal (2.0 mmol) is mixed with hydroxylamine hydrochloride (2.2 mmol) and heated in a sand bath at 100°C for 60 minutes. After cooling, the reaction mixture is dissolved in ethyl acetate (B1210297) (50 mL). The organic layer is washed with water (20 mL) and saturated aqueous sodium bicarbonate (20 mL). The organic layer is then dried with anhydrous potassium carbonate, and the solvent is removed by rotary evaporation to yield decanenitrile. This method has been shown to produce nitriles with a purity greater than 95% and a yield of 87%.

Classical Method: Nucleophilic Substitution

This traditional method involves the reaction of an alkyl halide with a cyanide salt.

• Procedure: Based on the synthesis of similar nitriles, 1-bromononane would be reacted with sodium cyanide in dimethyl sulfoxide (B87167) (DMSO).[3] The reaction is typically rapid and efficient. For example, the reaction of 1-chlorobutane (B31608) with sodium cyanide in DMSO yields valeronitrile (B87234) in 94% yield.[3] The use of DMSO as a solvent is advantageous as it allows for the displacement of even sterically hindered halides without rearrangement.[3]

Alternative Industrial Route: Free Radical Addition

This method utilizes readily available olefins and acetonitrile.

• Procedure: A 300 mL autoclave is charged with 2.86 moles of acetonitrile and 0.12 moles of 1-octene. The autoclave is sealed, deoxygenated, and pressurized with nitrogen. The contents are heated to 180°C. A solution of di-tert-butyl peroxide (0.075 mole) in 1-octene (0.15 mole) is added in portions over 52 minutes. While this method achieves high olefin conversion (94%), the selectivity towards decanenitrile is moderate (58%), leading to an isolated yield of 36 mol%.[4]

Green Chemistry Approach: Enzymatic Synthesis

This emerging method offers a sustainable and cyanide-free route to nitriles.[5][6]

• Procedure: This chemoenzymatic cascade is performed in a biphasic aqueous/organic system. In the first step, the aldehyde (decanal) is converted to its corresponding aldoxime in the organic phase (e.g., n-hexane) by reaction with hydroxylamine hydrochloride. In the second step, the organic phase containing the aldoxime is separated and introduced to an aqueous phase containing a whole-cell biocatalyst expressing an aldoxime dehydratase (Oxd). The enzyme catalyzes the dehydration of the aldoxime to decanenitrile. This method has demonstrated moderate isolation yields of approximately 60% for various nitriles.[2]

Visualizing the Synthesis Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the primary synthesis pathways.

Caption: Overview of industrial and laboratory synthesis routes for decanenitrile.

The following diagram illustrates the signaling pathway for the enzymatic synthesis of nitriles from aldehydes, a promising green chemistry approach.

Caption: Chemoenzymatic cascade for the synthesis of nitriles from aldehydes.

References

• 1. CN107382772B - Process for synthesizing high-purity dodecanitrile by pressure catalysis - Google Patents [patents.google.com]
• 2. Programing a cyanide-free transformation of aldehydes to nitriles and one-pot synthesis of amides through tandem chemo-enzymatic cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. US3739007A - Process for preparing aliphatic nitriles of increased carbon chain length - Google Patents [patents.google.com]
• 5. Aldoxime dehydratases: production, immobilization, and use in multistep processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nitrile Synthesis with Aldoxime Dehydratases: A Biocatalytic Platform with Applications in Asymmetric Synthesis, Bulk Chemicals, and Biorefineries - PMC [pmc.ncbi.nlm.nih.gov]

Quantum Chemical Calculations for Decanenitrile Reactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of decanenitrile's reactivity, contextualized within the broader class of nitrile-containing compounds, by leveraging quantum chemical calculations and supporting experimental data. The insights provided are particularly relevant for applications in drug development, where the nitrile group is increasingly utilized as a "warhead" for covalent inhibitors.

Introduction to Nitrile Reactivity

Nitriles are organic compounds characterized by a -C≡N functional group. The electrophilic nature of the carbon atom makes this group susceptible to nucleophilic attack, a reactivity that is crucial in both synthetic chemistry and pharmacology.[1] In drug discovery, nitrile-containing molecules are developed as covalent inhibitors that can form a stable bond with nucleophilic residues, such as cysteine or serine, in the active site of target proteins.[1][2]

The reactivity of the nitrile group can be significantly modulated by the electronic effects of its molecular scaffold.[1][3] Quantum chemical calculations, particularly Density Functional Theory (DFT), have emerged as powerful tools to predict and quantify the reactivity of nitrile compounds, offering a route to screen potential drug candidates and understand their mechanism of action before undertaking costly and time-consuming experimental studies.[4][5][6]

Comparing Nitrile Reactivity: The Role of the Scaffold

The reactivity of nitriles is highly dependent on the substituents attached to the cyano group. Electron-withdrawing groups enhance the electrophilicity of the nitrile carbon, making it more susceptible to nucleophilic attack. A study by Berteotti et al. provides a clear comparison between different classes of nitriles by calculating the activation energy (Ea) for the reaction with a cysteine model (cysteamine) and measuring the experimental reaction kinetics.[2][4][5]

Decanenitrile, as a long-chain aliphatic nitrile, serves as a baseline for understanding the reactivity of nitriles without the influence of strongly electron-withdrawing or donating groups. The following table summarizes computational and experimental data for representative nitriles, including undecanenitrile (B1346573) as a close structural analog for decanenitrile.

Table 1: Comparison of Calculated Activation Energies and Experimental Reactivity for Various Nitriles

Compound Class	Representative Compound	Calculated Ea (kcal/mol)[4]	Experimental log(k)[4]
Heteroaromatic	2-Cyanopyrimidine	23.4	-1.9
Heteroaromatic	2-Cyanopyrazine	24.1	-2.5
Aromatic	4-Chlorobenzonitrile	27.2	-4.0
Aromatic	Benzonitrile	27.8	-4.2
Aliphatic	Undecanenitrile *	28.4	-4.5

| Aliphatic | Acetonitrile | 28.6 | -4.7 |

Note: Undecanenitrile is used as a proxy for decanenitrile, representing long-chain aliphatic nitriles.

As the data indicates, aliphatic nitriles like undecanenitrile exhibit a higher activation energy and consequently lower reaction rate compared to aromatic and, particularly, heteroaromatic nitriles.[2] This is attributed to the strong electron-withdrawing effect of the heteroaromatic rings, which significantly increases the electrophilicity of the nitrile's carbon atom.[2][3]

Methodologies and Protocols

To ensure reproducibility and a clear understanding of the presented data, the following sections detail the computational and experimental protocols used in the comparative studies.

Computational Protocol: DFT Calculations

The theoretical reactivity of nitriles was assessed by calculating the activation energy for the nucleophilic attack of a model cysteine residue.

• Model System : The reaction was modeled using a specific nitrile compound and cysteamine (B1669678) in its zwitterionic form as a surrogate for cysteine.[2][4]

• Computational Method : Density Functional Theory (DFT) calculations were performed.[4][5] A common functional and basis set for such studies is B3LYP/6-311++G(d,p).[2][4]

• Reaction Pathway : The mechanism involves the sulfur atom of cysteamine attacking the carbon of the nitrile group, with a simultaneous proton transfer from the amine group of the cysteamine to the nitrile nitrogen. This occurs via a concerted synchronous mechanism through a chair-like 7-membered ring transition state.[4]

• Energy Calculation : The activation energy (Ea) is calculated as the energy difference between the transition state (TS) and the initial reactants. This value provides a quantitative measure of the reaction barrier.[4]

Experimental Protocol: Kinetic Assay

The experimental reactivity of the nitrile compounds was determined by measuring their reaction rate with L-cysteine in a phosphate (B84403) buffer, mimicking physiological conditions.

• Materials : Nitrile-containing compound, L-cysteine, phosphate buffer (e.g., pH 7.4).

• Reaction Setup : The nitrile compound is incubated with an excess of L-cysteine in the phosphate buffer at a controlled temperature.

• Monitoring : The reaction progress is monitored over time by analyzing the disappearance of the starting materials or the appearance of the product. High-Performance Liquid Chromatography (HPLC) is a common analytical technique for this purpose.[7]

• Data Analysis : The rate constant (k) of the reaction is determined from the kinetic data. The logarithm of the rate constant (log(k)) is often used for comparison, as it correlates well with the calculated activation energies.[4]

Visualizing Computational and Reaction Pathways

Diagrams are essential for understanding complex workflows and reaction mechanisms. The following visualizations, generated using the DOT language, illustrate the logical flow of the computational studies and the chemical transformation.

Caption: Computational workflow for predicting nitrile reactivity.

Caption: Reaction pathway of a nitrile with a cysteine model.

Conclusion

Quantum chemical calculations provide a robust and predictive framework for evaluating the reactivity of nitrile-containing compounds. For decanenitrile, as a representative aliphatic nitrile, these calculations, supported by experimental data, demonstrate a moderate intrinsic reactivity. This positions it as a valuable reference point when compared to more reactive aromatic and heteroaromatic nitriles. For drug development professionals, this comparative approach allows for the rational tuning of nitrile electrophilicity by modifying the molecular scaffold, enabling the design of covalent inhibitors with desired potency and selectivity. The strong correlation between DFT-calculated activation energies and experimental kinetic data underscores the power of computational chemistry in modern medicinal chemistry.[2][4]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Predicting the Reactivity of Nitrile-Carrying Compounds with Cysteine: A Combined Computational and Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Predicting the reactivity of nitrile-carrying compounds with cysteine: a combined computational and experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A simple in vitro assay for assessing the reactivity of nitrile containing compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Chromatographic Maze: A Comparative Analysis of Kovats Retention Indices for Decanenitrile

For researchers, scientists, and professionals in drug development, the precise identification of compounds is paramount. In gas chromatography (GC), the Kovats retention index (RI) serves as a crucial, system-independent parameter for this purpose. This guide provides a comparative analysis of the Kovats retention index for decanenitrile against its homologous aliphatic nitriles, offering valuable data for method development and compound identification.

This publication delves into the experimental data for the Kovats retention index of decanenitrile and compares it with nonanenitrile, undecanenitrile, and dodecanenitrile. By understanding how the retention index varies with stationary phase polarity and carbon number, researchers can better predict the elution behavior of these compounds, aiding in the development of robust analytical methods.

Comparative Analysis of Kovats Retention Indices

The Kovats retention index is a dimensionless quantity that normalizes the retention time of a compound to that of adjacent n-alkanes. This normalization allows for the comparison of retention data across different GC systems and conditions.[1] The choice of stationary phase, being either polar or non-polar, significantly influences the retention behavior of analytes. For nitriles, which possess a polar cyano group, this effect is particularly pronounced.

Below is a summary of experimentally determined Kovats retention indices for decanenitrile and its homologs on various stationary phases.

Compound	IUPAC Name	Formula	Molar Mass ( g/mol )	Kovats RI (Standard Non-Polar)	Kovats RI (Standard Polar)
Nonanenitrile	Nonanenitrile	C9H17N	139.24	1182, 1185	1565, 1593
Decanenitrile	Decanenitrile	C10H19N	153.26	1276, 1286	1677
Undecanenitrile	Undecanenitrile	C11H21N	167.29	1388	Not Found
Dodecanenitrile	Dodecanenitrile	C12H23N	181.32	1490	Not Found

Data sourced from the NIST WebBook and PubChem.

As evidenced in the table, the Kovats retention index increases with the carbon number within the homologous series on non-polar stationary phases. This is expected, as the elution is primarily governed by the boiling point, which increases with molecular weight. On polar stationary phases, the interaction between the polar cyano group of the nitriles and the polar stationary phase leads to significantly higher retention indices compared to non-polar phases.

Experimental Determination of Kovats Retention Index

The determination of the Kovats retention index involves the analysis of the target compound and a series of n-alkanes under identical gas chromatographic conditions. The retention times of the n-alkanes are used to create a calibration scale from which the retention index of the analyte is calculated.

Experimental Protocol

1. Preparation of Standards:

• Prepare individual solutions of decanenitrile and the comparative nitriles (nonanenitrile, undecanenitrile, and dodecanenitrile) in a suitable solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of approximately 1 mg/mL.

• Prepare a homologous series of n-alkanes (e.g., C8 to C20) in the same solvent. The range of n-alkanes should bracket the expected elution time of the analytes.

2. Gas Chromatography (GC) Conditions:

• Instrument: A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Columns:

  • Non-polar: DB-1 or HP-5MS (100% dimethylpolysiloxane or 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

  • Polar: DB-WAX (polyethylene glycol), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector: Split/splitless injector at 250°C. A split ratio of 50:1 is common for this type of analysis.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 250°C.

  • Final hold: Hold at 250°C for 5 minutes.

• Detector: FID at 280°C or MS with a transfer line temperature of 280°C and an ion source temperature of 230°C.

3. Data Acquisition and Analysis:

• Inject the n-alkane mixture and record the retention times of each n-alkane.

• Inject each nitrile standard individually and record its retention time.

• Calculate the Kovats retention index (I) for each nitrile using the following formula for a temperature-programmed run:

  I = 100[n + (tR(x) - tR(n)) / (tR(N) - tR(n))]

  Where:

  • n is the carbon number of the n-alkane eluting immediately before the analyte.

  • N is the carbon number of the n-alkane eluting immediately after the analyte.

  • tR(x) is the retention time of the analyte.

  • tR(n) is the retention time of the n-alkane with carbon number n.

  • tR(N) is the retention time of the n-alkane with carbon number N.

Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the Kovats retention index.

Figure 1. Workflow for Kovats Retention Index Determination.

This guide provides a foundational understanding and practical data for the analysis of decanenitrile and related compounds using Kovats retention indices. By utilizing the provided data and experimental guidelines, researchers can enhance the accuracy and reliability of their chromatographic analyses.

References

• 1. Kovats retention index - Wikipedia [en.wikipedia.org]

Comparative Toxicity of Aliphatic Nitriles: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity of various aliphatic nitriles, supported by experimental data. The information is intended to assist in understanding the relative hazards associated with these compounds.

Mechanism of Toxicity: The Role of Cyanide

The primary mechanism underlying the toxicity of most aliphatic nitriles is the metabolic release of cyanide.[1] This process is primarily mediated by the cytochrome P450 enzyme system in the liver.[1] Once released, the cyanide ion (CN⁻) potently inhibits cytochrome c oxidase, a critical enzyme in the mitochondrial electron transport chain. This inhibition disrupts cellular respiration, leading to cellular hypoxia and, ultimately, cell death.[1]

The rate of cyanide release is a key determinant of the acute toxicity of a given aliphatic nitrile.[1] Factors such as the chemical structure of the nitrile and the metabolic capacity of the organism influence this rate. For instance, acetonitrile (B52724) is metabolized to cyanide more slowly than other nitriles, which may contribute to its comparatively lower acute toxicity.[1]

The toxic expression of aliphatic nitriles also depends on their degree of unsaturation. With unsaturated aliphatic nitriles, cyanide release plays a minimal role in their toxicity, and other mechanisms, such as cholinomimetic effects, are observed.[2] In contrast, saturated nitriles primarily exhibit central nervous system effects similar to potassium cyanide.[2]

Quantitative Toxicity Data

The following table summarizes the acute toxicity (LD50) values for a selection of aliphatic nitriles. LD50 is the dose required to cause death in 50% of the test animal population. A lower LD50 value indicates higher toxicity.

Compound	Chemical Formula	LD50 Value (mg/kg)	Route of Administration	Animal Species
Acetonitrile	CH₃CN	269	Oral	Mouse
521	Intraperitoneal	Mouse
Propionitrile	C₂H₅CN	39	Oral	Rat
40.5	Intraperitoneal	Mouse
n-Butyronitrile	C₃H₇CN	50.5	Oral	Rat
37	Intraperitoneal	Mouse
Isobutyronitrile	(CH₃)₂CHCN	36	Oral	Rat
30	Intraperitoneal	Mouse
Malononitrile	CH₂(CN)₂	14.8	Oral	Rat
6.4	Intraperitoneal	Mouse
Chloroacetonitrile	ClCH₂CN	139	Oral	Mouse
180-220	Oral	Rat

Data sourced from various toxicological studies.[3]

Experimental Protocols

Determination of Acute Oral Toxicity (LD50) - Up-and-Down Procedure (OECD 425)

This method is used to determine the acute oral toxicity of a substance and allows for the estimation of an LD50 value with a reduced number of animals.[1][4][5][6]

1. Principle: A single animal is dosed at a time. If the animal survives, the dose for the next animal is increased. If it dies, the dose is decreased. This continues until a stopping criterion is met.

2. Animal Model: Healthy, young adult rodents (typically female rats) are used.[4] Animals are fasted prior to dosing.[5]

3. Dosing: The test substance is administered orally via gavage.[5] The initial dose is selected based on a preliminary estimate of the LD50. Subsequent doses are adjusted by a constant factor (e.g., 3.2).[4]

4. Observation: Animals are observed for mortality and clinical signs of toxicity at regular intervals for at least 14 days.[1][4] Body weight is recorded weekly.[1]

5. Data Analysis: The LD50 is calculated using the maximum likelihood method.[1]

Measurement of Cyanide in Biological Samples (Spectrophotometric Method)

This protocol describes a common method for quantifying cyanide levels in blood or tissue samples.[7][8]

1. Sample Preparation: Whole blood or homogenized tissue is used. To release cyanide, the sample is acidified, and the resulting hydrogen cyanide (HCN) gas is trapped in an alkaline solution.[8]

2. Colorimetric Reaction: The trapped cyanide is converted to cyanogen (B1215507) chloride or cyanogen bromide, which then reacts with a chromogenic reagent (e.g., pyridine-barbituric acid or pyridine-pyrazolone) to produce a colored complex.[7][8]

3. Spectrophotometric Analysis: The absorbance of the colored solution is measured at a specific wavelength using a spectrophotometer. The concentration of cyanide is determined by comparing the absorbance to a standard curve prepared with known cyanide concentrations.[7]

Assay for Cytochrome c Oxidase Activity

This assay measures the activity of cytochrome c oxidase, the enzyme inhibited by cyanide.

1. Mitochondrial Isolation: Mitochondria are isolated from tissue homogenates (e.g., brain or liver) by differential centrifugation.[9]

2. Substrate Preparation: Ferrocytochrome c is prepared by reducing ferricytochrome c with a reducing agent like sodium ascorbate.

3. Enzyme Assay: The rate of oxidation of ferrocytochrome c is monitored by measuring the decrease in absorbance at 550 nm over time using a spectrophotometer.[10] The reaction is initiated by adding the mitochondrial preparation to a solution containing ferrocytochrome c.

4. Inhibition Studies: To determine the inhibitory effect of cyanide, the assay is performed in the presence of varying concentrations of a cyanide salt (e.g., potassium cyanide). The IC50 value (concentration of inhibitor that causes 50% inhibition) can then be calculated.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate the key pathways and workflows described in this guide.

Caption: Metabolic activation of aliphatic nitriles and cyanide-induced mitochondrial toxicity.

Caption: Experimental workflow for the Up-and-Down Procedure (OECD 425) for LD50 determination.

References

• 1. oecd.org [oecd.org]
• 2. Comparative toxicities of aliphatic nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aliphatic Nitriles - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Acute Toxicity Studies - Study Design of OECD Guideline 425: Acute oral toxicity – up and down procedure - Tox Lab [toxlab.co]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. nucro-technics.com [nucro-technics.com]
• 7. zenodo.org [zenodo.org]
• 8. ANALYTICAL METHODS - Toxicological Profile for Cyanide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Diagnosis of cyanide intoxication by measurement of cytochrome c oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Antagonism of Nitric Oxide Towards the Inhibition of Cytochrome c Oxidase by Carbon Monoxide and Cyanide - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Decanenitrile Synthesis: A Cost-Benefit Analysis for Researchers

For researchers, scientists, and professionals in drug development, the efficient synthesis of chemical intermediates is paramount. Decanenitrile (C₁₀H₁₉N), a valuable linear nitrile, serves as a key building block in the synthesis of various organic molecules, including pharmaceuticals and agrochemicals. This guide provides a comprehensive cost-benefit analysis of prevalent and emerging methods for decanenitrile synthesis, supported by experimental data and detailed protocols to aid in the selection of the most appropriate method for laboratory and industrial applications.

This comparative analysis examines five primary synthetic routes to decanenitrile: nucleophilic substitution of alkyl halides, dehydration of amides, one-pot synthesis from alcohols, conversion from aldehydes, and direct ammonoxidation of fatty acids. Each method is evaluated based on reagent cost, reaction yield, safety, environmental impact, and scalability.

At a Glance: Performance Comparison of Decanenitrile Synthesis Methods

The following table summarizes the key quantitative metrics for the different synthesis pathways to decanenitrile. The cost per mole of decanenitrile is estimated based on laboratory-scale synthesis and current market prices of reagents, excluding costs of labor, equipment, and purification.

Synthesis Method	Starting Material	Key Reagents	Typical Yield (%)	Estimated Reagent Cost per Mole of Product ($/mol)	Key Advantages	Key Disadvantages
Nucleophilic Substitution	1-Bromononane (B48978)	Sodium Cyanide (NaCN), DMSO	~85-95%	150 - 200	High yield, reliable method	Use of highly toxic cyanide, potential for isonitrile byproduct
Amide Dehydration	Decanamide (B1670024)	Phosphorus Pentoxide (P₂O₅) or Thionyl Chloride (SOCl₂)	~80-90%	100 - 150	Avoids cyanide, good yield	Use of harsh dehydrating agents, requires prior synthesis of the amide
From Alcohols (One-Pot)	1-Decanol (B1670082)	TEMPO, Oxidant, Ammonia (B1221849)	~70-85%	180 - 250	One-pot procedure, avoids toxic cyanide	Can require multiple reagents and careful control of reaction conditions
From Aldehydes	Decanal (B1670006)	Hydroxylamine (B1172632) Hydrochloride (NH₂OH·HCl)	~85-95%	120 - 170	High yield, cyanide-free, mild conditions	Availability and cost of the starting aldehyde can be a factor
Ammonoxidation of Fatty Acids	Decanoic Acid	Ammonia (NH₃), Oxygen (O₂), Catalyst	~80-90% (Industrial)	50 - 100 (Industrial Scale)	Highly cost-effective at scale, uses renewable feedstock	Requires high temperatures and specialized equipment, primarily for industrial scale

Detailed Experimental Protocols and Methodologies

For researchers seeking to replicate these syntheses, the following sections provide detailed experimental procedures for each method.

Nucleophilic Substitution of 1-Bromononane

This classical method, an adaptation of the Kolbe nitrile synthesis, provides a high yield of decanenitrile through an Sₙ2 reaction.

Reaction Scheme: CH₃(CH₂)₈Br + NaCN → CH₃(CH₂)₈CN + NaBr

Experimental Protocol: In a well-ventilated fume hood, a round-bottom flask equipped with a magnetic stirrer and a reflux condenser is charged with sodium cyanide (1.1 equivalents) and dimethyl sulfoxide (B87167) (DMSO). The mixture is heated to approximately 90°C with stirring. 1-bromononane (1.0 equivalent) is then added dropwise to the stirred suspension. The reaction mixture is maintained at this temperature for several hours until the starting material is consumed (monitored by TLC or GC). After cooling to room temperature, the reaction mixture is poured into a large volume of water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to afford decanenitrile. A reported yield for a similar reaction using this method is in the range of 85-95%.

Workflow for decanenitrile synthesis via nucleophilic substitution.

Dehydration of Decanamide

This method offers a cyanide-free route to decanenitrile by removing a molecule of water from the corresponding primary amide.

Reaction Scheme: CH₃(CH₂)₈CONH₂ --[Dehydrating Agent]--> CH₃(CH₂)₈CN + H₂O

Experimental Protocol: In a fume hood, a round-bottom flask is charged with decanamide (1.0 equivalent) and a dehydrating agent such as phosphorus pentoxide (P₂O₅, 1.5 equivalents) or thionyl chloride (SOCl₂, 2.0 equivalents) in an appropriate solvent like toluene. The mixture is heated to reflux with vigorous stirring for several hours. The progress of the reaction is monitored by TLC or GC. Upon completion, the reaction mixture is cooled, and the excess dehydrating agent is carefully quenched. For P₂O₅, the solid is filtered off, and the filtrate is concentrated. For SOCl₂, the solvent and excess reagent are removed by distillation. The resulting crude product is then purified by vacuum distillation. This method typically affords yields in the range of 80-90%.

Workflow for decanenitrile synthesis via amide dehydration.

One-Pot Synthesis from 1-Decanol

Modern synthetic methods allow for the direct conversion of alcohols to nitriles in a single reaction vessel, avoiding the isolation of intermediates.

Reaction Scheme: CH₃(CH₂)₉OH --[Oxidation & Cyanation]--> CH₃(CH₂)₈CN

Experimental Protocol: To a stirred solution of 1-decanol (1.0 equivalent) in a suitable solvent such as acetonitrile, a catalytic amount of (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO) and an oxidant (e.g., diacetoxyiodobenzene) are added. The reaction is stirred at room temperature until the alcohol is fully oxidized to the corresponding aldehyde. Subsequently, a source of ammonia (e.g., aqueous ammonia) and an additional oxidant are introduced, and the reaction is stirred until the formation of decanenitrile is complete. The reaction mixture is then worked up by extraction with an organic solvent, followed by washing, drying, and purification by column chromatography or distillation. Yields for this type of one-pot process are generally in the range of 70-85%.

Workflow for one-pot synthesis of decanenitrile from 1-decanol.

Synthesis from Decanal

The conversion of aldehydes to nitriles is an efficient transformation, often proceeding under mild conditions with high yields.

Reaction Scheme: CH₃(CH₂)₈CHO + NH₂OH·HCl → [CH₃(CH₂)₈CH=NOH] → CH₃(CH₂)₈CN

Experimental Protocol: A mixture of decanal (1.0 equivalent) and hydroxylamine hydrochloride (1.1 equivalents) is heated in a solvent-free manner or in a high-boiling solvent like N-methylpyrrolidone at 100-115°C for 1-2 hours. The reaction proceeds via the formation of an intermediate aldoxime, which then dehydrates in situ to the nitrile. After cooling, the reaction mixture is diluted with water and extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The resulting decanenitrile can be purified by vacuum distillation. A solvent-free approach reported a yield of 87% for this transformation.[1]

Workflow for decanenitrile synthesis from decanal.

Ammonoxidation of Decanoic Acid

This method is a cornerstone of industrial fatty nitrile production, valued for its cost-effectiveness and scalability.

Reaction Scheme: CH₃(CH₂)₈COOH + NH₃ --[Catalyst, Heat]--> CH₃(CH₂)₈CN + 2H₂O

Industrial Process Overview: In a typical industrial process, molten decanoic acid and gaseous ammonia are fed into a fixed-bed or fluidized-bed reactor containing a dehydration catalyst, such as alumina (B75360) or zinc oxide. The reaction is carried out in the gas or liquid phase at high temperatures, generally between 280°C and 360°C.[1][2][3] An excess of ammonia is often used to drive the equilibrium towards the nitrile product.[1][2] Water, a byproduct of the reaction, is continuously removed. The product stream, containing decanenitrile, unreacted starting materials, and byproducts, is then subjected to fractional distillation to isolate the pure nitrile. This process is highly optimized for large-scale production, achieving yields of 80-90%.[1]

Industrial workflow for decanenitrile synthesis via ammonoxidation.

Cost-Benefit Analysis

Nucleophilic Substitution: This method is a reliable and high-yielding laboratory procedure. However, the primary drawback is the use of highly toxic sodium or potassium cyanide, which requires stringent safety precautions and specialized waste disposal, adding to the overall cost and complexity.[4][5][6][7] The environmental impact of potential cyanide contamination is also a significant concern.[8][9][10][11][12]

Amide Dehydration: This route offers a good cyanide-free alternative with respectable yields. The main cost is associated with the starting decanamide, which may need to be synthesized from decanoic acid in a separate step. The dehydrating agents, such as P₂O₅ and SOCl₂, are corrosive and require careful handling.

One-Pot Synthesis from Alcohols: This approach is attractive due to its procedural simplicity, combining multiple steps into a single operation. However, it can involve a larger number of reagents, including a catalyst and multiple oxidants, which can increase the overall cost. Optimizing the reaction conditions for a specific alcohol can also be time-consuming.

Synthesis from Aldehydes: This method stands out for its high yields, mild reaction conditions, and avoidance of toxic cyanide.[1] The solvent-free variation further enhances its green credentials by minimizing waste.[1] The cost-effectiveness of this route is largely dependent on the market price and availability of the starting aldehyde, decanal.

Ammonoxidation of Fatty Acids: From an industrial perspective, this is the most cost-effective method for large-scale production.[2][3][13] It utilizes readily available fatty acids, which can be derived from renewable sources, and relatively inexpensive ammonia. The high temperatures and specialized equipment required, however, make it less suitable for typical laboratory-scale synthesis.[1][2]

Conclusion and Recommendations

For laboratory-scale synthesis where high yield and reliability are crucial, and appropriate safety measures for handling cyanides are in place, nucleophilic substitution remains a viable option. However, for researchers seeking a safer and more environmentally friendly alternative with comparable yields, the synthesis from decanal using hydroxylamine hydrochloride is highly recommended.[1]

For industrial-scale production , the ammonoxidation of decanoic acid is the undisputed leader in terms of cost-effectiveness and scalability.[2][13] Its use of inexpensive and renewable feedstocks makes it the most economically viable option for producing decanenitrile in large quantities.

Emerging biocatalytic methods, such as the use of aldoxime dehydratases, present a promising future for cyanide-free nitrile synthesis under mild, aqueous conditions.[6][14][15][16][17] While currently more suitable for smaller-scale production of high-value nitriles, further development may make these enzymatic routes competitive for a broader range of applications.[15][16]

References

• 1. researchgate.net [researchgate.net]
• 2. High-Yield Production of Fatty Nitriles by One-Step Vapor-Phase Thermocatalysis of Triglycerides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP0000916B1 - Process for the production of fatty acid nitriles and glycerine from glycerides, in particular from natural fats and/or oils - Google Patents [patents.google.com]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. camachem.com [camachem.com]
• 6. uwindsor.ca [uwindsor.ca]
• 7. taekwang.co.kr [taekwang.co.kr]
• 8. Cyanide (inorganic) compounds - DCCEEW [dcceew.gov.au]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Cyanides in the environment—analysis—problems and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Making sure you're not a bot! [mostwiedzy.pl]
• 13. tue.nl [tue.nl]
• 14. nj.gov [nj.gov]
• 15. azolifesciences.com [azolifesciences.com]
• 16. Enzymes instead of highly toxic cyanide - Researchers develop biocatalytic process for nitrile production [chemeurope.com]
• 17. Synthetic Processes toward Nitriles without the Use of Cyanide: A Biocatalytic Concept Based on Dehydration of Aldoximes in Water - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Decanenitrile Disposal Procedures

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. Decanenitrile, a versatile building block in organic synthesis, requires careful management throughout its lifecycle, particularly at the disposal stage. This guide provides essential, step-by-step procedures for the safe disposal of decanenitrile, aligning with best practices in laboratory safety and chemical handling.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is crucial to be aware of the hazards associated with decanenitrile and to take appropriate safety measures.

Hazard Profile: Decanenitrile is considered a hazardous substance. It is harmful if swallowed, inhaled, or absorbed through the skin.[1] Contact with acids can liberate very toxic gas.[2] It is also irritating to the eyes, respiratory system, and skin.[2]

Personal Protective Equipment (PPE): A comprehensive approach to personal safety is non-negotiable. When handling decanenitrile, always use the following PPE:

• Eye Protection: Wear tightly fitting safety goggles or chemical safety goggles conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][3]

• Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1][4] For significant spill risks, fire/flame resistant and impervious clothing is recommended.[3]

• Respiratory Protection: Use in a well-ventilated area.[1][2] If exposure limits are exceeded or if irritation or other symptoms are experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][4]

Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol is essential for safety and regulatory compliance. All waste must be handled in accordance with local, state, and federal regulations.[2]

Step 1: Waste Identification and Classification

Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[1][4] According to US EPA guidelines, decanenitrile may fall under the reactivity characteristic, with a potential EPA hazardous waste number of D003.[2] It is imperative to consult state and local hazardous waste regulations to ensure complete and accurate classification.[1][4]

Step 2: Waste Collection and Storage

• Collect waste decanenitrile in its original container or a suitable, labeled, and securely sealed container.[2]

• Store waste containers in a cool, dry, well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1][2][4]

• Protect containers against physical damage and check regularly for leaks.[2]

Step 3: Spill Management

In the event of a spill, immediate and appropriate action is critical.

• Minor Spills:

  • Remove all ignition sources.[2][3]

  • Ventilate the area.

  • Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[1][2]

  • Collect the absorbed material into a labeled container for disposal.[2]

  • Clean the spill area thoroughly.

• Major Spills:

  • Evacuate personnel from the area and move upwind.[2]

  • Alert emergency responders and inform them of the location and nature of the hazard.[2]

  • Prevent the spillage from entering drains or waterways.[2]

  • Only personnel with appropriate training and full body protective clothing with breathing apparatus should attempt to control the leak.[2]

Step 4: Final Disposal

The ultimate disposal of decanenitrile waste must be conducted by licensed professionals.

• Licensed Disposal Facility: The material should be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3]

• Prohibited Disposal Methods: DO NOT discharge decanenitrile into sewers or waterways.[2][3]

Quantitative Data Summary

While extensive quantitative data is not prevalent in the immediate disposal literature, the following table summarizes key information.

Parameter	Value/Guideline	Source
US EPA Hazardous Waste Number	D003 (Reactivity Characteristic)	[2]
Incompatible Materials	Strong oxidizing agents	[1][2][4]

Decanenitrile Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of decanenitrile.

Caption: Workflow for the safe disposal of decanenitrile waste.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]